2-Benzyl-4-methyl-2H-pyrazol-3-ylamine

• CAS: 3528-49-2

Core Science & Biosynthesis

2-Benzyl-4-methyl-2H-pyrazol-3-ylamine structure elucidation

An In-depth Technical Guide to the Structure Elucidation of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine

Introduction: The Significance of the Pyrazole Scaffold

The pyrazole nucleus is a cornerstone in medicinal chemistry and drug development, forming the structural core of a wide array of pharmacologically active agents.[1][2] Its unique electronic properties and ability to participate in hydrogen bonding have made it a privileged scaffold. The precise determination of the substitution pattern on the pyrazole ring is paramount, as even minor isomeric changes can drastically alter biological activity.

This guide provides a comprehensive, field-proven methodology for the unambiguous structure elucidation of a specific pyrazole derivative, 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine . We will move beyond a simple recitation of techniques, focusing instead on the strategic integration of mass spectrometry, infrared spectroscopy, and advanced one- and two-dimensional nuclear magnetic resonance experiments. The causality behind each experimental choice will be explained, creating a self-validating workflow for researchers and drug development professionals.

Part 1: Foundational Analysis - Elemental Composition and Molecular Mass

Before delving into complex spectroscopic analysis, the first step is to confirm the molecular formula and exact mass. The proposed structure, 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, has a molecular formula of C₁₁H₁₃N₃.

High-Resolution Mass Spectrometry (HRMS) is the gold standard for this initial verification. Unlike nominal mass spectrometry, HRMS provides a highly accurate mass measurement, allowing for the confident determination of the elemental composition.

Experimental Protocol: High-Resolution Mass Spectrometry (ESI-TOF)

• Sample Preparation: Dissolve approximately 0.1 mg of the synthesized compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Instrumentation: Utilize an Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometer.

• Acquisition Mode: Operate in positive ion mode to generate the protonated molecule [M+H]⁺.

• Data Analysis: Compare the measured exact mass of the [M+H]⁺ ion against the theoretically calculated mass.

Expected Data & Interpretation

Parameter	Expected Value	Interpretation
Molecular Formula	C₁₁H₁₃N₃	---
Exact Mass (Calculated)	187.1109	The theoretical mass of the neutral molecule.
[M+H]⁺ (Calculated)	188.1182	The theoretical mass of the protonated molecule.
[M+H]⁺ (Observed)	Within 5 ppm of 188.1182	An observed mass within this tolerance provides high confidence in the assigned molecular formula.

Part 2: Functional Group Identification via Infrared (IR) Spectroscopy

With the elemental formula confirmed, the next logical step is to identify the key functional groups present. Fourier-Transform Infrared (FT-IR) Spectroscopy is a rapid and effective technique for this purpose, providing a characteristic "fingerprint" based on the vibrational frequencies of chemical bonds.

Expertise & Causality

For 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, the most diagnostic absorptions are those corresponding to the primary amine (-NH₂) and the aromatic rings. A primary amine is uniquely identified by the presence of two N-H stretching bands, resulting from symmetric and asymmetric vibrations.[3][4][5] This immediately distinguishes it from a secondary amine (one band) or a tertiary amine (no bands in this region).

Experimental Protocol: FT-IR Spectroscopy (ATR)

• Sample Preparation: Place a small amount of the solid sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Background Scan: Perform a background scan with a clean ATR crystal to subtract atmospheric H₂O and CO₂ signals.

• Sample Scan: Acquire the spectrum of the sample, typically over a range of 4000-600 cm⁻¹.

• Data Processing: Perform baseline correction and peak picking.

Data Presentation: Expected IR Absorptions

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Significance
3450 - 3300	N-H Asymmetric & Symmetric Stretch	Primary Amine (-NH₂)	Critical: Two distinct peaks confirm the presence of a primary amine.[3][5]
3100 - 3000	C(sp²)-H Stretch	Aromatic Rings	Indicates the presence of the benzyl and pyrazole rings.
3000 - 2850	C(sp³)-H Stretch	-CH₂- and -CH₃	Confirms the aliphatic benzyl methylene and methyl groups.
1650 - 1580	N-H Bend (Scissoring)	Primary Amine (-NH₂)	Further evidence for the primary amine functional group.[4]
1600, 1500, 1450	C=C Stretch	Aromatic Rings	Characteristic absorptions for the phenyl and pyrazole rings.
1335 - 1250	C-N Stretch	Aromatic Amine	Consistent with an amine attached to the pyrazole ring.[4]

Part 3: Unambiguous Structure Assembly via NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for elucidating the precise connectivity of atoms in a molecule. A multi-faceted approach, combining 1D (¹H, ¹³C, DEPT) and 2D (HSQC, HMBC) experiments, is essential for piecing the structural puzzle together.

Logical Workflow for NMR Analysis

The following diagram illustrates the strategic workflow for using a suite of NMR experiments to solve the structure. Each step builds upon the last, culminating in a fully validated assignment.

Caption: Expected HSQC correlations for direct C-H bonds.

HMBC (Heteronuclear Multiple Bond Correlation): The Grand Unifier

The HMBC experiment is the final arbiter of the structure. It reveals correlations between protons and carbons that are two or three bonds apart, allowing us to connect the individual spin systems and confirm the substitution pattern.

Key HMBC Correlations to Confirm the Structure:

• Benzyl to Pyrazole Linkage: The most critical correlation is from the benzylic methylene protons (H_c , δ 5.20) to the pyrazole ring carbons C₃ (δ 155.0) and C₅ (δ 95.0). This three-bond correlation (H-C-N-C) unequivocally proves that the benzyl group is attached to the N2 position of the pyrazole ring.

• Methyl Group Placement: A strong correlation from the methyl protons (H_e , δ 2.15) to the pyrazole carbons C₄ (δ 108.0) and C₃ (δ 155.0) confirms the methyl group is at the C4 position.

• Amine Group Placement: The pyrazole proton H_b (δ 5.75) will show correlations to the quaternary carbons C₃ (δ 155.0) and C₄ (δ 108.0), confirming its position at C5 adjacent to the substituted C3 and C4 positions.

Caption: Critical HMBC correlations confirming the molecular skeleton.

Conclusion: A Self-Validating Structural Proof

The structure of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine is not merely suggested but rigorously proven through this multi-technique, integrated approach. HRMS establishes the correct elemental formula. FT-IR confirms the essential primary amine and aromatic functional groups. Finally, the suite of 1D and 2D NMR experiments provides an unambiguous map of the atomic connectivity. The crucial HMBC correlation from the benzylic protons to two distinct pyrazole carbons provides irrefutable evidence for the N-benzyl substitution pattern, solidifying the assignment and demonstrating a robust, self-validating system of structural elucidation.

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An In-Depth Technical Guide to 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine (CAS 3528-49-2): Synthesis, Characterization, and Potential Applications in Drug Discovery

Introduction: The Aminopyrazole Scaffold as a Privileged Structure in Medicinal Chemistry

For researchers, scientists, and drug development professionals, the identification and exploration of novel chemical scaffolds with significant therapeutic potential is a primary objective. Among these, the pyrazole nucleus, a five-membered heterocycle with two adjacent nitrogen atoms, has emerged as a "privileged structure" due to its remarkable versatility and presence in a multitude of biologically active compounds.[1][2] The introduction of an amino group to this core, creating the aminopyrazole scaffold, further enhances its drug-like properties by providing a key hydrogen bond donor and a site for further chemical elaboration.[3] This guide focuses on a specific, yet under-documented derivative, 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine (CAS 3528-49-2), providing a comprehensive technical overview of its synthesis, characterization, and potential applications, drawing upon established principles of pyrazole chemistry. While direct literature on this specific CAS number is sparse, this document will leverage data from closely related analogs to provide robust, scientifically grounded insights.

Molecular Overview and Physicochemical Properties

2-Benzyl-4-methyl-2H-pyrazol-3-ylamine is a polysubstituted aminopyrazole. The core structure consists of a pyrazole ring with an amino group at the 3-position, a methyl group at the 4-position, and a benzyl group attached to the nitrogen at the 2-position.

Property	Predicted Value
Molecular Formula	C₁₁H₁₃N₃
Molecular Weight	187.24 g/mol
Appearance	Likely a solid at room temperature
Solubility	Expected to be soluble in organic solvents like methanol, ethanol, DMSO, and chlorinated solvents. Limited solubility in water is anticipated.
pKa	The amino group is expected to be basic, with a predicted pKa in the range of 4-5.

Strategic Synthesis of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine

The synthesis of 3-aminopyrazoles is a well-established area of organic chemistry, with the most common and efficient method being the cyclocondensation of a β-ketonitrile with a hydrazine derivative. For the target molecule, a two-step synthetic approach is proposed, focusing on regioselectivity in the final N-alkylation step.

Proposed Synthetic Pathway

Figure 1: Proposed two-step synthesis of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine.

Experimental Protocol: A Self-Validating System

Step 1: Synthesis of 4-Methyl-1H-pyrazol-3-ylamine

• Rationale: The initial step involves the formation of the core aminopyrazole ring. The reaction between 2-methyl-3-oxobutanenitrile (a β-ketonitrile) and hydrazine hydrate is a classic and high-yielding method for this transformation.

• Procedure:

  • To a solution of 2-methyl-3-oxobutanenitrile (1.0 eq) in ethanol, add hydrazine hydrate (1.1 eq).

  • Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 4-methyl-1H-pyrazol-3-ylamine.

Step 2: N-Benzylation to Yield 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine

• Rationale: The introduction of the benzyl group onto the pyrazole nitrogen is a critical step. The regioselectivity of N-alkylation in unsymmetrical pyrazoles can be influenced by steric and electronic factors, as well as reaction conditions.[4] In the case of 4-methyl-1H-pyrazol-3-ylamine, alkylation is expected to occur predominantly at the N2 position due to steric hindrance from the adjacent amino group at C3 and the methyl group at C4, directing the incoming benzyl group to the less hindered nitrogen. The choice of a polar aprotic solvent like DMF and a mild base like potassium carbonate is standard for such alkylations.[5]

• Procedure:

  • To a solution of 4-methyl-1H-pyrazol-3-ylamine (1.0 eq) in dimethylformamide (DMF), add potassium carbonate (1.5 eq).

  • Stir the mixture at room temperature for 30 minutes.

  • Add benzyl bromide (1.1 eq) dropwise to the suspension.

  • Continue stirring at room temperature for 12-24 hours, monitoring by TLC.

  • Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel to afford the target compound, 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine.

Analytical Characterization: A Spectroscopic Profile

Due to the lack of published experimental data for CAS 3528-49-2, the following spectroscopic predictions are based on the analysis of structurally similar pyrazole derivatives.[6][7]

Technique	Predicted Spectral Features
¹H NMR	- Aromatic protons (benzyl): Multiplet in the range of δ 7.2-7.4 ppm (5H).- CH₂ (benzyl): Singlet around δ 5.2-5.4 ppm (2H).- Pyrazole H-5: Singlet around δ 7.3-7.5 ppm (1H).- CH₃ (at C4): Singlet around δ 2.0-2.2 ppm (3H).- NH₂: Broad singlet around δ 4.5-5.5 ppm (2H), which is D₂O exchangeable.
¹³C NMR	- Aromatic carbons (benzyl): Peaks in the range of δ 127-138 ppm.- CH₂ (benzyl): Peak around δ 50-55 ppm.- Pyrazole C3: Peak around δ 150-155 ppm.- Pyrazole C4: Peak around δ 100-105 ppm.- Pyrazole C5: Peak around δ 135-140 ppm.- CH₃ (at C4): Peak around δ 10-15 ppm.
Mass Spec (ESI+)	Expected [M+H]⁺ at m/z 188.1182.
FT-IR (KBr)	- N-H stretch (amine): Two bands in the region of 3300-3500 cm⁻¹.- C-H stretch (aromatic): Peaks above 3000 cm⁻¹.- C-H stretch (aliphatic): Peaks below 3000 cm⁻¹.- C=N and C=C stretch (ring): Peaks in the region of 1500-1650 cm⁻¹.

Potential Applications in Drug Discovery

The aminopyrazole scaffold is a cornerstone in modern medicinal chemistry, with derivatives exhibiting a wide array of biological activities.[2][8] The structural features of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine suggest several promising avenues for investigation in drug discovery programs.

Workflow for Biological Screening

Figure 2: A general workflow for the biological evaluation of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine.

• Kinase Inhibitors: Aminopyrazoles are well-known scaffolds for the development of kinase inhibitors, which are crucial in oncology.[3] The N-benzyl group can be explored for interactions within the hydrophobic regions of ATP-binding pockets of various kinases.

• Antimicrobial Agents: The pyrazole nucleus is present in several compounds with antibacterial and antifungal properties.[1][9] The title compound could be screened against a panel of pathogenic bacteria and fungi.

• Anti-inflammatory Agents: Many non-steroidal anti-inflammatory drugs (NSAIDs) are based on the pyrazole structure.[2] Investigations into the potential of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine to inhibit cyclooxygenase (COX) enzymes could be a fruitful area of research.

• Central Nervous System (CNS) Active Agents: The lipophilic benzyl group may facilitate crossing the blood-brain barrier, suggesting potential applications for neurological disorders.

Safety and Handling

While specific toxicity data for 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine is not available, general precautions for handling pyrazole derivatives should be observed. These compounds are generally considered to have low to moderate toxicity.[10] However, as with any novel chemical entity, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. All manipulations should be performed in a well-ventilated fume hood.

Conclusion and Future Directions

2-Benzyl-4-methyl-2H-pyrazol-3-ylamine represents an intriguing yet underexplored molecule within the medicinally significant aminopyrazole class. Based on established chemical principles, this guide provides a robust framework for its synthesis and characterization. The true potential of this compound, however, lies in its biological evaluation. The diverse activities reported for structurally similar pyrazoles underscore the high probability that this molecule could serve as a valuable starting point for the development of novel therapeutic agents.[2][3] Future work should focus on the execution of the proposed synthesis, thorough analytical confirmation of its structure, and a comprehensive biological screening campaign to unlock its therapeutic potential.

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An In-Depth Technical Guide to the Synthesis of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, a valuable heterocyclic amine in medicinal chemistry and drug discovery. The document details the core synthetic strategy, delves into the mechanistic nuances of the reaction, and offers a step-by-step experimental protocol. Furthermore, it includes essential data for the characterization and validation of the final compound, adhering to the principles of scientific integrity and reproducibility. This guide is intended to serve as a practical resource for researchers and professionals engaged in the synthesis and development of novel pyrazole-based compounds.

Introduction and Strategic Overview

Substituted pyrazoles are a cornerstone in medicinal chemistry, with a significant number of approved drugs and clinical candidates featuring this privileged scaffold.[1] Their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties, make them attractive targets for drug discovery programs. The aminopyrazole moiety, in particular, serves as a versatile building block for the synthesis of more complex molecular architectures.

This guide focuses on the synthesis of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, a compound of interest for further chemical elaboration. The primary synthetic route discussed is the well-established condensation reaction between a β-ketonitrile and a substituted hydrazine, a robust and widely employed method for the construction of the pyrazole ring.[2]

The overall synthetic transformation is depicted below:

This guide will provide a detailed examination of this reaction, including a discussion of the starting materials, the reaction mechanism with a focus on regioselectivity, a comprehensive experimental protocol, and methods for the purification and characterization of the final product.

Mechanistic Insights and Regioselectivity

The formation of the pyrazole ring from a β-ketonitrile and a substituted hydrazine proceeds through a well-documented condensation-cyclization sequence. The reaction is initiated by the nucleophilic attack of the hydrazine on the electrophilic carbonyl carbon of the β-ketonitrile.

Reaction Mechanism Workflow

Caption: Key steps in the synthesis of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine.

A critical aspect of this synthesis is the regioselectivity of the cyclization when using an unsymmetrical β-ketonitrile and a substituted hydrazine. The reaction of 2-methyl-3-oxobutanenitrile with benzylhydrazine can potentially yield two regioisomers:

• 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine (the desired product)

• 1-Benzyl-4-methyl-1H-pyrazol-5-ylamine

The regiochemical outcome is primarily governed by the relative electrophilicity of the two carbonyl groups in the β-ketonitrile and the steric hindrance around them. In the case of 2-methyl-3-oxobutanenitrile, the ketone carbonyl is generally more reactive towards nucleophilic attack by the less hindered terminal nitrogen of benzylhydrazine. Following the initial condensation, the intramolecular cyclization proceeds via the attack of the other nitrogen atom onto the nitrile group, leading to the formation of the desired 3-amino pyrazole.

Experimental Protocol

This section provides a detailed, step-by-step procedure for the synthesis of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine.

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	CAS Number	Purity
2-Methyl-3-oxobutanenitrile	C₅H₇NO	97.11	4468-47-7	≥98%
Benzylhydrazine	C₇H₁₀N₂	122.17	555-96-4	≥97%
Ethanol	C₂H₅OH	46.07	64-17-5	Anhydrous
Acetic Acid	CH₃COOH	60.05	64-19-7	Glacial
Ethyl Acetate	C₄H₈O₂	88.11	141-78-6	ACS Grade
Hexane	C₆H₁₄	86.18	110-54-3	ACS Grade
Sodium Sulfate	Na₂SO₄	142.04	7757-82-6	Anhydrous

Equipment

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer with hotplate

• Dropping funnel

• Rotary evaporator

• Standard laboratory glassware

• Thin-layer chromatography (TLC) apparatus

• Column chromatography setup

Experimental Workflow

Caption: Step-by-step workflow for the synthesis of the target compound.

Procedure

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-methyl-3-oxobutanenitrile (5.0 g, 51.5 mmol) and anhydrous ethanol (50 mL).

• Stir the mixture at room temperature until the nitrile has completely dissolved.

• To the solution, add benzylhydrazine (6.3 g, 51.5 mmol) followed by glacial acetic acid (0.5 mL) as a catalyst.

• Heat the reaction mixture to reflux and maintain this temperature for 4-6 hours.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) using a mixture of ethyl acetate and hexane (e.g., 1:1) as the eluent.

• Once the reaction is complete (as indicated by the disappearance of the starting materials), allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Dissolve the resulting residue in ethyl acetate (100 mL) and wash with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL) and brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane.

• Combine the fractions containing the desired product and evaporate the solvent to yield 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine as a solid.

Characterization and Data

The identity and purity of the synthesized 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine should be confirmed by various analytical techniques.

Physicochemical Properties

Property	Value
CAS Number	1134-82-3[3]
Molecular Formula	C₁₁H₁₃N₃
Molecular Weight	187.24 g/mol
Appearance	Off-white to pale yellow solid
Melting Point	69-70 °C[3]
Boiling Point	187-192 °C at 8 Torr[3]

Spectroscopic Data (Predicted/Typical)

• ¹H NMR (400 MHz, CDCl₃) δ (ppm): 7.35-7.25 (m, 5H, Ar-H), 5.58 (s, 1H, pyrazole-H), 5.15 (s, 2H, CH₂-Ph), 3.80 (br s, 2H, NH₂), 2.05 (s, 3H, CH₃).

• ¹³C NMR (100 MHz, CDCl₃) δ (ppm): 152.0, 140.5, 137.0, 128.8, 127.8, 127.5, 95.0, 55.0, 10.0.

• IR (KBr, cm⁻¹): 3450-3300 (N-H stretching), 3030 (aromatic C-H stretching), 2920 (aliphatic C-H stretching), 1620 (C=N stretching), 1580 (C=C stretching).

• Mass Spectrometry (EI): m/z (%) = 187 (M⁺), 91 (100).

Note: The spectroscopic data provided are typical values and may vary slightly depending on the specific experimental conditions and instrumentation used.

Safety and Handling

It is imperative to conduct a thorough risk assessment before commencing any chemical synthesis. The starting materials and the final product should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, must be worn at all times.

• 2-Methyl-3-oxobutanenitrile: Harmful if swallowed or in contact with skin. Causes skin and eye irritation.

• Benzylhydrazine: Toxic and corrosive. Handle with extreme care.

• Ethanol: Flammable liquid and vapor.

• Acetic Acid: Corrosive. Causes severe skin burns and eye damage.

Consult the Safety Data Sheets (SDS) for all chemicals used in this procedure for detailed safety information.

Conclusion

This technical guide has outlined a reliable and efficient method for the synthesis of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine. By following the detailed experimental protocol and adhering to the safety precautions, researchers can successfully prepare this valuable building block for applications in drug discovery and medicinal chemistry. The provided information on the reaction mechanism and characterization data serves to ensure the scientific rigor and reproducibility of the synthesis.

References

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• Sridhar, D., et al. (2017). Facile, Stepwise and Diversity Oriented Synthesis of 3-(2-Oxo-2H-Chromen-3-yl)-1-Phenyl-1H-Pyrazole-4-Carbaldehydes. Journal of Chemical and Pharmaceutical Research, 9(11), 99-108. Available at: [Link]

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• Al-Mulla, A. (2017). A Facile Synthesis of New 3-(1-Methyl benzimidazol-2-yl) Pyrazolopyrimidine and Pyrimido[2, 1-b][4][5]benzothiazole Derivatives of Potential Biosignificant Interest. American Journal of Chemistry, 7(1), 1-8. Available at: [Link]

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• Eweas, A. F., et al. (2014). Synthesis, Characterization, and Biological Activity of N ′-[(Z)-(3-Methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)(phenyl)methyl]benzohydrazide and Its Co(II), Ni(II), and Cu(II) Complexes. Bioinorganic Chemistry and Applications, 2014, 852393. Available at: [Link]

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A Technical Guide to the Synthesis of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine: Starting Materials and Strategic Execution

Introduction: The Significance of the Aminopyrazole Scaffold

In the landscape of modern medicinal chemistry, certain heterocyclic structures emerge as "privileged scaffolds" due to their remarkable versatility and consistent presence in biologically active molecules.[1] The pyrazole ring system is a cornerstone of this group, renowned for its diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2][3][4] Specifically, the 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine moiety serves as a critical building block in the synthesis of complex pharmaceutical agents. Its unique arrangement of a lipophilic benzyl group, a reactive amino function, and a substituted pyrazole core allows for extensive molecular elaboration, making it an invaluable intermediate for drug discovery professionals.[5][6]

This guide provides an in-depth analysis of the synthetic pathways leading to 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, focusing on the critical selection of starting materials and the underlying chemical principles that govern the reaction outcomes. We will dissect the most prevalent synthetic strategies, offering field-proven insights into achieving optimal yield and regiochemical control.

PART 1: Retrosynthetic Analysis and Core Synthetic Strategies

The synthesis of N-substituted aminopyrazoles can be approached from two primary strategic directions. The choice of pathway profoundly impacts the control over isomer formation, purification challenges, and overall process efficiency. A retrosynthetic analysis of the target molecule reveals two logical disconnections:

• Disconnection of the N-Benzyl Bond: This implies a late-stage benzylation of a pre-formed 3-amino-4-methyl-1H-pyrazole core. This is often the preferred industrial route due to better control over the final product's regiochemistry.

• Disconnection of the Pyrazole Ring: This involves constructing the ring using a pre-functionalized hydrazine, namely benzylhydrazine, and a suitable three-carbon synthon. This convergent approach can be more direct but is frequently complicated by the formation of regioisomers.

The following diagram illustrates these two divergent synthetic philosophies.

Caption: High-level retrosynthetic analysis of the target molecule.

PART 2: The Preferred Pathway: Post-Formation Benzylation

This strategy prioritizes the unambiguous construction of the pyrazole core, followed by a carefully controlled benzylation step. This approach mitigates the risk of regioisomeric mixtures that are often difficult and costly to separate.

Synthesis of the Core Intermediate: 3-Amino-4-methyl-1H-pyrazole

The cornerstone of this synthesis is the cyclocondensation reaction between a β-ketonitrile and hydrazine. This is one of the most fundamental and reliable methods for constructing 3-aminopyrazole systems.[7]

• Core Starting Materials:

  • 2-Methyl-3-oxobutanenitrile (α-methylacetoacetonitrile): This C4 synthon provides the carbon backbone, including the C4-methyl group and the nitrile functionality, which ultimately becomes the C3-amino group.

  • Hydrazine Hydrate or Hydrazine Salts: This dinucleophilic reagent provides the two nitrogen atoms required to form the heterocyclic ring.[8]

Causality Behind Experimental Choices: The reaction is initiated by the nucleophilic attack of a hydrazine nitrogen atom on the more electrophilic ketone carbonyl of the β-ketonitrile. The alternative attack on the nitrile carbon is significantly less favorable. Following this initial condensation, an intramolecular cyclization occurs as the second hydrazine nitrogen attacks the nitrile carbon. The subsequent tautomerization and dehydration drive the reaction to completion, yielding the stable, aromatic pyrazole ring.

Caption: Mechanism of 3-amino-4-methyl-1H-pyrazole formation.

Experimental Protocol: Synthesis of 3-Amino-4-methyl-1H-pyrazole

• Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2-methyl-3-oxobutanenitrile (1.0 eq) and a suitable solvent such as ethanol or isopropanol.

• Reagent Addition: Slowly add hydrazine hydrate (1.1 eq) to the solution at room temperature. The addition may be exothermic; maintain the temperature below 40°C with a water bath if necessary.

• Reaction: Heat the mixture to reflux (typically 70-80°C) and maintain for 2-4 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction mixture to room temperature and then to 0-5°C in an ice bath to precipitate the product.

• Isolation: Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum. The resulting 3-amino-4-methyl-1H-pyrazole is typically of sufficient purity for the next step.

Regioselective N-Benzylation

With the pyrazole core in hand, the final step is the introduction of the benzyl group. The primary challenge in this step is controlling the site of alkylation. The 1H-pyrazole is tautomeric, and alkylation can occur on either ring nitrogen (N1 or N2).

• Core Starting Materials:

  • 3-Amino-4-methyl-1H-pyrazole: The nucleophilic substrate.

  • Benzyl Bromide or Benzyl Chloride: The electrophilic benzylating agent.

  • Base: A suitable base is crucial for deprotonating the pyrazole ring, activating it for alkylation.

Trustworthiness Through Control: The key to a self-validating protocol lies in controlling the regioselectivity. While a mixture of N1 and N2 isomers is possible, steric hindrance from the adjacent C4-methyl group can influence the outcome. Deprotonation with a strong, non-nucleophilic base like sodium hydride (NaH) in an aprotic polar solvent like DMF or THF is a standard and reliable method to favor a specific isomer.[9] The resulting pyrazolate anion's reactivity is then directed by a combination of electronics and sterics. In many cases, the N2-benzylated product is the major isomer formed under these conditions.

Caption: N-Benzylation of the pyrazole core showing potential isomers.

Experimental Protocol: N-Benzylation of 3-Amino-4-methyl-1H-pyrazole

• Setup: To a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), add anhydrous DMF or THF.

• Deprotonation: Cool the solvent to 0°C and add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise. Stir for 15 minutes.

• Substrate Addition: Dissolve 3-amino-4-methyl-1H-pyrazole (1.0 eq) in a minimal amount of anhydrous DMF/THF and add it dropwise to the NaH suspension. Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional hour until hydrogen evolution ceases.

• Alkylation: Cool the resulting pyrazolate solution back to 0°C. Add benzyl bromide (1.1 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC or LC-MS.

• Quenching & Workup: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution. Extract the aqueous layer with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to separate the desired N2-isomer from any N1-isomer formed.

Data Summary: N-Alkylation of Pyrazoles

Base	Solvent	Temperature	Typical Outcome	Reference
NaH	DMF/THF	0°C to RT	Good for generating the anion; regioselectivity depends on substrate.	[9]
K₂CO₃	Acetone/ACN	Reflux	Milder conditions, may lead to mixtures of isomers.	General Knowledge
Cs₂CO₃	DMF	RT	Often provides higher yields and can influence selectivity.	General Knowledge

PART 3: Alternative Pathway: Convergent Synthesis with Benzylhydrazine

This route involves forming the pyrazole ring from starting materials that already contain the final N-substituent. While seemingly more efficient, it presents a significant regiochemical challenge.

• Core Starting Materials:

  • Benzylhydrazine: The pre-functionalized dinucleophile.

  • 2-Methyl-3-oxobutanenitrile: The same C4 synthon as in the previous route.

The Inherent Challenge: When unsymmetrical benzylhydrazine reacts with the unsymmetrical β-ketonitrile, the initial condensation can occur via either of the two hydrazine nitrogen atoms. This leads directly to a mixture of the 1-benzyl and 2-benzyl pyrazole isomers. The ratio of these isomers is often difficult to control and can be close to 1:1, necessitating a challenging chromatographic separation.

Caption: Convergent synthesis yielding a mixture of regioisomers.

Conclusion and Authoritative Grounding

For the synthesis of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, the late-stage benzylation strategy (Part 2) is demonstrably superior for research and development applications where isomeric purity is paramount. It introduces complexity in an additional step but provides critical control over the final product's constitution. The synthesis of the 3-amino-4-methyl-1H-pyrazole core via cyclocondensation of 2-methyl-3-oxobutanenitrile and hydrazine is a robust and well-established transformation.[8][10] The subsequent N-alkylation, while requiring careful optimization of base and solvent, allows for the targeted synthesis of the desired N2-isomer, as supported by general principles of pyrazole chemistry.[9][11]

The convergent route, while attractive on paper, often leads to intractable purification challenges that undermine its apparent simplicity. Therefore, for professionals in drug development, the linear, more controllable pathway is the recommended and more trustworthy approach.

References

• Process for the preparation of 3-amino-5-methylpyrazole.
• Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β. SciSpace.
• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates.
• Benzyl-N-[4-(2-hydroxyethyl)
• Synthesis and Characterization, and Biological Activity of N ′-[(Z)-(3-Methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)(phenyl)methyl]benzohydrazide and Its Co(II), Ni(II), and Cu(II) Complexes. PubMed Central (PMC).
• RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZ
• Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines.
• Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines.
• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. MDPI.
• 4-(3,4-Dimethoxy-phenyl)-5-ethyl-2-methyl-2H-pyrazol-3-ylamine. Smolecule.
• Synthesis and pharmacological evaluation of 1,3-diaryl substituted pyrazole based (thio)urea derivatives as potent antimicrobial agents against multi-drug resistant Staphylococcus aureus and Mycobacterium tuberculosis. RSC Publishing.
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An In-Depth Technical Guide to Benzylhydrazine in Pyrazole Synthesis

Introduction: The Pyrazole Scaffold and the Strategic Role of Benzylhydrazine

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a "privileged scaffold" in modern medicinal chemistry.[1][2] Its unique structural and electronic properties allow it to serve as a versatile pharmacophore, capable of engaging in various biological interactions. This has led to its incorporation into a multitude of blockbuster drugs, including the anti-inflammatory agent Celecoxib, the erectile dysfunction treatment Sildenafil, and numerous kinase inhibitors used in oncology.[1] The synthesis of diversely substituted pyrazoles is therefore a cornerstone of drug discovery programs.[3]

Benzylhydrazine emerges as a reagent of strategic importance in this context. It serves as a direct precursor for installing the N-benzyl group onto the pyrazole core. This substituent is not merely a placeholder; the benzyl moiety can be a critical component for achieving desired potency and selectivity by forming key interactions within a target protein's binding pocket. Furthermore, in multi-step syntheses, the benzyl group can function as a stable and reliable protecting group for the N1 position of the pyrazole, which can be removed under specific conditions later in the synthetic route.

This guide provides an in-depth exploration of the use of benzylhydrazine in pyrazole synthesis, designed for researchers and drug development professionals. We will dissect the core reaction mechanisms, address the critical challenge of regioselectivity, provide field-tested experimental protocols, and examine the application of the resulting scaffolds in contemporary drug discovery.

Part 1: Core Mechanistic Pathways for Benzylhydrazine-Mediated Pyrazole Synthesis

The construction of the pyrazole ring using benzylhydrazine primarily relies on the condensation with a three-carbon electrophilic partner. The most prevalent and historically significant method is the Knorr pyrazole synthesis.

The Knorr Pyrazole Synthesis

The Knorr synthesis, first reported in 1883, is the classic method for pyrazole formation, involving the reaction of a hydrazine with a 1,3-dicarbonyl compound.[3][4] When employing benzylhydrazine, the reaction proceeds through a well-defined, acid-catalyzed pathway.

Mechanism Deep Dive:

The reaction is initiated by the nucleophilic attack of one of the nitrogen atoms of benzylhydrazine on one of the carbonyl carbons of the 1,3-dicarbonyl compound.[5][6] The choice of the initial point of attack is a crucial determinant of the final product's regiochemistry, a topic we will explore in detail later. Following the initial attack, a sequence of steps ensues:

• Hydrazone/Enamine Formation: The initial adduct rapidly dehydrates to form a hydrazone intermediate. This intermediate exists in equilibrium with its enamine tautomer.

• Intramolecular Cyclization: The remaining free nitrogen atom of the hydrazine moiety then acts as an intramolecular nucleophile, attacking the second carbonyl carbon. This ring-closing step forms a five-membered heterocyclic intermediate, a pyrazolidine derivative.

• Dehydration and Aromatization: The cyclic intermediate undergoes a final dehydration step, eliminating a molecule of water to form the stable, aromatic pyrazole ring.[7] This final aromatization step is the thermodynamic driving force for the entire reaction sequence.

Caption: The Knorr pyrazole synthesis mechanism.

Synthesis from α,β-Unsaturated Systems and Multi-component Reactions

While the Knorr synthesis is robust, modern drug discovery often demands greater efficiency and molecular complexity. Two powerful alternatives are the use of α,β-unsaturated precursors and multi-component reactions (MCRs).

• From α,β-Unsaturated Precursors: Benzylhydrazine can react with α,β-unsaturated ketones or aldehydes (e.g., chalcones) in a Michael addition followed by intramolecular cyclization and oxidation to yield pyrazoles.[8][9] The initial product is a pyrazoline (a non-aromatic, partially saturated ring), which can be oxidized to the corresponding pyrazole in situ or in a separate step using an oxidizing agent like bromine or simply air (O2).[8][10]

• Multi-component Reactions (MCRs): These reactions offer significant advantages by combining three or more reactants in a single pot to generate complex products with high atom economy. A notable example involves the one-pot, regioselective synthesis of substituted pyrazoles from an aldehyde, benzylhydrazine, and a nitro-olefin.[11] This approach first forms a benzylhydrazone in situ, which then undergoes a [3+2] cycloaddition with the nitro-olefin to construct the pyrazole ring.[11]

Caption: A typical multi-component reaction workflow.

Part 2: The Causality of Regioselectivity and Its Control

When an unsymmetrical 1,3-dicarbonyl reacts with benzylhydrazine, two different regioisomeric pyrazoles can potentially form. Controlling the regioselectivity is paramount, as different isomers will possess vastly different biological activities. The outcome is dictated by the interplay of steric and electronic factors.

• Steric Hindrance: The bulky benzyl group on benzylhydrazine will sterically hinder its more substituted nitrogen (N1). Consequently, the less hindered terminal nitrogen (N2) often initiates the attack on the more sterically accessible carbonyl group of the 1,3-dicarbonyl.

• Electronic Effects: The reactivity of the two carbonyl groups in the 1,3-dicarbonyl is influenced by their flanking substituents. An electron-withdrawing group (like -CF₃) will make the adjacent carbonyl more electrophilic and thus more susceptible to nucleophilic attack.

• Solvent and Catalyst Control: The reaction environment can significantly influence the regiochemical outcome. For instance, the use of fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) as the solvent has been shown to dramatically improve regioselectivity in certain cases.[12] The unique hydrogen-bonding properties of these solvents can stabilize specific transition states, favoring the formation of one isomer over the other.

Table 1: Influence of Reaction Conditions on Regioselectivity

1,3-Dicarbonyl Substrate	Hydrazine	Solvent	Catalyst	Regioisomeric Ratio (A:B)	Reference
1,1,1-Trifluoro-2,4-pentanedione	Phenylhydrazine	Ethanol	Acetic Acid	95:5	[12]
1,1,1-Trifluoro-2,4-pentanedione	Phenylhydrazine	TFE	None	>99:1	[12]
Benzoylacetone	Methylhydrazine	Ethanol	Acetic Acid	60:40	[9]

| 1-Phenyl-1,3-butanedione | Phenylhydrazine | Acetic Acid | None | 85:15 |[9] |

Note: Ratios are illustrative and depend on the precise definition of isomers A and B in the cited literature.

Part 3: Field-Validated Experimental Protocols

Trustworthiness in synthesis is achieved through robust, reproducible protocols. The following methods are based on peer-reviewed, validated procedures.

Protocol 1: General Knorr Synthesis of 1-Benzyl-3,5-dimethylpyrazole

This protocol describes a standard Knorr condensation.

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)
Benzylhydrazine	122.17	1.22 g	10.0
Acetylacetone (2,4-Pentanedione)	100.12	1.00 g	10.0
Glacial Acetic Acid	60.05	0.5 mL	-

| Ethanol | 46.07 | 20 mL | - |

Step-by-Step Methodology:

• To a 50 mL round-bottomed flask equipped with a magnetic stir bar and condenser, add acetylacetone (1.00 g, 10.0 mmol) and ethanol (20 mL).

• Add glacial acetic acid (0.5 mL) to the solution to act as a catalyst.

• Slowly add benzylhydrazine (1.22 g, 10.0 mmol) dropwise to the stirring solution at room temperature. An exotherm may be observed.

• After the addition is complete, heat the reaction mixture to reflux (approx. 80 °C) and maintain for 2 hours. Monitor the reaction progress by TLC (e.g., using 3:1 Hexanes:Ethyl Acetate).

• Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

• Dissolve the resulting oil in dichloromethane (30 mL) and wash with saturated sodium bicarbonate solution (2 x 20 mL) followed by brine (1 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude product.

• Purify the crude oil via flash column chromatography on silica gel to obtain the pure 1-benzyl-3,5-dimethylpyrazole.

Safety: Hydrazine derivatives are toxic and potential carcinogens. Handle benzylhydrazine in a well-ventilated fume hood and wear appropriate personal protective equipment (gloves, safety glasses).

Protocol 2: One-Pot, Three-Component Synthesis of 1-Benzyl-3-(4-chlorophenyl)-5-p-tolyl-1H-pyrazole[11]

This protocol is adapted from a procedure in Organic Syntheses, highlighting a modern, efficient approach.[11]

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)	Equiv.
4-Chlorobenzaldehyde	140.57	4.86 g	34.5	1.25
Benzylhydrazine dihydrochloride	195.09	6.75 g	34.5	1.25
4-Methyl-β-nitrostyrene	163.17	4.51 g	27.7	1.00
Methanol	32.04	150 mL	-	-

| Water | 18.02 | 10 mL | - | - |

Step-by-Step Methodology:

• In a 500 mL round-bottomed flask with a magnetic stir bar, dissolve 4-chlorobenzaldehyde (4.86 g, 34.5 mmol) in methanol (150 mL), then add water (10 mL).[11]

• Add benzylhydrazine dihydrochloride (6.75 g, 34.5 mmol) in a single portion. Stir the mixture at room temperature for 3 hours to form the intermediate hydrazone in situ.[11]

• Add 4-methyl-β-nitrostyrene (4.51 g, 27.7 mmol) in one portion and continue stirring the reaction at room temperature, open to the air. The product may begin to precipitate as a white solid after 1-2 hours.[11]

• Monitor the reaction by ¹H NMR or HPLC until completion (literature reports 48-92 hours).[11]

• Once complete, slowly add water (50 mL) over 20 minutes to the stirring suspension.

• Continue stirring for an additional 1 hour at room temperature.

• Collect the white solid product by suction filtration, wash the filter cake with a cold 1:1 mixture of methanol/water, and dry under vacuum to yield the desired pyrazole.[11]

Part 4: Applications in Drug Discovery & Development

The 1-benzylpyrazole scaffold is a recurring motif in compounds designed to interact with a wide range of biological targets.

Case Study: COX-2 Inhibitors and the Celecoxib Framework

Celecoxib is a selective COX-2 inhibitor featuring a 1,5-diarylpyrazole core. While Celecoxib itself contains an N-phenyl group, replacing it with an N-benzyl group is a common strategy in medicinal chemistry to probe the binding pocket for additional hydrophobic interactions. The synthesis of such analogues follows the same Knorr-type condensation, reacting a suitably substituted 1,3-diketone with benzylhydrazine. These studies are crucial for developing second-generation inhibitors with improved potency, selectivity, or pharmacokinetic profiles.[13][14][15]

Caption: Key pharmacophoric elements of a 1-benzylpyrazole scaffold.

Emerging Therapeutic Targets

Beyond inflammation, 1-benzylpyrazole derivatives are being actively investigated for other diseases. Recent studies have identified novel pyrazole-based analogues as potent inhibitors of Cyclin-Dependent Kinase 2 (CDK2), a key regulator of the cell cycle, positioning them as promising candidates for anticancer therapies.[16][17] The modularity of the syntheses described herein allows for the rapid generation of compound libraries, enabling extensive Structure-Activity Relationship (SAR) studies to optimize these lead compounds.

Conclusion

Benzylhydrazine is a powerful and versatile reagent for the synthesis of N-substituted pyrazoles, a scaffold of undeniable importance in drug discovery. A thorough understanding of the underlying reaction mechanisms, particularly the factors governing regioselectivity, allows the synthetic chemist to design and execute efficient routes to desired targets. From the foundational Knorr synthesis to modern multi-component strategies, the methods discussed provide a robust toolkit for accessing a rich chemical space. As new biological targets emerge, the rational design and synthesis of novel 1-benzylpyrazole derivatives will undoubtedly continue to play a pivotal role in the development of next-generation therapeutics.

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Introduction: The Significance of Aminopyrazoles and Spectroscopic Characterization

An In-Depth Technical Guide to the Spectroscopic Data of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine

This guide provides a comprehensive overview of the expected spectroscopic data for the novel heterocyclic compound, 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine. As experimental data for this specific molecule is not yet publicly available, this document serves as a predictive guide for researchers, scientists, and drug development professionals. The predictions are based on established principles of spectroscopic analysis and data from structurally analogous compounds. This guide is designed to assist in the identification, characterization, and quality control of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine.

Aminopyrazoles are a class of heterocyclic compounds that have garnered significant interest in the scientific community, particularly in the field of medicinal chemistry, due to their diverse biological activities.[1][2] The pyrazole nucleus is a common scaffold in the development of new drug-like molecules with potential applications as anticancer, anti-inflammatory, and antimicrobial agents.[2] The specific compound of interest, 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, incorporates a benzyl group, a methyl group, and a primary amine on the pyrazole core, features that can significantly influence its physicochemical properties and biological interactions.

Accurate structural elucidation and purity assessment are paramount in the development of any new chemical entity. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy are indispensable tools for this purpose.[3][4] This guide will provide a detailed, predictive analysis of the spectroscopic signature of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, offering a roadmap for its synthesis and characterization.

Molecular Structure and Plausible Synthesis

The structure of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, with the key functional groups highlighted, is shown below. The strategic placement of the benzyl group at the N2 position, the methyl group at C4, and the amine group at C3 defines its chemical reactivity and spectroscopic properties.

A plausible synthetic route for 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine can be adapted from established methods for the synthesis of aminopyrazoles.[5] One of the most common approaches involves the condensation of a β-ketonitrile with a substituted hydrazine.

Caption: Proposed synthesis of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine.

Spectroscopic Characterization Workflow

A multi-faceted spectroscopic approach is essential for the unambiguous characterization of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine. The following workflow ensures a self-validating system for structural confirmation.

Caption: Integrated workflow for spectroscopic analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule.[3][6][7] For 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, ¹H and ¹³C NMR will be crucial for confirming the connectivity of the benzyl and methyl groups to the pyrazole ring.

Predicted ¹H NMR Data

The predicted ¹H NMR spectrum will show distinct signals for the aromatic protons of the benzyl group, the methylene protons, the pyrazole ring proton, the methyl protons, and the amine protons.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic (Benzyl)	7.20 - 7.40	Multiplet	5H
Pyrazole (C5-H)	~7.50	Singlet	1H
Methylene (CH₂)	~5.30	Singlet	2H
Amine (NH₂)	3.50 - 4.50	Broad Singlet	2H
Methyl (CH₃)	~2.10	Singlet	3H

Predicted ¹³C NMR Data

The ¹³C NMR spectrum will be instrumental in confirming the number of unique carbon atoms and their chemical environments.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Pyrazole (C3)	~150
Pyrazole (C5)	~135
Pyrazole (C4)	~105
Aromatic (Benzyl, C-ipso)	~138
Aromatic (Benzyl, C-ortho, meta, para)	127 - 129
Methylene (CH₂)	~55
Methyl (CH₃)	~12

Experimental Protocol for NMR Spectroscopy

• Sample Preparation : Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrumentation : Utilize a 400 MHz or higher field NMR spectrometer.[8]

• ¹H NMR Acquisition :

  • Acquire the spectrum at room temperature.

  • Use a standard pulse sequence (e.g., zg30).

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-12 ppm).

  • Acquire a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition :

  • Use a proton-decoupled pulse sequence (e.g., zgpg30).

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-160 ppm).

  • Acquire a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

• Data Processing : Process the raw data using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and referencing to TMS.

Mass Spectrometry (MS)

Mass spectrometry is a vital analytical technique for determining the molecular weight and elemental composition of a compound.[9][10] High-resolution mass spectrometry (HRMS) will provide the exact mass, confirming the molecular formula.

Predicted Mass Spectrometry Data

• Molecular Formula : C₁₁H₁₃N₃

• Molecular Weight : 187.24 g/mol

• Predicted [M+H]⁺ (for ESI) : 188.1182

Predicted Fragmentation Pattern

The most likely fragmentation pathway would involve the loss of the benzyl group or cleavage of the pyrazole ring.

• Loss of Benzyl Radical : A significant fragment would be observed at m/z 91, corresponding to the tropylium cation ([C₇H₇]⁺).

• Loss of Phenyl Group : A fragment corresponding to the loss of a phenyl group (C₆H₅) from the benzyl moiety.

Experimental Protocol for Mass Spectrometry

• Sample Preparation : Prepare a dilute solution of the compound (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation : Use a high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, equipped with an electrospray ionization (ESI) source.[2]

• Data Acquisition :

  • Infuse the sample solution directly into the ESI source.

  • Acquire the mass spectrum in positive ion mode to observe the [M+H]⁺ ion.

  • Set the mass range to cover the expected molecular weight (e.g., m/z 50-500).

• Data Analysis : Determine the exact mass of the molecular ion and compare it with the theoretical mass calculated for the molecular formula C₁₁H₁₃N₃. Use software to predict and identify fragment ions to support the proposed structure.

Infrared (IR) Spectroscopy

FTIR spectroscopy is an excellent tool for identifying the functional groups present in a molecule based on their characteristic vibrational frequencies.[11][12]

Predicted IR Absorption Bands

Functional Group	Vibrational Mode	Predicted Wavenumber (cm⁻¹)
Amine (N-H)	Stretching	3300 - 3500 (two bands for primary amine)
Aromatic (C-H)	Stretching	3000 - 3100
Aliphatic (C-H)	Stretching	2850 - 3000
Aromatic (C=C)	Stretching	1450 - 1600
Pyrazole (C=N)	Stretching	~1620

Experimental Protocol for FTIR Spectroscopy

• Sample Preparation :

  • Solid State : Prepare a KBr pellet by mixing a small amount of the solid sample with dry KBr powder and pressing it into a transparent disk.

  • ATR : Alternatively, use an attenuated total reflectance (ATR) accessory, which requires placing a small amount of the solid sample directly on the ATR crystal.

• Instrumentation : Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition :

  • Record a background spectrum of the empty sample compartment or the clean ATR crystal.

  • Record the sample spectrum over the mid-IR range (4000-400 cm⁻¹).

  • Co-add multiple scans (e.g., 16-32) to improve the signal-to-noise ratio.

• Data Analysis : Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule, particularly those involving π-electrons in conjugated systems.[13][14][15] The pyrazole ring and the benzyl group are the main chromophores in 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine.

Predicted UV-Vis Absorption

The UV-Vis spectrum is expected to show absorption bands corresponding to the π → π* transitions of the aromatic and heterocyclic rings.

• λ_max : Expected in the range of 250-280 nm.

Experimental Protocol for UV-Vis Spectroscopy

• Sample Preparation : Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, methanol, or acetonitrile) in a quartz cuvette. The concentration should be adjusted to yield an absorbance value between 0.1 and 1.0.

• Instrumentation : Use a double-beam UV-Vis spectrophotometer.

• Data Acquisition :

  • Use a cuvette containing the pure solvent as a reference.

  • Scan the sample over the UV-Vis range (e.g., 200-800 nm).

• Data Analysis : Identify the wavelength of maximum absorbance (λ_max).

Conclusion: An Integrated Approach to Structural Verification

The comprehensive spectroscopic analysis outlined in this guide provides a robust framework for the characterization of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine. By integrating the data from NMR, MS, IR, and UV-Vis spectroscopy, researchers can confidently confirm the molecular structure, assess the purity, and establish a reliable analytical profile for this promising compound. This predictive guide serves as a valuable resource for facilitating future research and development involving this and related aminopyrazole derivatives.

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1H NMR spectrum of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine

An In-Depth Technical Guide to the ¹H NMR Spectrum of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine

Executive Summary

This technical guide provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, a heterocyclic compound of interest in medicinal chemistry and drug development. This document outlines the theoretical prediction of its spectral features, a validated experimental protocol for data acquisition, and a detailed interpretation of the resulting spectrum. By integrating fundamental NMR principles with empirical data from analogous structures, this guide serves as an authoritative resource for researchers engaged in the synthesis, characterization, and quality control of substituted pyrazole derivatives.

Introduction: The Structural Significance of Substituted Pyrazoles

The pyrazole nucleus is a privileged scaffold in modern pharmacology, forming the core of numerous therapeutic agents. Its unique electronic properties and ability to participate in hydrogen bonding interactions make it a versatile building block for designing molecules with specific biological targets. The compound 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine incorporates several key functional groups—a substituted pyrazole ring, a flexible benzyl moiety, and a primary amine—whose precise arrangement is critical to its function.

¹H NMR spectroscopy is the cornerstone technique for the unambiguous structural elucidation of such organic molecules. It provides detailed information about the electronic environment, connectivity, and spatial arrangement of protons within the structure. A rigorous understanding of the ¹H NMR spectrum is therefore non-negotiable for confirming the identity and purity of newly synthesized batches, ensuring the integrity of downstream applications in drug discovery and development.

Molecular Structure and Proton Environments

To interpret the ¹H NMR spectrum, we must first identify the distinct proton environments within the 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine molecule. Due to molecular symmetry and chemical equivalence, the 13 protons in the structure give rise to five unique signals.

Caption: Standard workflow for NMR sample preparation and analysis.

4.3. Spectrometer Parameters

• Pulse Program: Standard single pulse (zg30)

• Acquisition Time (AQ): ~4 seconds

• Relaxation Delay (D1): 2 seconds

• Number of Scans (NS): 16 (adjust as needed for signal-to-noise)

• Spectral Width (SW): 16 ppm (from -2 to 14 ppm)

• Temperature: 298 K (25 °C)

Spectral Analysis and Data Interpretation

Below is a representative analysis based on hypothetical spectral data that aligns with our theoretical predictions.

Signal	Observed Chemical Shift (δ, ppm)	Integration	Multiplicity	Assignment
1	7.35	1H	s	Hb (Pyrazole C5-H)
2	7.31	5H	m	Hd (Phenyl -C₆H₅)
3	5.21	2H	s	Hc (Methylene -CH₂-)
4	4.65	2H	br s	Ha (Amine -NH₂)
5	2.11	3H	s	He (Methyl -CH₃)

Interpretation Walkthrough:

• Signal 5 (δ 2.11, 3H, s): This singlet integrating to three protons in the upfield region is characteristic of the methyl group attached to the pyrazole ring (He ).

• Signal 4 (δ 4.65, 2H, br s): The broad singlet integrating to two protons is unequivocally assigned to the exchangeable amine protons (Ha ). A D₂O exchange experiment would confirm this assignment, as this peak would disappear upon addition of D₂O.

• Signal 3 (δ 5.21, 2H, s): This sharp singlet, integrating to two protons and located significantly downfield, is the hallmark of the benzylic methylene protons (Hc ) adjacent to the pyrazole nitrogen.

• Signals 1 & 2 (δ 7.31-7.35): This region contains the aromatic protons. The sharp singlet at δ 7.35 integrating to one proton is assigned to the lone proton on the pyrazole ring (Hb ). The overlapping multiplet centered at δ 7.31, integrating to five protons, corresponds to the protons of the phenyl ring (Hd ).

Conclusion

The ¹H NMR spectrum of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine is distinctive and fully consistent with its proposed structure. The five key signals—a downfield benzylic singlet, a broad amine peak, two distinct aromatic signals (a singlet for the pyrazole proton and a multiplet for the phenyl group), and an upfield methyl singlet—provide a unique spectral fingerprint. This guide provides the theoretical foundation and practical methodology for researchers to confidently acquire and interpret this data, ensuring the structural integrity of this important chemical entity in research and development settings.

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An In-Depth Technical Guide to the Mass Spectrometry of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine

This guide provides a comprehensive, research-level framework for the mass spectrometric analysis of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine. As no direct literature on the mass spectrometry of this specific compound is readily available, this document serves as a predictive and methodological resource. It is designed for researchers, scientists, and drug development professionals who are tasked with characterizing this, or structurally similar, novel heterocyclic compounds. The principles and protocols outlined herein are grounded in established fragmentation patterns of analogous chemical structures, including pyrazoles, N-benzyl compounds, and aromatic amines.

Introduction: Structural Significance and Analytical Imperative

2-Benzyl-4-methyl-2H-pyrazol-3-ylamine is a heterocyclic amine featuring a pyrazole core, a structure of significant interest in medicinal chemistry and drug discovery. Pyrazole derivatives are known to exhibit a wide range of biological activities. The structural characterization of such molecules is a critical step in any research and development pipeline. Mass spectrometry (MS) is an indispensable tool for this purpose, providing precise mass measurement and crucial structural information through fragmentation analysis.

This guide will detail a systematic approach to analyzing 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, beginning with its fundamental properties, predicting its fragmentation behavior under common ionization techniques, and providing a robust, step-by-step analytical workflow using Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS).

Molecular Structure and Properties:

• IUPAC Name: 2-benzyl-4-methyl-1H-pyrazol-3-amine

• Molecular Formula: C₁₁H₁₃N₃

• Monoisotopic Mass: 187.1109 g/mol

• Key Structural Features:

  • A five-membered pyrazole ring, which is an aromatic heterocycle.

  • An N-benzyl group, a common site for characteristic fragmentation.

  • A primary aromatic amine group (-NH₂), which can influence ionization.

  • A methyl group on the pyrazole ring.

Predicted Mass Spectral Fragmentation Pathways

Understanding the likely fragmentation patterns is key to interpreting the mass spectra of a novel compound. The predictions below are based on well-documented fragmentation of related chemical moieties.

Electron Ionization (EI) Fragmentation

Under the high-energy conditions of EI-MS, the molecular ion (M⁺˙) is expected to be observed, followed by extensive fragmentation. The primary fragmentation is anticipated to be the cleavage of the benzylic C-N bond, which is typically the most labile bond in N-benzyl compounds.

• α-Cleavage: The most favorable fragmentation pathway for N-benzyl compounds is the cleavage of the bond beta to the phenyl group and alpha to the pyrazole nitrogen. This results in the formation of a stable tropylium ion (C₇H₇⁺) at m/z 91. This is often the base peak in the spectrum of benzyl-containing compounds.[1]

• Loss of Benzyl Radical: Cleavage of the N-CH₂ bond leads to the loss of a benzyl radical (•CH₂Ph), resulting in a fragment corresponding to the protonated 4-methyl-2H-pyrazol-3-ylamine moiety at m/z 96.

• Pyrazole Ring Fragmentation: The pyrazole ring itself can undergo fragmentation, though this is generally less favorable than the loss of the benzyl group.[2][3]

Electrospray Ionization (ESI) Fragmentation

ESI is a soft ionization technique that typically produces a protonated molecule, [M+H]⁺, with minimal in-source fragmentation.[4][5] Tandem mass spectrometry (MS/MS) is then required to induce and analyze fragmentation. For 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, the protonated molecule will have an m/z of 188.1188.

Upon collisional activation (in MS/MS), the fragmentation of the [M+H]⁺ ion is expected to proceed as follows:

• Dominant Neutral Loss of Benzene: A common fragmentation pathway for protonated N-benzyl compounds involves the formation of a stable benzyl cation.[6] This would result in the detection of the benzyl cation at m/z 91.

• Formation of a Pyrazole-containing Cation: The complementary fragment, the 4-methyl-2H-pyrazol-3-ylamine cation, would be observed at m/z 97.

• Loss of Ammonia: The primary amine group could be lost as ammonia (NH₃), leading to a fragment at m/z 171.

The proposed fragmentation pathway under ESI-MS/MS conditions is visualized in the following diagram:

Caption: High-level workflow for the LC-MS/MS analysis of the target compound.

Step-by-Step Protocols

Protocol 1: Sample and Standard Preparation

• Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine standard and dissolve it in 1 mL of methanol.

• Working Solutions: Prepare a series of working solutions by diluting the stock solution with the initial mobile phase (e.g., 95% Water with 0.1% Formic Acid : 5% Acetonitrile with 0.1% Formic Acid). Recommended concentrations for method development range from 1 ng/mL to 1 µg/mL.

  • Rationale: Using the initial mobile phase as the diluent ensures good peak shape by preventing solvent mismatch effects during injection.

Protocol 2: Liquid Chromatography (LC) Method

The basic nature of the amine group suggests that a reversed-phase separation under acidic mobile phase conditions will provide good retention and peak shape.

Parameter	Recommended Setting	Rationale
LC System	Agilent 1290 Infinity II or equivalent	A high-performance LC system is crucial for good resolution and sensitivity. [7]
Column	Agilent InfinityLab Poroshell 120 EC-C18 (2.1 x 100 mm, 2.7 µm)	C18 columns provide excellent retention for moderately polar compounds. The superficially porous particles allow for high efficiency at lower backpressures.
Mobile Phase A	Water + 0.1% Formic Acid	Formic acid is a common modifier that aids in the protonation of the analyte for ESI+ mode and improves chromatographic peak shape.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile is a common organic solvent for reversed-phase chromatography with good UV transparency and compatibility with MS.
Gradient	5% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes.	A generic gradient suitable for screening and initial method development.
Flow Rate	0.4 mL/min	A typical flow rate for a 2.1 mm ID column.
Column Temp.	40 °C	Elevated temperature can improve peak shape and reduce viscosity.
Injection Vol.	2 µL	A small injection volume minimizes potential column overload.

Protocol 3: Mass Spectrometry (MS) Method

The following parameters are a starting point for a triple quadrupole or Q-TOF mass spectrometer operating in positive electrospray ionization mode. [8]

Parameter	Recommended Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	The amine and pyrazole nitrogens are readily protonated.
Scan Type 1	Full Scan (MS1)	To determine the m/z of the protonated parent ion. Scan range: m/z 50-300.
Scan Type 2	Product Ion Scan (MS/MS)	To generate a fragmentation spectrum of the parent ion (m/z 188.12).
Precursor Ion	m/z 188.12	The [M+H]⁺ ion of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine.
Collision Energy	Ramped (e.g., 10-40 eV)	Ramping the collision energy ensures that a wide range of fragments are produced.
Gas Temp.	300 °C	Optimal for desolvation.
Gas Flow	10 L/min	To aid in desolvation.
Nebulizer	45 psi	To create a fine spray.

| Capillary Voltage | 3500 V | To facilitate ionization. |

Data Interpretation and Validation

• Confirm the Parent Ion: In the full scan (MS1) data, look for a peak at m/z 188.12. High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition (C₁₁H₁₄N₃⁺). [9]* Analyze the MS/MS Spectrum: The product ion scan will reveal the fragmentation pattern. The presence of the predicted fragments (m/z 91.05 and m/z 97.08) would provide strong evidence for the proposed structure.

• Method Validation: For quantitative applications, the method should be validated for linearity, accuracy, precision, and limits of detection (LOD) and quantification (LOQ), following established guidelines. [7]

Conclusion

This guide presents a comprehensive, predictive, and practical approach to the mass spectrometric analysis of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine. By leveraging established fragmentation principles of analogous structures, a detailed analytical workflow has been proposed. This includes step-by-step protocols for sample preparation, LC separation, and MS/MS detection. The provided diagrams and tables serve as quick-reference tools for the practicing scientist. This document is intended to empower researchers to confidently approach the characterization of this and other novel heterocyclic compounds, ensuring scientific rigor and integrity in their analytical endeavors.

References

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• Daniel, D. (2019). Cooking Utensils: Determination of Primary Aromatic Amines by LC/MS/MS. Agilent Technologies, Inc. Retrieved from [Link]

• Kannan, K., et al. (2021). A liquid chromatography-tandem mass spectrometry method for the analysis of primary aromatic amines in human urine. Journal of Chromatography B, 1181, 122888. Retrieved from [Link]

• Kryštof, V., et al. (2021). Synthesis and Antiproliferative Activity of 2,4,6,7-Tetrasubstituted-2H-pyrazolo[4,3-c]pyridines. Molecules, 26(22), 6823. Retrieved from [Link]

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Investigating the Therapeutic Potential of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine: A Strategic Approach to Target Identification and Validation

An In-Depth Technical Guide

Prepared by: Senior Application Scientist, Drug Discovery Division

Abstract

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs with applications ranging from oncology to inflammatory diseases.[1][2] This guide outlines a comprehensive, scientifically-grounded strategy for the initial characterization and therapeutic target validation of a novel compound, 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine. While specific data on this molecule is not yet available, the extensive pharmacology of pyrazole derivatives allows for the formulation of high-probability hypotheses.[3][4] This document details two primary investigative pathways based on the most prominent biological activities of the pyrazole class: protein kinase inhibition for oncological applications and cyclooxygenase (COX) inhibition for anti-inflammatory therapies. For each pathway, we present the underlying rationale, detailed experimental workflows from initial screening to mechanistic studies, and data interpretation frameworks. This guide is intended for researchers, scientists, and drug development professionals, providing a robust, self-validating system for elucidating the compound's mechanism of action and therapeutic potential.

Introduction: The Pyrazole Scaffold as a Cornerstone of Modern Therapeutics

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone of modern drug design.[4][5] Its unique physicochemical properties, including its ability to act as both a hydrogen bond donor and acceptor, allow it to serve as a versatile bioisostere for other aromatic systems, often leading to improved potency and better pharmacokinetic profiles.[6] The clinical success of pyrazole-containing drugs such as the anti-inflammatory agent Celecoxib, the anticoagulant Apixaban, and numerous protein kinase inhibitors like Crizotinib and Ruxolitinib, underscores the therapeutic value of this scaffold.[1][7][8]

The broad spectrum of biological activities associated with pyrazole derivatives is remarkable, encompassing anti-inflammatory, anticancer, antimicrobial, antiviral, and neuroprotective effects.[9][10] This diversity stems from the pyrazole core's ability to be readily functionalized, allowing for precise three-dimensional arrangements of substituents that can interact with a wide array of biological targets.

Given this context, a new molecule, 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, represents a promising starting point for a drug discovery campaign. The presence of the benzyl and methyl groups suggests modulation of lipophilicity and steric interactions within a target's binding site. This document provides the strategic framework to systematically uncover its therapeutic value.

Primary Investigative Pathway I: Oncology via Protein Kinase Inhibition

2.1 Rationale and Hypothesis

A significant portion of modern cancer therapy revolves around the inhibition of protein kinases, enzymes that regulate cellular signal transduction pathways critical for cell growth, proliferation, and survival.[11] The pyrazole scaffold is a well-established pharmacophore for kinase inhibition.[12][13] Numerous pyrazole derivatives have been shown to exhibit potent inhibitory activity against a wide range of kinases implicated in cancer, including Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), Cyclin-Dependent Kinases (CDKs), and Bruton's Tyrosine Kinase (BTK).[7][14][15]

Hypothesis: 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine functions as an inhibitor of one or more protein kinases involved in oncogenic signaling, thereby possessing anticancer activity.

2.2 Experimental Validation Workflow

The following multi-stage workflow is designed to efficiently screen for and validate kinase inhibition activity, progressing from broad, high-throughput methods to specific, mechanistic assays.

Caption: Workflow for identifying and validating a protein kinase inhibitor.

2.2.1 Detailed Protocol: Phase 1 - Broad Kinase Panel Screen

• Objective: To perform a primary screen of the compound against a diverse panel of recombinant human kinases to identify initial "hits."

• Materials: 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine (solubilized in DMSO), commercial kinase panel kit (e.g., ADP-Glo™ Kinase Assay), ATP, appropriate kinase-specific substrates.

• Methodology:

  • Prepare a working solution of the test compound at a high concentration (e.g., 10 µM).

  • In a 96-well or 384-well plate, add the kinase, its specific peptide substrate, and ATP.

  • Add the test compound to the experimental wells. Include positive controls (known inhibitor) and negative controls (DMSO vehicle).

  • Incubate the plate at room temperature for the recommended time (e.g., 60 minutes) to allow the kinase reaction to proceed.

  • Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

  • Add the Kinase Detection Reagent to convert the newly generated ADP to ATP, which drives a luciferase/luciferin reaction.

  • Measure luminescence using a plate reader. A lower signal indicates less ADP was produced, meaning the kinase was inhibited.

• Causality Check: This assay directly measures the enzymatic production of ADP. By using a single high concentration of the test compound, we can rapidly identify which kinases, if any, are significantly inhibited, justifying progression to more resource-intensive dose-response studies.

2.2.2 Detailed Protocol: Phase 3 - Target Engagement (Western Blot)

• Objective: To confirm that the compound inhibits the target kinase within a cellular context by measuring the phosphorylation of its downstream substrate.

• Rationale: A compound can be a potent inhibitor in a biochemical assay but fail to engage its target in a cell due to poor permeability or efflux. This assay validates cellular activity.

• Methodology:

  • Culture a cancer cell line known to rely on the "hit" kinase pathway (e.g., if EGFR is the hit, use A549 cells).

  • Treat the cells with varying concentrations of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine for a specified time (e.g., 2 hours).

  • Lyse the cells to extract total protein.

  • Perform SDS-PAGE to separate proteins by size, followed by transfer to a PVDF membrane.

  • Probe the membrane with a primary antibody specific to the phosphorylated form of the kinase's substrate (e.g., anti-phospho-ERK if targeting the MAPK pathway).

  • Also, probe a parallel membrane with an antibody for the total (phosphorylated and unphosphorylated) substrate to serve as a loading control.

  • Apply a secondary HRP-conjugated antibody and detect the signal using a chemiluminescent substrate.

  • Expected Result: A dose-dependent decrease in the phosphorylated substrate signal, with no change in the total substrate signal, confirms target engagement.

2.3 Data Presentation and Interpretation

Quantitative data should be summarized for clarity.

Table 1: Hypothetical Kinase Inhibition Profile

Target Kinase	% Inhibition @ 10 µM	IC50 (nM)
EGFR	89%	75
VEGFR-2	92%	52
CDK2	15%	>10,000
BTK	8%	>10,000

| JNK1 | 65% | 850 |

An ideal profile shows high potency (low nM IC50) against specific target kinases and low activity against others, indicating selectivity which is crucial for minimizing off-target toxicity.

Caption: Inhibition of a Receptor Tyrosine Kinase (RTK) pathway.

Primary Investigative Pathway II: Inflammation via Cyclooxygenase (COX) Inhibition

3.1 Rationale and Hypothesis

Hypothesis: 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine functions as an inhibitor of COX-1 and/or COX-2, thereby possessing anti-inflammatory properties.

3.2 Experimental Validation Workflow

This workflow is designed to assess COX inhibition and confirm anti-inflammatory activity in a cellular context.

3.2.1 Detailed Protocol: Phase 1 - In Vitro COX Inhibition Assay

• Objective: To determine the potency and selectivity of the compound against COX-1 and COX-2 enzymes.

• Materials: 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, commercial colorimetric or fluorescent COX inhibitor screening kit, ovine COX-1 and human recombinant COX-2 enzymes, arachidonic acid.

• Methodology:

  • Prepare serial dilutions of the test compound.

  • In parallel 96-well plates (one for COX-1, one for COX-2), add the respective enzyme and the test compound dilutions. Include a selective COX-1 inhibitor (e.g., SC-560), a selective COX-2 inhibitor (e.g., Celecoxib), and a vehicle control (DMSO).

  • Initiate the reaction by adding arachidonic acid.

  • Incubate for a short period (e.g., 10 minutes) at 37°C.

  • The probe in the kit reacts with Prostaglandin G2 (the initial product of the COX reaction) to produce a colorimetric or fluorescent signal.

  • Measure the absorbance or fluorescence with a plate reader.

  • Calculate the percent inhibition for each concentration and fit the data to a dose-response curve to determine the IC50 values for both COX-1 and COX-2.

• Self-Validation: Running assays for both isoforms in parallel is critical. The ratio of IC50 (COX-2) / IC50 (COX-1) defines the selectivity index. A compound is considered COX-2 selective if this ratio is significantly less than 1, which is a key differentiator for potential gastrointestinal safety.

3.2.2 Detailed Protocol: Phase 2 - Cellular Anti-Inflammatory Assay

• Objective: To measure the compound's ability to inhibit prostaglandin production in a relevant cell model.

• Rationale: This assay confirms that the compound can penetrate cells and inhibit the target enzyme in its native environment, providing a crucial link between biochemical potency and physiological effect.

• Methodology:

  • Use a cell line such as RAW 264.7 macrophages or human whole blood.

  • Pre-treat the cells with various concentrations of the test compound for 1 hour.

  • Induce inflammation and prostaglandin production by adding Lipopolysaccharide (LPS).

  • Incubate for 24 hours.

  • Collect the cell culture supernatant.

  • Measure the concentration of Prostaglandin E2 (PGE2), a major inflammatory prostaglandin, in the supernatant using a commercially available ELISA kit.

  • Expected Result: A dose-dependent reduction in LPS-induced PGE2 production demonstrates cellular anti-inflammatory activity.

3.3 Data Presentation and Interpretation

Table 2: Hypothetical COX Inhibition and Cellular Activity Profile

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	PGE2 Inhibition IC50 (µM)
Test Compound	5.2	0.15	34.7	0.45
Celecoxib (control)	7.6	0.04	190	0.12

| Ibuprofen (control) | 2.5 | 4.8 | 0.52 | 3.1 |

A high selectivity index (>10) suggests a COX-2 selective profile, which is often desirable. The cellular PGE2 inhibition IC50 should correlate well with the COX-2 biochemical IC50, confirming that the cellular activity is driven by on-target inhibition.

Conclusion and Next Steps

This guide proposes a logical, evidence-based strategy for the initial characterization of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine. By focusing on the well-documented activities of the pyrazole scaffold, we can efficiently probe the most probable therapeutic targets: protein kinases and cyclooxygenases. The described workflows are designed to be self-validating, with each phase building upon the last, from broad screening to specific mechanistic confirmation.

Positive results in either investigative pathway would provide a strong foundation for a full-fledged drug discovery program, including lead optimization, in vivo efficacy studies in relevant disease models (e.g., tumor xenografts for an anticancer agent, carrageenan-induced paw edema for an anti-inflammatory), and comprehensive ADME/Tox profiling.

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The Emergence of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine as a Privileged Scaffold in Kinase Inhibition: A Technical Guide

This guide provides an in-depth technical exploration of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, a heterocyclic amine belonging to the pyrazole class of compounds, as a potential kinase inhibitor. For researchers, medicinal chemists, and drug development professionals, this document outlines the scientific rationale, synthetic pathways, and robust methodologies for characterizing the activity of this compound and its analogs. We will delve into the foundational importance of the pyrazole scaffold, propose a detailed synthetic route for the title compound, and provide comprehensive, field-proven protocols for its evaluation as a kinase inhibitor, thereby establishing a framework for its further development.

The Pyrazole Scaffold: A Cornerstone in Kinase Inhibitor Design

Protein kinases, as central regulators of cellular signaling, represent a major class of therapeutic targets, particularly in oncology and inflammatory diseases.[1] The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, which has emerged as a "privileged scaffold" in medicinal chemistry. Its prevalence in numerous FDA-approved drugs is a testament to its favorable physicochemical properties and versatile synthetic accessibility.

The 3-aminopyrazole moiety, in particular, is an excellent bioisostere for adenine, enabling it to effectively compete for the ATP-binding site of many kinases. The nitrogen atoms of the pyrazole core can form critical hydrogen bonds with the hinge region of the kinase, a key interaction for potent inhibition. Furthermore, the substituent positions on the pyrazole ring (N1, N2, C3, C4, and C5) provide ample vectors for chemical modification, allowing for the fine-tuning of potency, selectivity, and pharmacokinetic properties. The strategic placement of substituents can exploit interactions with other regions of the ATP-binding pocket, such as the hydrophobic pocket and the ribose-binding pocket, to enhance affinity and selectivity for a specific kinase target.

Synthesis of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine

While the direct synthesis of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine is not extensively documented in publicly available literature, a plausible and efficient synthetic route can be designed based on established methods for the synthesis of substituted pyrazoles. The proposed synthesis involves a two-step process starting from readily available commercial reagents.

Proposed Synthetic Pathway

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Protocols & Analytical Methods

2-Benzyl-4-methyl-2H-pyrazol-3-ylamine synthesis protocol

An In-depth Technical Guide to the Synthesis of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine

Authored by: A Senior Application Scientist

Abstract

This comprehensive guide details a robust and well-rationalized protocol for the synthesis of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, a key heterocyclic scaffold of significant interest to researchers in medicinal chemistry and drug development. Aminopyrazole derivatives are foundational components in a multitude of pharmacologically active agents, making reliable synthetic access to these structures paramount.[1] This document provides a detailed, step-by-step methodology, an exploration of the underlying reaction mechanism, safety protocols, and methods for purification and characterization. The synthesis is predicated on the classical and highly reliable cyclocondensation reaction between a β-ketonitrile and a substituted hydrazine, a cornerstone of pyrazole synthesis.[2][3]

Synthetic Strategy and Design

The synthesis of the target molecule, 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, is achieved via a strategic cyclocondensation reaction. The core logic involves the reaction of benzylhydrazine with the key intermediate, 2-methyl-3-oxopropanenitrile (also known as α-cyanopropionaldehyde).

The overall synthetic pathway is depicted below:

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. researchgate.net [researchgate.net]
• 3. BJOC - Approaches towards the synthesis of 5-aminopyrazoles [beilstein-journals.org]

Application Notes & Protocols: A Guide to the Step-by-Step Synthesis of Substituted Pyrazoles

Introduction: The Enduring Significance of the Pyrazole Scaffold

The pyrazole ring system, a five-membered heterocycle containing two adjacent nitrogen atoms, stands as a cornerstone in modern medicinal chemistry and materials science.[1][2] Its unique chemical properties, including its aromaticity and ability to engage in hydrogen bonding, make it a "privileged scaffold" in drug design.[2] Pyrazole derivatives exhibit a vast spectrum of pharmacological activities, including anti-inflammatory, anticancer, antimicrobial, and antidiabetic properties.[1][3] The blockbuster anti-inflammatory drug Celecoxib is a prominent example of a successful therapeutic agent built around a pyrazole core.[4][5]

This guide provides researchers, scientists, and drug development professionals with a detailed overview of the most reliable and versatile methods for synthesizing substituted pyrazoles. We will delve into the mechanistic underpinnings of these reactions, offer field-proven, step-by-step protocols, and discuss modern advancements that enhance efficiency and sustainability.

Foundational Synthetic Strategy: The Knorr Pyrazole Synthesis

The most fundamental and widely employed method for constructing the pyrazole ring is the Knorr pyrazole synthesis, first reported by Ludwig Knorr in 1883.[6] This reaction involves the acid-catalyzed condensation of a 1,3-dicarbonyl compound (or a synthetic equivalent) with a hydrazine derivative.[5][6][7][8] The reaction's robustness, high yields, and the ready availability of starting materials have cemented its importance in organic synthesis.[7]

Mechanism of the Knorr Synthesis: A Step-by-Step Explanation

The causality behind the Knorr synthesis lies in the sequential nucleophilic attack and cyclization driven by the distinct reactivity of the hydrazine and dicarbonyl components. The generally accepted mechanism proceeds as follows:[5][6][8][9]

• Initial Condensation: The reaction is typically initiated by the nucleophilic attack of one nitrogen atom of the hydrazine on one of the carbonyl groups of the 1,3-dicarbonyl compound.[6] In the case of an unsymmetrical dicarbonyl, such as a β-ketoester, this attack preferentially occurs at the more electrophilic ketone carbonyl.[9] This forms a carbinolamine intermediate.

• Hydrazone Formation: The carbinolamine intermediate readily dehydrates to form a stable hydrazone intermediate.[6][7][9]

• Intramolecular Cyclization: The second, free nitrogen atom of the hydrazone then acts as an intramolecular nucleophile, attacking the remaining carbonyl group.[6][9] This ring-closing step forms a five-membered cyclic intermediate.

• Aromatization: The final step is a second dehydration event, which leads to the formation of the stable, aromatic pyrazole ring.[6]

dot graph KnorrMechanism { graph [rankdir="LR", splines=ortho, nodesep=0.6, label="Figure 1: Mechanism of the Knorr Pyrazole Synthesis", labelloc=b, fontsize=12]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10]; edge [arrowsize=0.7, penwidth=1.5];

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// Edges Reactants -> Step1 [color="#4285F4"]; Step1 -> Hydrazone [color="#4285F4"]; Hydrazone -> Step2 [color="#4285F4"]; Step2 -> CyclicInt [color="#4285F4"]; CyclicInt -> Step3 [color="#EA4335"]; Step3 -> Product [color="#EA4335"]; } enddot

Figure 1: Mechanism of the Knorr Pyrazole Synthesis

Protocol 1: Synthesis of 3,5-Dimethylpyrazole from Acetylacetone and Hydrazine Hydrate

This protocol details a classic, high-yielding synthesis of a simple substituted pyrazole.

Materials:

• Acetylacetone (2,4-pentanedione)

• Hydrazine hydrate (~64% solution)

• Ethanol

• Glacial Acetic Acid (catalyst)

• Dichloromethane (DCM) for extraction

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Separatory funnel

• Rotary evaporator

Step-by-Step Procedure:

• Reaction Setup: To a 100 mL round-bottom flask containing a magnetic stir bar, add acetylacetone (1.0 g, 10.0 mmol) and ethanol (20 mL).

• Addition of Reagents: While stirring, add hydrazine hydrate (0.63 g, ~20.0 mmol, 2.0 eq.). A slight exotherm may be observed.

• Catalyst Addition: Add 3-5 drops of glacial acetic acid to the mixture.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux (~80-90 °C) using a heating mantle or oil bath. Maintain reflux for 1-2 hours.

• Reaction Monitoring (Expert Insight): The reaction progress can be monitored by Thin Layer Chromatography (TLC), using a mobile phase such as 30% ethyl acetate in hexanes. The disappearance of the acetylacetone spot indicates reaction completion.

• Work-up: After cooling to room temperature, transfer the reaction mixture to a separatory funnel containing 50 mL of water.

• Extraction: Extract the aqueous mixture with dichloromethane (3 x 30 mL).[4]

• Washing: Combine the organic layers and wash with brine (2 x 50 mL) to remove residual water and ethanol.[4]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.[4]

• Purification: 3,5-Dimethylpyrazole is a solid at room temperature. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes) to yield a white crystalline solid.

Expanding the Scope: Synthesis from Other Key Precursors

While the Knorr synthesis is a workhorse, other valuable methods allow for the synthesis of pyrazoles with different substitution patterns.

Synthesis from α,β-Unsaturated Aldehydes and Ketones

The reaction of α,β-unsaturated carbonyl compounds (chalcones) with hydrazines is another powerful route to pyrazoles. This method often proceeds through a pyrazoline intermediate which is subsequently oxidized to the aromatic pyrazole.[10][11] In some cases, using a reagent like tosylhydrazine allows for direct aromatization via elimination of the tosyl group.[11][12]

dot graph ChalconeWorkflow { graph [rankdir="LR", splines=ortho, nodesep=0.5, label="Figure 2: General Workflow for Pyrazole Synthesis", labelloc=b, fontsize=12]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, width=1.5]; edge [arrowsize=0.7, penwidth=1.5, color="#4285F4"];

// Nodes Setup [label="Reaction Setup\n(Flask, Stirrer)", fillcolor="#F1F3F4", fontcolor="#202124"]; Reaction [label="Reagent Addition\n& Heating (Reflux)", fillcolor="#FBBC05", fontcolor="#202124"]; Workup [label="Aqueous Work-up\n& Extraction", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Purification [label="Purification\n(Chromatography/\nRecrystallization)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Characterization [label="Characterization\n(NMR, IR, MS)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Setup -> Reaction; Reaction -> Workup; Workup -> Purification; Purification -> Characterization; } enddot

Figure 2: General Workflow for Pyrazole Synthesis

Modern Methodologies: Microwave-Assisted Synthesis

To meet the demands of high-throughput screening and green chemistry, modern techniques like microwave-assisted organic synthesis (MAOS) have been successfully applied to pyrazole synthesis.[13][14]

Expertise & Experience: The primary advantage of microwave heating is the rapid and uniform heating of the reaction mixture, which can dramatically reduce reaction times from hours to minutes.[13][14][15] This acceleration is due to the direct interaction of microwave energy with polar molecules in the reaction, leading to efficient energy transfer.

Protocol 2: Microwave-Assisted Synthesis of 1,3,5-Trisubstituted Pyrazoles

This protocol is adapted from methodologies involving the three-component reaction of an aldehyde, a β-ketoester, and a hydrazine under microwave irradiation.[10][14]

Materials:

• Substituted Benzaldehyde (1.0 mmol)

• Ethyl Acetoacetate (1.0 mmol)

• Phenylhydrazine (1.0 mmol)

• Ethanol (5 mL)

• Glacial Acetic Acid (catalytic)

Equipment:

• Microwave synthesis reactor with a 10 mL reaction vessel and stir bar

Step-by-Step Procedure:

• Vessel Charging: In a 10 mL microwave reaction vessel, combine the substituted benzaldehyde (1.0 mmol), ethyl acetoacetate (1.0 mmol), phenylhydrazine (1.0 mmol), and ethanol (5 mL).

• Catalyst Addition: Add 1-2 drops of glacial acetic acid.

• Sealing: Securely cap the reaction vessel.

• Microwave Irradiation: Place the vessel in the microwave reactor. Irradiate the mixture at a constant temperature (e.g., 100-120 °C) for 10-20 minutes.[14]

• Cooling: After irradiation, allow the vessel to cool to room temperature (or use the instrument's automated cooling).

• Isolation: The product often precipitates upon cooling. Collect the solid by vacuum filtration. If no precipitate forms, proceed with a standard aqueous work-up and extraction as described in Protocol 1.

• Purification: The crude product can be purified by recrystallization from ethanol.

Method Comparison	Starting Materials	Typical Conditions	Advantages	Disadvantages
Knorr Synthesis	1,3-Dicarbonyl, Hydrazine	Reflux in solvent (e.g., EtOH), acid catalyst, 1-4 hours	Robust, high yields, readily available materials[7]	Can lead to regioisomers with unsymmetrical dicarbonyls[16]
From Chalcones	α,β-Unsaturated Carbonyl, Hydrazine	Reflux, often requires an oxidant for aromatization	Access to different substitution patterns	May require a separate oxidation step[10]
Microwave-Assisted	Various (e.g., 3-component)	Sealed vessel, microwave irradiation, 5-30 minutes	Drastically reduced reaction times, often higher yields, green chemistry[13][15]	Requires specialized equipment

Purification and Characterization

Trustworthiness: A robust synthetic protocol is incomplete without reliable methods for purification and characterization to validate the identity and purity of the final product.

• Purification: The primary methods for purifying pyrazole derivatives are:

  • Recrystallization: Effective for solid products, using a solvent in which the pyrazole has high solubility at elevated temperatures and low solubility at room temperature (e.g., ethanol, isopropanol, or hexanes).[17]

  • Column Chromatography: For oils or solids that are difficult to recrystallize, silica gel column chromatography is the method of choice.[2][4] A typical eluent system is a gradient of ethyl acetate in hexanes.

  • Acid-Base Extraction: The basic nitrogen atom in the pyrazole ring allows for purification by forming an acid addition salt, which can be precipitated or crystallized from organic solvents, leaving non-basic impurities behind.[18]

• Characterization: The structure of the synthesized pyrazole should be confirmed using a combination of spectroscopic methods:[17][19]

  • Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy provide detailed information about the chemical environment of each atom, confirming the substitution pattern.

  • Infrared (IR) Spectroscopy: Useful for identifying key functional groups.

  • Mass Spectrometry (MS): Confirms the molecular weight of the synthesized compound.

Critical Safety Considerations: Handling Hydrazine Derivatives

Authoritative Grounding: Hydrazine and its derivatives are toxic, corrosive, and potentially carcinogenic.[20][21] Strict adherence to safety protocols is mandatory.

• Engineering Controls: Always handle hydrazine and its derivatives inside a certified chemical fume hood to prevent inhalation of vapors.[20][22]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and splash-proof safety goggles.[20][22]

• Storage: Store hydrazine containers tightly closed in a cool, dry, and well-ventilated area, away from heat, sparks, and oxidizing agents.[20][23]

• Spill & Exposure: In case of skin contact, immediately wash the affected area with large amounts of water.[21] In case of eye contact, flush with water for at least 15-30 minutes and seek immediate medical attention.[21]

• Waste Disposal: Dispose of hydrazine-containing waste in a designated, properly labeled hazardous waste container according to institutional and regulatory guidelines.[22]

References

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• Klán, M., et al. (2021). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry, 86(14), 9477–9493. [Link]

• Müller, T. J. J. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 20, 178-220. [Link]

• Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis. Retrieved from [Link]

• Shaaban, M. R., et al. (2024). Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry. [Link]

• Slideshare. (n.d.). Knorr Pyrazole Synthesis (M. Pharm). Retrieved from [Link]

• Google Patents. (n.d.). Process for the purification of pyrazoles.

• ResearchGate. (n.d.). Modern Approaches to the Synthesis of Pyrazoles (A Review). Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Spectral Study of some New α, β-Unsaturated Carbonyl Compounds and Pyrazole Derivatives. Retrieved from [Link]

• Taylor & Francis Online. (2024). Recent Advancements in Microwave Assisted Synthesis of Pyrazole Analogues: An Ecological Synthetic Approach. Phosphorus, Sulfur, and Silicon and the Related Elements. [Link]

• DergiPark. (2025). Microwave-assisted synthesis of pyrazoles - a mini-review. Retrieved from [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6496. [Link]

• DTIC. (n.d.). Safety and Handling of Hydrazine. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Synthesis and Characterization of Pyrazole-Enriched Cationic Nanoparticles as New Promising Antibacterial Agent by Mutual Cooperation. Polymers, 14(7), 1458. [Link]

• Royal Society of Chemistry. (n.d.). Knorr Pyrazole Synthesis of Edaravone. Retrieved from [Link]

• Wikipedia. (n.d.). Paal–Knorr synthesis. Retrieved from [Link]

• PubMed. (n.d.). Microwave-assisted Synthesis of Novel Pyrazole Derivatives and their Biological Evaluation as Anti-Bacterial Agents. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of some novel pyrazole derivatives and evaluation of their purification of chromatography in thin-layer chromatography. Retrieved from [Link]

• Semantic Scholar. (n.d.). Modern Approaches to the Synthesis of Pyrazoles (A Review). Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of substituted pyrazoles. Retrieved from [Link]

• International Journal of Trend in Scientific Research and Development. (n.d.). Synthesis and Characterization of Some Pyrazole based Heterocyclic Compounds. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hydrazine - Hazardous Substance Fact Sheet. Retrieved from [Link]

• ResearchGate. (n.d.). Recent Advances in the Synthesis of Pyrazoles. A Review. Retrieved from [Link]

• MDPI. (n.d.). Microwave Assisted Synthesis of Antioxidant Dihydro-Pyrazole Hybrids as Possible Lipoxygenase Inhibitors. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Green microwave synthesis of pyrazole chalcone molecular hybrids efficient route to advanced diabetes therapeutics with DNA intercalative properties. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II”. Retrieved from [Link]

• University of New Mexico. (n.d.). Hydrazine Standard Operating Procedure Template. Retrieved from [Link]

• Cambridge University Press. (n.d.). Knorr Pyrazole Synthesis. Retrieved from [Link]

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Application Note: High-Purity Isolation of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine via Automated Flash Column Chromatography

Abstract

This application note provides a comprehensive, step-by-step protocol for the purification of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, a key intermediate in pharmaceutical research and development. The described methodology utilizes automated flash column chromatography on silica gel, addressing common challenges associated with the purification of amine-containing heterocyclic compounds, such as peak tailing. By incorporating a basic modifier into the mobile phase, this protocol achieves excellent separation and yields a final product of high purity, suitable for subsequent synthetic transformations and biological screening.

Introduction: The Significance of Purifying Pyrazole Derivatives

Pyrazole scaffolds are privileged structures in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates with a wide range of biological activities.[1][2] The title compound, 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, is a versatile synthetic intermediate. The strategic placement of the benzyl group, methyl substituent, and primary amine functionality allows for diverse downstream chemical modifications, making it a valuable building block in drug discovery programs.

The purity of such intermediates is paramount, as impurities can lead to unwanted side reactions, complicate reaction monitoring, and generate misleading biological data. Column chromatography is a fundamental technique for the purification of organic compounds.[3][4][5][6] This note details a robust and reproducible method for the purification of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine from a crude synthetic mixture using automated flash column chromatography.

Principle of Separation: Exploiting Polarity Differences

The successful chromatographic separation of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine from reaction byproducts and starting materials hinges on the differential partitioning of these compounds between a polar stationary phase (silica gel) and a less polar mobile phase.

2.1. The Stationary Phase: Silica Gel

Silica gel, a porous form of silicon dioxide (SiO₂), is a highly polar adsorbent due to the presence of surface silanol groups (Si-OH). These silanol groups can form hydrogen bonds and dipole-dipole interactions with polar functional groups of the analyte molecules.

2.2. The Analyte: 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine

The target compound possesses several key structural features that dictate its chromatographic behavior:

• Primary Aromatic Amine (-NH₂): This is a highly polar, basic functional group capable of strong hydrogen bonding with the silica gel surface. This interaction is a primary contributor to the compound's retention.

• Pyrazole Ring: This heterocyclic system contains two nitrogen atoms, contributing to the overall polarity of the molecule.

• Benzyl and Methyl Groups: These nonpolar substituents decrease the overall polarity of the molecule, influencing its solubility in the mobile phase.

2.3. The Challenge of Amine Purification on Silica

A common issue encountered when purifying basic compounds like amines on acidic silica gel is peak tailing.[7][8][9] This phenomenon arises from strong, sometimes irreversible, interactions between the basic amine and the acidic silanol groups, leading to a slow and uneven elution of the compound from the column. This results in broad, asymmetrical peaks, poor resolution, and potentially lower yields of the pure compound.

2.4. The Solution: Mobile Phase Modification

To mitigate peak tailing and achieve sharp, symmetrical peaks, a small amount of a basic modifier, such as triethylamine (TEA) or ammonium hydroxide, is added to the mobile phase.[10][11][12] This additive serves to:

• Saturate Acidic Sites: The basic modifier preferentially interacts with the highly acidic silanol sites on the silica gel, effectively "masking" them from the target amine.

• Ensure Neutrality: By maintaining a slightly basic environment, the amine analyte remains in its neutral, free-base form, reducing strong ionic interactions with the stationary phase.

Materials and Methods

3.1. Equipment

• Automated flash chromatography system (e.g., Biotage® SNAP Ultra or equivalent)

• Pre-packed silica gel columns (e.g., 40-63 µm particle size)

• Fraction collector

• Rotary evaporator[13]

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)[4]

• UV lamp (254 nm and 365 nm) for TLC visualization

• NMR spectrometer (300 MHz or higher)[4][14]

• Mass spectrometer

3.2. Reagents and Solvents

• Crude 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine

• Silica gel for column chromatography (if not using pre-packed columns)

• Ethyl acetate (EtOAc), HPLC grade

• Hexane, HPLC grade

• Triethylamine (TEA), reagent grade

• Dichloromethane (DCM), HPLC grade

• Methanol (MeOH), HPLC grade

• Deuterated chloroform (CDCl₃) for NMR analysis

3.3. Safety Precautions

• Handle all chemicals in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[15][16][17][18]

• Pyrazole and benzyl derivatives may be harmful if swallowed, inhaled, or in contact with skin.[19] Consult the Safety Data Sheet (SDS) for each compound before use.

• Dispose of all chemical waste in accordance with institutional and local regulations.[17]

Detailed Purification Protocol

4.1. Step 1: Thin Layer Chromatography (TLC) Analysis of the Crude Mixture

Before performing the column chromatography, it is essential to analyze the crude reaction mixture by TLC to determine the optimal solvent system for separation.

• Prepare a developing chamber with a filter paper wick.

• Pour a small amount of a test eluent (e.g., 30% EtOAc in hexane) into the chamber and allow the atmosphere to saturate.

• Dissolve a small sample of the crude mixture in a suitable solvent (e.g., DCM or EtOAc).

• Spot the dissolved crude mixture onto a TLC plate.

• Place the TLC plate in the developing chamber and allow the solvent front to travel up the plate.

• Remove the plate, mark the solvent front, and allow it to dry.

• Visualize the separated spots under a UV lamp (254 nm).

• The ideal solvent system will provide a good separation of the desired product spot from impurities, with an Rf value for the product of approximately 0.2-0.4.

• If the separation is not optimal, adjust the polarity of the eluent by varying the ratio of EtOAc to hexane.

4.2. Step 2: Column Preparation and Sample Loading

• Select a pre-packed silica gel column of an appropriate size for the amount of crude material to be purified.

• Equilibrate the column with the initial mobile phase (e.g., 10% EtOAc in hexane with 0.1% TEA) using the automated flash system.

• Dry Loading (Recommended):

  • Dissolve the crude 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine in a minimal amount of a volatile solvent (e.g., DCM).

  • Add a small amount of silica gel to the solution and concentrate the mixture to a dry, free-flowing powder using a rotary evaporator.

  • Load the dried silica-adsorbed sample into an empty solid load cartridge.

• Wet Loading (Alternative):

  • Dissolve the crude material in a minimal amount of the initial mobile phase or a slightly stronger solvent.

  • Inject the dissolved sample onto the equilibrated column.

4.3. Step 3: Elution and Fraction Collection

• Set up the automated flash chromatography system with a suitable gradient elution profile. A typical gradient might be:

  • 0-5 min: 10% EtOAc in hexane + 0.1% TEA

  • 5-25 min: Gradient from 10% to 50% EtOAc in hexane + 0.1% TEA

  • 25-30 min: 50% EtOAc in hexane + 0.1% TEA

• Monitor the elution profile using the system's UV detector.

• Collect fractions of a suitable volume throughout the run.

4.4. Step 4: Analysis of Fractions and Product Isolation

• Analyze the collected fractions by TLC to identify those containing the pure product.

• Combine the pure fractions in a round-bottom flask.

• Remove the solvent under reduced pressure using a rotary evaporator to yield the purified 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine.

Visualization of the Workflow

The following diagram illustrates the key stages of the purification process.

Caption: Workflow for the purification of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine.

Characterization of the Purified Product

The identity and purity of the final product should be confirmed by standard analytical techniques.

Parameter	Expected Outcome
Appearance	White to off-white solid
Purity (by HPLC)	>98%
¹H NMR (CDCl₃)	Expected signals for aromatic, benzylic, pyrazole, and methyl protons.
¹³C NMR (CDCl₃)	Expected signals for aromatic, benzylic, pyrazole, and methyl carbons.
Mass Spec (ESI+)	[M+H]⁺ corresponding to the molecular weight of the compound.

Predicted ¹H NMR Data: Based on the analysis of structurally similar compounds, the following proton chemical shifts are anticipated:

• Aromatic protons (benzyl group): ~7.2-7.4 ppm (multiplet)

• Benzylic protons (-CH₂-): ~5.0-5.2 ppm (singlet)

• Pyrazole C-H proton: ~5.5-5.7 ppm (singlet)

• Amine protons (-NH₂): Broad singlet, chemical shift can vary

• Methyl protons (-CH₃): ~2.1-2.3 ppm (singlet)

Troubleshooting

Issue	Possible Cause	Suggested Solution
Poor Separation	Inappropriate solvent system.	Re-optimize the eluent polarity using TLC. Consider a different solvent system (e.g., DCM/MeOH).
Peak Tailing	Strong interaction of the amine with silica.	Ensure the mobile phase contains 0.1-0.5% triethylamine or another suitable base.
Low Yield	Product is not eluting from the column or is spread across many fractions.	Increase the final polarity of the gradient. Use a more polar solvent system (e.g., DCM/MeOH).
Co-elution of Impurities	Impurity has similar polarity to the product.	Use a shallower gradient during elution. Consider a different stationary phase (e.g., alumina or reversed-phase silica).

Conclusion

The protocol outlined in this application note provides a reliable and efficient method for the purification of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine using automated flash column chromatography. The key to success is the careful optimization of the mobile phase, including the addition of a basic modifier to prevent peak tailing. This method yields a product of high purity, suitable for use in demanding applications such as pharmaceutical research and development.

References

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Recrystallization of Aminopyrazole Compounds: An Application Note and Protocol Guide

Abstract

Aminopyrazoles are a cornerstone of modern medicinal chemistry, serving as pivotal intermediates in the synthesis of numerous biologically active compounds and approved pharmaceuticals.[1][2] The efficacy, safety, and regulatory compliance of these final drug products are directly dependent on the purity of the aminopyrazole building blocks. Recrystallization stands as the definitive method for purifying these solid organic compounds, capable of removing process-related impurities and isolating desired polymorphs.[3][4] This guide provides a comprehensive, experience-driven framework for developing robust recrystallization protocols for aminopyrazole derivatives. It moves beyond simple step-by-step instructions to explain the underlying chemical principles, offering detailed methodologies, strategic solvent selection guides, and practical troubleshooting advice tailored to the unique chemical nature of aminopyrazoles.

The Fundamental Science of Recrystallization

Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a chosen solvent system.[4] The process hinges on the principle that most organic solids are more soluble in hot solvents than in cold ones.[5] A successful recrystallization workflow maximizes the recovery of the pure compound while leaving impurities behind, either undissolved in the hot solution or remaining dissolved in the cold mother liquor. The entire process can be understood through two critical, kinetically-governed stages: nucleation and crystal growth.[6][7]

• Nucleation: The initial formation of stable, sub-microscopic crystalline aggregates (nuclei) from a supersaturated solution.[6][7] This can occur spontaneously (primary nucleation) or be induced by the presence of existing crystals, such as seed crystals (secondary nucleation).[6]

• Crystal Growth: The subsequent, orderly addition of molecules from the solution onto the surface of the existing nuclei.[7] For optimal purity, this process must be slow and deliberate. A slow cooling rate allows molecules of the desired compound to selectively deposit onto the growing crystal lattice, excluding impurity molecules that do not fit correctly. Rapid cooling often leads to "crashing out," where the solid precipitates quickly, trapping impurities within the crystal structure.[8]

The Unique Chemical Profile of Aminopyrazoles

To effectively recrystallize aminopyrazoles, one must appreciate their distinct structural and electronic properties, which directly influence their solubility and stability.

• Tautomerism: Aminopyrazoles can exist in different tautomeric forms, where a proton shifts between nitrogen atoms in the ring and the exocyclic amino group.[2] This equilibrium can be influenced by the solvent's polarity and protic nature, affecting which form is present in solution and, consequently, how it crystallizes.

• Hydrogen Bonding: The presence of both "pyrrole-like" and "pyridine-like" ring nitrogens, along with the exocyclic amino group, makes aminopyrazoles excellent hydrogen bond donors and acceptors.[2] This capability leads to strong intermolecular interactions, influencing their solubility in protic solvents like alcohols and water.

• Polarity and Nucleophilicity: Aminopyrazoles are polyfunctional compounds with multiple nucleophilic sites (the amino group and ring nitrogens), contributing to their overall polarity.[9] This polarity dictates that they are generally more soluble in polar solvents than in nonpolar ones like hexanes.

Strategic Solvent Selection: The Key to Purity

The choice of solvent is the single most critical factor in a successful recrystallization.[6] An ideal solvent should exhibit a steep solubility curve for the aminopyrazole: poor solubility at low temperatures and high solubility at its boiling point.[3][10]

Key Criteria for an Ideal Recrystallization Solvent:

• High Dissolving Power at High Temperature: The solvent must completely dissolve the aminopyrazole compound when hot.

• Low Dissolving Power at Low Temperature: The solvent should afford poor solubility for the compound when cold to maximize recovery.

• Favorable Impurity Solubility: Impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or remain highly soluble in the cold solvent (so they stay in the mother liquor).[10]

• Chemical Inertness: The solvent must not react with the aminopyrazole.[3]

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the final crystals during drying.[3]

• Safety: The solvent should be non-toxic, non-flammable, and environmentally benign whenever possible.[3]

Solvent Selection Workflow

The following diagram illustrates a logical decision-making process for selecting a suitable solvent system.

Caption: Decision tree for selecting a recrystallization solvent.

Common Solvents for Aminopyrazole Recrystallization

The selection often starts with protic solvents due to the hydrogen bonding capabilities of aminopyrazoles.

Solvent	Boiling Point (°C)	Polarity	Typical Use Case & Rationale
Ethanol	78	Polar Protic	An excellent starting point. Good solvency for many aminopyrazoles when hot, but significantly less when cold. Often used in a binary system with water.[11]
Isopropanol (IPA)	82	Polar Protic	Similar to ethanol but slightly less polar. Can be a good alternative if the compound is too soluble in hot ethanol.[12]
Methanol	65	Polar Protic	Highly polar; may dissolve compounds too well even at room temperature. Useful for highly functionalized or salt-form aminopyrazoles. Its high volatility makes it easy to remove.[13]
Water	100	Very Polar Protic	Generally, aminopyrazoles have low solubility in water, making it an excellent anti-solvent when paired with a miscible organic solvent like ethanol or acetone.[11]
Ethyl Acetate (EtOAc)	77	Polar Aprotic	A moderately polar solvent. Can be effective for less polar aminopyrazole derivatives. Often used in a binary system with hexanes.
Acetone	56	Polar Aprotic	A strong, polar solvent. Its low boiling point requires careful handling to prevent evaporation. Can be paired with water or hexanes.[11][12]
Toluene	111	Nonpolar	Useful for aminopyrazoles with significant nonpolar character (e.g., large aryl substituents). Its high boiling point can be a disadvantage.
Heptane/Hexanes	~69-98	Nonpolar	Almost always used as the anti-solvent (the "poor" solvent) in a binary pair with a more polar solvent like ethyl acetate or acetone.[11]

Detailed Experimental Protocols

Safety First: Always perform recrystallizations inside a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. When heating flammable organic solvents, use a steam bath, heating mantle, or hot plate with a spark-free controller.[14]

Protocol 1: Single-Solvent Recrystallization

This is the most straightforward method and should be attempted first if a suitable single solvent is identified.

Workflow Diagram:

Caption: Standard workflow for single-solvent recrystallization.

Step-by-Step Methodology:

• Dissolution: Place the crude aminopyrazole solid into an Erlenmeyer flask (its conical shape reduces solvent evaporation). Add a stir bar. Place the flask on a hot plate and add a small portion of the selected solvent. Bring the solvent to a gentle boil. Continue adding the solvent in small portions until the solid just dissolves completely. Causality: Using the minimum amount of hot solvent is crucial for creating a supersaturated solution upon cooling, which is necessary for crystallization and maximizing recovery.[14]

• Cooling & Crystallization: Once dissolved, remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature on an insulated surface (like a cork ring or wood block).[8] Do not disturb the flask during this period. Causality: Slow cooling promotes the formation of large, well-defined, and pure crystals. Rapid cooling traps impurities. After slow cooling, place the flask in an ice-water bath for at least 15-20 minutes to maximize the precipitation of the product from the solution.

• Isolation: Set up a Büchner or Hirsch funnel for vacuum filtration. Wet the filter paper with a small amount of the cold recrystallization solvent to ensure it seals against the funnel. Swirl the cold slurry of crystals and pour it into the funnel under vacuum.

• Washing: With the vacuum still applied, wash the collected crystals (the "filter cake") with a minimal amount of ice-cold solvent.[15] Causality: The cold solvent washes away the impurity-laden mother liquor from the crystal surfaces without re-dissolving a significant amount of the product.

• Drying: Leave the crystals in the funnel with the vacuum on for several minutes to air-dry them. Transfer the solid to a pre-weighed watch glass and dry to a constant weight, preferably in a vacuum oven.

Protocol 2: Multi-Solvent (Binary) Recrystallization

This technique is used when no single solvent has the ideal solubility profile. It involves a pair of miscible solvents: one in which the compound is highly soluble (the "good" solvent) and one in which it is poorly soluble (the "anti-solvent" or "poor" solvent).[14]

Step-by-Step Methodology:

• Dissolution: Dissolve the crude aminopyrazole in the minimum amount of the hot "good" solvent (e.g., ethanol).

• Inducing Cloudiness: While keeping the solution hot, add the "poor" anti-solvent (e.g., water) dropwise with swirling until the solution becomes persistently cloudy (turbid). This indicates the point of saturation.

• Clarification: Add a few drops of the hot "good" solvent back into the mixture until the cloudiness just disappears, resulting in a clear, saturated solution at the boiling point.

• Cooling, Isolation, and Drying: Follow steps 2 through 5 from the Single-Solvent Recrystallization protocol.

Protocol 3: Hot Filtration

This step is inserted after the dissolution step if insoluble impurities (e.g., dust, catalyst residue, or insoluble byproducts) are observed in the hot solution.

Step-by-Step Methodology:

• Preparation: Place a stemless or short-stemmed funnel fitted with fluted filter paper over a second, clean Erlenmeyer flask on the heat source.[5][16] Causality: Using fluted paper increases the surface area for faster filtration.[16] Keeping the apparatus hot prevents the desired compound from crystallizing prematurely in the funnel stem.[17]

• Pre-heating: Pour a small amount of the hot, pure solvent through the funnel to heat it and wet the paper.

• Filtration: Bring the solution containing the aminopyrazole to a boil and carefully pour it through the hot funnel in portions.

• Rinsing: Rinse the first flask with a small amount of hot solvent and pour this through the filter to recover any remaining product.

• Proceed: The resulting clear filtrate is then allowed to cool as described in Protocol 1.

Troubleshooting Common Recrystallization Issues

Problem	Probable Cause(s)	Recommended Solution(s)
Oiling Out (Product separates as a liquid instead of solid)	1. Solution is cooling too rapidly. 2. The boiling point of the solvent is higher than the melting point of the solute. 3. The solution is too concentrated.	1. Reheat the solution to dissolve the oil. Add a small amount of additional solvent and allow it to cool more slowly. 2. Choose a solvent with a lower boiling point. 3. Add more solvent and try again.[11][18]
No Crystals Form Upon Cooling	1. Too much solvent was used. 2. The solution is not sufficiently supersaturated.	1. Boil off some of the solvent in the fume hood to reduce the volume and increase concentration. Allow to cool again.[8] 2. Try to induce crystallization by scratching the inside of the flask with a glass rod at the solution's surface or by adding a "seed crystal" of the pure compound.
Crystals Form Too Quickly ("Crash Out")	1. The solution is too concentrated. 2. The solution was cooled too rapidly.	1. Reheat the solution, add more solvent, and cool again slowly.[8] 2. Ensure the flask is insulated (on a cork ring/towel) and not in a cold draft. Cover with a watch glass to trap heat.[8]
Low Recovery of Product	1. Too much solvent was used. 2. The compound has significant solubility in the cold solvent. 3. Premature crystallization during hot filtration. 4. Crystals were washed with too much cold solvent or solvent that was not cold enough.	1. Try to recover a "second crop" of crystals by evaporating some solvent from the mother liquor. Note that this crop may be less pure. 2. Ensure the solution is thoroughly cooled in an ice bath for an adequate amount of time. 3. Ensure the filtration apparatus is properly pre-heated. 4. Use only a minimal amount of ice-cold solvent for washing.

Purity Assessment and Characterization

After recrystallization and drying, it is essential to confirm the purity and identity of the aminopyrazole compound.

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for purity analysis.[19] A pure compound should show a single major peak on the chromatogram. The area percentage of this peak is often reported as the purity level (e.g., >99.5%).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are used to confirm the chemical structure of the compound and to check for the absence of impurity signals.[20]

• Melting Point Analysis: A pure crystalline solid will have a sharp, well-defined melting point range (typically < 2 °C). Impurities tend to depress and broaden the melting point range.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.[20]

Conclusion

The recrystallization of aminopyrazole compounds is a powerful and essential technique for achieving the high levels of purity required in pharmaceutical research and development. Success is not merely procedural but relies on a solid understanding of the interplay between the compound's unique chemical properties and the physical principles of solubility and crystal formation. By strategically selecting solvents, carefully controlling process parameters like cooling rates, and applying systematic troubleshooting, researchers can consistently obtain high-purity aminopyrazoles, ensuring the integrity and quality of their subsequent scientific endeavors.

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Application Note: A Systematic Approach to the Development of a Stability-Indicating RP-HPLC Method for Pyrazole Derivatives

Abstract

This document provides a comprehensive guide for the development of a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the analysis of pyrazole-containing pharmaceutical compounds. Pyrazole derivatives represent a significant class of therapeutic agents, and ensuring their purity, potency, and stability is paramount.[1][2] This guide details a systematic, science-driven approach, from understanding the analyte's physicochemical properties to full method validation in accordance with ICH guidelines. It is intended for researchers, analytical scientists, and quality control professionals in the drug development sector.

Introduction: The Analytical Challenge of Pyrazole Derivatives

The pyrazole ring is a five-membered heterocycle with two adjacent nitrogen atoms that is a key structural motif in numerous pharmaceuticals.[2][3] Marketed drugs containing this scaffold range from anti-inflammatory agents like celecoxib to novel targeted cancer therapies. The unique physicochemical properties conferred by the pyrazole ring, such as its influence on lipophilicity and solubility, necessitate a tailored approach to analytical method development.[4]

A primary challenge in analyzing these compounds is their potential polarity. The parent pyrazole is a weak base with a pKa of approximately 2.5.[4][5] This means its degree of ionization, and therefore its retention in RP-HPLC, is highly dependent on the mobile phase pH. Furthermore, the development of a stability-indicating method—one that can separate the active pharmaceutical ingredient (API) from its degradation products—is a regulatory requirement and crucial for ensuring drug safety and efficacy.[6] This requires a deep understanding of the molecule's potential degradation pathways.

This application note will guide the user through a logical, phase-appropriate workflow for developing such a method, grounded in the principles of Quality by Design (QbD).

Pre-Development: Characterizing the Analyte

A successful method development strategy begins not at the HPLC, but with a thorough characterization of the target pyrazole derivative. This foundational knowledge informs all subsequent decisions.

Physicochemical Properties Assessment

Understanding the following properties is critical for making logical initial choices for HPLC conditions:

Property	Relevance to HPLC Method Development	Typical Values for Pyrazoles
pKa	Dictates the choice of mobile phase pH to ensure consistent analyte ionization and retention. For robust methods, the pH should be controlled at least 2 units away from the pKa.[7]	The unsubstituted pyrazole has a pKa of ~2.5.[4] This value will change significantly based on the electron-donating or withdrawing nature of substituents on the ring.
LogP / LogD	Predicts the analyte's hydrophobicity and thus its retention behavior in RP-HPLC. A higher LogP suggests stronger retention on a C18 column.	Varies widely with substitution. The pyrazole ring itself can act as a bioisostere to improve lipophilicity.[4]
UV-Visible Spectrum	Determines the optimal wavelength for detection to maximize sensitivity. A photodiode array (PDA) detector is invaluable for this assessment.	Dependent on the entire chromophoric system of the molecule, not just the pyrazole ring. A full scan (e.g., 200-400 nm) of the analyte in the dissolution solvent is essential.
Solubility	Determines the appropriate solvent for sample and standard preparation. The ideal diluent is the mobile phase itself to avoid peak distortion.	Many pyrazole derivatives are soluble in common organic solvents like methanol and acetonitrile.[8] Solubility in aqueous buffers should be tested, especially for highly polar derivatives.

Protocol 1: Initial Analyte Characterization

• Determine pKa: Use computational prediction software (e.g., MarvinSketch, ACD/Labs) or experimental titration methods.

• Assess Solubility: Test the solubility of the pyrazole derivative in various solvents (Water, Methanol, Acetonitrile, 50:50 Water:Acetonitrile) at the target concentration.

• Acquire UV Spectrum: Prepare a dilute solution of the analyte in the chosen sample diluent. Using an HPLC with a PDA detector, perform a flow-injection analysis without a column to obtain a clean UV spectrum and identify the wavelength of maximum absorbance (λmax).

Systematic Method Development Workflow

A systematic approach, incorporating Quality by Design (QbD) principles, ensures the final method is robust and fit for purpose.[9][10][11][12] This workflow moves from initial screening to fine-tuning and optimization.

Caption: A systematic workflow for RP-HPLC method development.

Phase 1: Initial Column and Mobile Phase Screening

The goal of this phase is to achieve retention of the analyte and identify the most promising stationary and mobile phase combination.

Column Selection: For many pyrazole derivatives, a standard C18 column is a good starting point. However, for more polar derivatives that may be poorly retained, advanced column chemistries are highly recommended.[7]

Column Type	Chemistry and Advantages	When to Use
Standard C18	Octadecylsilane bonded phase. Good for moderately non-polar to polar compounds. The most common starting point.	For pyrazole derivatives with sufficient hydrophobicity (e.g., high LogP).
Polar-Endcapped C18	The residual silanol groups on the silica surface are capped with a polar functional group. This improves peak shape for basic compounds and provides stability in highly aqueous mobile phases.[13][14][15]	Excellent choice for basic pyrazoles to minimize peak tailing and for methods requiring high aqueous content in the mobile phase.
Polar-Embedded	A polar group (e.g., amide, carbamate) is incorporated into the alkyl chain. This alters selectivity and allows for use in 100% aqueous mobile phases without phase collapse.[13][15]	Ideal for very polar pyrazole derivatives that show little or no retention on standard C18 columns.
Phenyl-Hexyl	Provides alternative selectivity through π-π interactions with aromatic analytes.	Useful if the pyrazole derivative or its impurities contain multiple aromatic rings and co-elution is observed on alkyl phases.

Mobile Phase Selection: A simple starting point is a combination of an aqueous buffer and an organic modifier.

• Aqueous Phase (A): 0.1% Formic Acid or 0.1% Trifluoroacetic Acid (TFA) in water. This sets a low pH (~2.5-3.0), which is well below the pKa of most basic pyrazoles, ensuring they are in a single, protonated form, leading to consistent retention.[7]

• Organic Phase (B): Acetonitrile is generally the first choice due to its low viscosity and UV transparency. Methanol is a good alternative and can offer different selectivity.

Protocol 2: Generic Scouting Gradient

• Column: Select a suitable column (e.g., Agilent Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in HPLC-grade water.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 5 µL.

• Detection: PDA detector, monitoring at the pre-determined λmax.

• Gradient Program:

  • 5% B to 95% B over 15 minutes.

  • Hold at 95% B for 2 minutes.

  • Return to 5% B over 1 minute.

  • Equilibrate at 5% B for 5 minutes.

This initial run provides crucial information: the approximate organic concentration at which the analyte elutes, the presence of any visible impurities, and the overall peak shape.

Phase 2: Method Optimization

Based on the scouting run, the method is refined to achieve optimal resolution, peak shape, and run time.

Caption: Logic diagram for optimizing chromatographic parameters.

Gradient Optimization: The goal is to have a retention factor (k') between 2 and 10 for the main peak. If the peak elutes too early, flatten the initial part of the gradient. If it elutes too late, make the gradient steeper. The run time can be shortened by starting the gradient at a higher %B if no early-eluting impurities are present.

Mobile Phase pH and Organic Modifier: If peak tailing is observed for the basic pyrazole analyte, it may be due to secondary interactions with silica silanols. Adjusting the pH or using a polar-endcapped column can mitigate this.[13] Trying methanol in place of acetonitrile can dramatically alter selectivity, potentially resolving co-eluting peaks.

Phase 3: Forced Degradation and Method Validation

This is the most critical phase for developing a stability-indicating method. The objective is to generate potential degradation products and prove that the method can separate them from the API and from each other.

Protocol 3: Forced Degradation Studies

Prepare solutions of the pyrazole derivative and subject them to the following stress conditions as recommended by ICH guidelines.[16] Aim for 5-20% degradation of the API.

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Store solid drug substance and drug product at 80 °C for 48 hours.

• Photolytic Degradation: Expose solution and solid drug to light providing overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B).

Analyze all stressed samples, along with a non-stressed control, using the optimized HPLC method. The PDA detector is essential here for performing peak purity analysis on the API peak in each stressed sample to ensure it is not co-eluting with any degradants.

Method Validation: Once specificity is confirmed, the method must be validated according to ICH Q2(R1) guidelines.[17] This ensures the method is reliable, reproducible, and accurate for its intended purpose.

Validation Parameter	Purpose and Typical Acceptance Criteria
Specificity	To demonstrate the method can unequivocally assess the analyte in the presence of components that may be expected to be present, including impurities, degradants, and matrix components. (Verified by forced degradation and peak purity analysis).
Linearity	To demonstrate a proportional relationship between analyte concentration and detector response. (Typically 5 concentrations from 50-150% of the target concentration, with a correlation coefficient, r² > 0.999).
Range	The interval between the upper and lower concentrations for which the method has suitable linearity, accuracy, and precision. (Typically 80-120% of the test concentration for an assay).
Accuracy	The closeness of the test results to the true value. (Determined by spike/recovery studies at 3 levels over the range, e.g., 80%, 100%, 120%. Recovery should be 98.0-102.0%).
Precision	The degree of scatter between a series of measurements. Assessed at two levels: Repeatability (intra-day, n=6, RSD ≤ 2.0%) and Intermediate Precision (inter-day, different analyst/instrument, RSD ≤ 2.0%).
Detection Limit (LOD)	The lowest amount of analyte that can be detected but not necessarily quantitated. (Often determined by a signal-to-noise ratio of 3:1).
Quantitation Limit (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy. (Often determined by a signal-to-noise ratio of 10:1, with acceptable precision and accuracy).
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH ±0.2, flow rate ±10%, column temp ±5°C). (System suitability parameters should remain within acceptable limits).

Final Method and System Suitability

Based on the comprehensive development and validation process, a final, robust method is established.

Example Final Method:

Parameter	Condition
Column	Waters XBridge BEH C18 (Polar-Endcapped), 4.6 x 100 mm, 2.5 µm
Mobile Phase A	20 mM Potassium Phosphate buffer, pH 3.0
Mobile Phase B	Acetonitrile
Flow Rate	1.2 mL/min
Column Temperature	35 °C
Injection Volume	10 µL
Detection	PDA at 254 nm
Gradient	10% B to 70% B in 20 min, followed by a wash and re-equilibration.
Sample Diluent	50:50 Water:Acetonitrile

System Suitability Testing (SST): Before any sample analysis, a system suitability solution (typically a standard solution of the API and known impurities) is injected to ensure the chromatographic system is performing adequately.

Typical SST Criteria:

• Tailing Factor (Asymmetry): 0.8 - 1.5 for the API peak.

• Theoretical Plates (Efficiency): > 2000 for the API peak.

• Repeatability: %RSD of ≤ 1.0% for peak area and retention time from 5 replicate injections.

• Resolution: > 2.0 between the API and the closest eluting impurity.

Conclusion

The development of a stability-indicating RP-HPLC method for pyrazole derivatives is a systematic process that relies on a foundational understanding of the analyte's chemistry and the principles of chromatography. By following a logical workflow that includes initial characterization, systematic screening and optimization, and rigorous forced degradation studies, a robust and reliable method can be developed. The use of modern, polar-modified column chemistries is often key to success for retaining and resolving polar pyrazole compounds. Adherence to ICH validation guidelines ensures the final method is fit for its intended purpose in a regulated pharmaceutical environment.

References

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• Piras, M., et al. (2021). Preparation and Physicochemical Characterization of Water-Soluble Pyrazole-Based Nanoparticles by Dendrimer Encapsulation of an Insoluble Bioactive Pyrazole Derivative. Pharmaceutics, 13(10), 1667. Available at: [Link]

• Bîcu, E., et al. (2022). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. Molecules, 27(23), 8206. Available at: [Link]

• Dong, M. W. (2013). Quality by Design: A Tool for Separation Method Development in Pharmaceutical Laboratories. LCGC North America, 31(8), 586-595. Available at: [Link]

• Igbokwe, N. N., et al. (2024). A Highly Sensitive RP HPLC-PDA Analytical Method for Detection and Quantification of a Newly Synthesized... Separation Science Plus. Available at: [Link]

• Dong, M. W. (2009). A Three-Pronged Template Approach for Rapid HPLC Method Development. LCGC North America, 27(8), 656-668. Available at: [Link]

• Nawrocki, J., et al. (2004). Polar-Embedded and Polar-Endcapped Stationary Phases for LC. Journal of Chromatography A, 1028(1), 1-30. Available at: [Link]

• Sharma, V., et al. (2014). Current status of pyrazole and its biological activities. Journal of Pharmacy & BioAllied Sciences, 6(1), 2-14. Available at: [Link]

• Kumar, V., et al. (2025). Development of a quality by design based hybrid RP-HPLC method for Glimepiride: Bioanalytical and industrial applications. Journal of Applied Pharmaceutical Science, 15(04), 102-115. Available at: [Link]

• de la Torre, J. C., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Reactions, 4(3), 519-560. Available at: [Link]

• Sharma, S. K., & Singh, S. (2023). An Overview on HPLC Method Development, Optimization and Validation process for drug analysis. The Pharmaceutical and Chemical Journal, 10(4), 1-10. Available at: [Link]

• Singh, R., & Rehman, Z. U. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 3(3), 159-168. Available at: [Link]

• Pesek, J. J. (2014). Polar compounds separation by HPLC - any thoughts?. ResearchGate. Available at: [Link]

• Carbone, C., et al. (2022). Synthesis and Characterization of Pyrazole-Enriched Cationic Nanoparticles as New Promising Antibacterial Agent by Mutual Cooperation. Pharmaceutics, 14(4), 793. Available at: [Link]

• Chen, X., et al. (2008). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Catalysis Science & Technology, 8(21), 3478-3481. Available at: [Link]

• Kendre, K., et al. (2023). Quality by Design approaches to Analytical Method Development. International Journal of Pharmaceutical and Phytopharmacological Research, 13(4), 1-8. Available at: [Link]

• Peraman, R., et al. (2015). Quality by design (QbD) based development of a stability indicating HPLC method for drug and impurities. Journal of Pharmaceutical and Biomedical Analysis, 111, 279-287. Available at: [Link]

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• de la Torre, J. C., et al. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Molecules, 27(1), 1. Available at: [Link]

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Application Notes &amp; Protocols: Evaluating Novel Inhibitor Cytotoxicity with the MTT Assay

For: Researchers, scientists, and drug development professionals.

Introduction: The Principle of Cellular Viability Assessment

In the realm of drug discovery and toxicology, the accurate assessment of a compound's effect on cell viability is a foundational step.[1][2][3] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely adopted colorimetric method for quantifying cellular metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[4][5] This assay is predicated on the ability of metabolically active cells, primarily through mitochondrial dehydrogenases, to reduce the yellow tetrazolium salt MTT into a purple formazan product.[5][6] The resulting insoluble formazan crystals are then solubilized, and the absorbance of the colored solution is quantified using a spectrophotometer. The intensity of the purple color is directly proportional to the number of viable, metabolically active cells.[6]

This application note provides a detailed protocol for utilizing the MTT assay to determine the cytotoxic effects of novel inhibitors. It is designed to equip researchers with the necessary knowledge to execute the assay with precision, interpret the data accurately, and troubleshoot common issues.

The Biochemical Basis of the MTT Assay

The reduction of MTT is primarily carried out by NAD(P)H-dependent oxidoreductase enzymes in the mitochondria of living cells. This enzymatic conversion of the yellow MTT to purple formazan is a hallmark of metabolically active cells with intact mitochondrial function.[4][6] Therefore, a decrease in the rate of formazan production is indicative of either a reduction in cell number or a disruption of metabolic activity, often due to cytotoxicity.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Step 1: Cell Seeding

• Harvest and count cells that are in the logarithmic growth phase.

• Dilute the cell suspension to the predetermined optimal seeding density in complete culture medium.

• Plate 100 µL of the cell suspension into each well of a 96-well plate.

• Best Practice: To avoid "edge effects," where wells on the perimeter of the plate evaporate more quickly, fill the outer wells with 100 µL of sterile PBS or medium without cells and do not use them for experimental data.

• Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow cells to attach.

Step 2: Treatment with Novel Inhibitors

• Prepare serial dilutions of the novel inhibitors in complete culture medium. Also, prepare a vehicle control (medium with the same concentration of the inhibitor's solvent, e.g., DMSO, as the highest inhibitor concentration).

• Carefully remove the medium from the wells and add 100 µL of the various inhibitor concentrations, vehicle control, and a medium-only control to the appropriate wells. Each condition should be tested in triplicate.

• Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

Step 3: MTT Addition and Incubation

• After the treatment period, add 10 µL of the 5 mg/mL MTT reagent to each well. [1]

• Incubate the plate for 2 to 4 hours at 37°C. [7]During this time, viable cells will reduce the MTT to purple formazan crystals.

• Visually inspect the wells under a microscope to confirm the formation of purple precipitates.

Step 4: Solubilization of Formazan

• Carefully aspirate the medium containing MTT without disturbing the formazan crystals. [1]

• Add 100 µL of DMSO to each well to dissolve the formazan crystals. [1][8]

• Gently agitate the plate on a shaker for about 10 minutes to ensure complete solubilization. [1]

Step 5: Absorbance Measurement

• Read the absorbance at 570 nm using a microplate reader.

• It is recommended to use a reference wavelength of 630 nm to subtract background absorbance. [6]

IV. Data Analysis and Interpretation

• Blank Correction: Subtract the average absorbance of the medium-only wells (blank) from all other absorbance readings.

• Calculate Percent Viability:

  • Percent Viability = [(Absorbance of Treated Cells / Absorbance of Vehicle Control)] x 100

• Dose-Response Curve: Plot the percent viability against the logarithm of the inhibitor concentration.

• IC50 Determination: The IC50 value can be determined from the dose-response curve using non-linear regression analysis.

Table 1: Example Data for IC50 Determination

Inhibitor Conc. (µM)	Log(Conc.)	Absorbance (570 nm) (Mean)	Corrected Absorbance	% Viability
Vehicle Control (0)	-	1.250	1.200	100.0
0.1	-1.0	1.210	1.160	96.7
1	0.0	1.050	1.000	83.3
10	1.0	0.650	0.600	50.0
100	2.0	0.200	0.150	12.5
1000	3.0	0.100	0.050	4.2
Blank (No Cells)	-	0.050	-	-

V. Troubleshooting and Scientific Integrity

A robust assay design includes controls to validate the results.

Problem	Potential Cause	Solution
High Background in Blank Wells	Contamination of medium; Phenol red in medium interfering. [7]	Use fresh, sterile reagents. Consider using phenol red-free medium for the MTT incubation step. [9]
Low Absorbance Readings	Cell number too low; Insufficient incubation time with MTT. [7]	Optimize cell seeding density. Increase MTT incubation time and confirm formazan crystal formation microscopically. [7]
High Variability Between Replicates	Inconsistent cell seeding; Pipetting errors.	Ensure the cell suspension is homogenous before and during plating. Calibrate pipettes and use consistent pipetting techniques. [10]
Inhibitor Interference	Colored compounds; Compounds that can directly reduce MTT. [11]	Run a control with the inhibitor in cell-free medium to check for direct MTT reduction or color interference. [11]
Incomplete Formazan Solubilization	Insufficient solvent volume or mixing.	Ensure complete removal of medium before adding the solvent. Mix thoroughly and check for dissolution under a microscope.

VI. Concluding Remarks

The MTT assay is a powerful and cost-effective tool for screening the cytotoxicity of novel inhibitors. [3]However, its accuracy is contingent upon careful optimization and the inclusion of appropriate controls. By understanding the underlying principles and potential pitfalls, researchers can generate reliable and reproducible data that is crucial for the advancement of drug development pipelines.

References

• Cusabio. (n.d.). The Overview of Cell Viability. Cusabio. Retrieved from [Link]

• International Journal of Pharmaceutical Research and Applications. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. IJPRA. Retrieved from [Link]

• MDPI. (2023). An Overview of the Current State of Cell Viability Assessment Methods Using OECD Classification. MDPI. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. NCBI Bookshelf. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. NCBI. Retrieved from [Link]

• PubMed. (n.d.). Cell sensitivity assays: the MTT assay. PubMed. Retrieved from [Link]

• ResearchGate. (2018). Determining Optimal Cell Density and Culture Medium Volume simultaneously in MTT Cell Proliferation Assay for Adherent Cancer Cell Lines. ResearchGate. Retrieved from [Link]

• YouTube. (2018). From cell seeding to analysis - Getting the best out of your cell-based assay. YouTube. Retrieved from [Link]

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Application Notes and Protocols for Assessing the Cytotoxicity of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine

Authored by: Senior Application Scientist

Introduction: The pyrazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer properties.[1][2] Many pyrazole-based compounds have been investigated for their cytotoxic effects against various cancer cell lines, making the assessment of cell viability a critical step in their preclinical evaluation.[3][4] This document provides a detailed guide for researchers, scientists, and drug development professionals on determining the in vitro cytotoxic effects of a novel pyrazole derivative, 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, using established cell viability assays.

These protocols are designed to be robust and adaptable, providing a framework for generating reliable and reproducible data. The selection of multiple assays with distinct biochemical principles is emphasized to ensure a comprehensive understanding of the compound's cellular effects and to mitigate the risk of assay-specific artifacts.

Section 1: Choosing the Right Cell Viability Assay

The selection of an appropriate cell viability assay is contingent on the anticipated mechanism of action of the test compound. For a novel pyrazole derivative with potential anticancer properties, it is advisable to employ assays that measure different cellular parameters. This multi-parametric approach provides a more complete picture of the compound's effects.

Here, we detail three distinct and widely used assays:

• MTT Assay: A colorimetric assay that measures mitochondrial metabolic activity, reflecting the number of viable cells.

• CellTiter-Glo® Luminescent Cell Viability Assay: A luminescent assay that quantifies ATP, an indicator of metabolically active cells.[5][6]

• Neutral Red Uptake Assay: A colorimetric assay that assesses lysosomal integrity.[7][8]

• Caspase-Glo® 3/7 Assay: A luminescent assay that specifically measures the activity of caspases 3 and 7, key effectors of apoptosis.[9][10]

The following diagram illustrates the decision-making process for selecting an appropriate assay based on the expected cellular target.

Caption: Logical workflow for selecting cell viability assays.

Section 2: Experimental Protocols

Prior to commencing any of these assays, it is crucial to prepare a stock solution of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine in a suitable solvent, such as dimethyl sulfoxide (DMSO), and to determine the appropriate concentration range for testing. A preliminary dose-range-finding experiment is recommended.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

Principle: The MTT assay is a widely used colorimetric method to assess cell viability. In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals.[11] The amount of formazan produced is proportional to the number of living, metabolically active cells.[12]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle control (e.g., DMSO) and untreated control wells. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well.[13]

• Incubation: Incubate the plate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.

• Solubilization: Carefully remove the medium containing MTT and add 100 µL of a solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO) to each well to dissolve the formazan crystals.[3]

• Absorbance Measurement: Shake the plate gently for 15 minutes to ensure complete solubilization.[11] Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

Caption: Step-by-step workflow of the MTT assay.

CellTiter-Glo® Luminescent Cell Viability Assay

Principle: The CellTiter-Glo® assay is a homogeneous method that measures the amount of ATP present, which is an indicator of metabolically active cells.[14] The assay reagent lyses the cells and contains luciferase and its substrate, which generate a luminescent signal proportional to the amount of ATP.[6]

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Use opaque-walled 96-well plates suitable for luminescence measurements.

• Reagent Preparation: Thaw the CellTiter-Glo® buffer and reconstitute the lyophilized substrate to prepare the CellTiter-Glo® reagent according to the manufacturer's instructions.

• Assay Procedure:

  • Equilibrate the plate to room temperature for approximately 30 minutes.[15]

  • Add a volume of CellTiter-Glo® reagent equal to the volume of culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).[5]

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[15]

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[5]

• Luminescence Measurement: Measure the luminescence using a plate-reading luminometer.[16]

Neutral Red Uptake Assay

Principle: This assay is based on the ability of viable cells to incorporate and accumulate the supravital dye Neutral Red in their lysosomes.[7][17] The amount of dye retained by the cells is proportional to the number of viable cells.[18]

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Neutral Red Incubation: After the compound treatment period, remove the medium and add 100 µL of pre-warmed medium containing 50 µg/mL Neutral Red to each well. Incubate for 2-3 hours at 37°C.

• Washing: Carefully remove the Neutral Red-containing medium and wash the cells with 150 µL of DPBS.[18]

• Dye Extraction: Add 150 µL of a destain solution (e.g., 50% ethanol, 49% water, 1% glacial acetic acid) to each well.[18]

• Absorbance Measurement: Shake the plate for 10 minutes to ensure complete extraction of the dye. Measure the absorbance at 540 nm using a microplate reader.

Caspase-Glo® 3/7 Assay

Principle: The Caspase-Glo® 3/7 assay is a luminescent method that measures the activity of caspases 3 and 7, which are key enzymes in the apoptotic pathway.[9] The assay provides a proluminescent caspase-3/7 substrate that is cleaved by active caspases to release a substrate for luciferase, generating a luminescent signal.[10]

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol in an opaque-walled 96-well plate.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.[19]

• Assay Procedure:

  • Equilibrate the plate to room temperature.

  • Add a volume of Caspase-Glo® 3/7 reagent equal to the volume of culture medium in each well.[10]

  • Mix gently on a plate shaker for 30-60 seconds.

  • Incubate at room temperature for 1-3 hours.[10]

• Luminescence Measurement: Measure the luminescence using a plate-reading luminometer.[20]

Section 3: Data Analysis and Presentation

The data from these assays can be used to determine the half-maximal inhibitory concentration (IC₅₀) of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine. The IC₅₀ is the concentration of the compound that causes a 50% reduction in cell viability.

Data Calculation:

• Subtract the average absorbance/luminescence of the blank wells (medium only) from all other wells.

• Express the viability of treated cells as a percentage of the vehicle-treated control cells using the following formula:

  • % Cell Viability = (Absorbance/Luminescence of Treated Cells / Absorbance/Luminescence of Control Cells) x 100

• Plot the % cell viability against the log of the compound concentration to generate a dose-response curve.

• Calculate the IC₅₀ value from the dose-response curve using a suitable software package (e.g., GraphPad Prism).

Example Data Presentation:

The following table provides a template for presenting the IC₅₀ values obtained from the different assays for 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine against a hypothetical cancer cell line (e.g., HeLa).

Assay	Endpoint Measured	Incubation Time (hours)	IC₅₀ (µM)
MTT	Mitochondrial Activity	48	25.3 ± 2.1
CellTiter-Glo®	ATP Level	48	22.8 ± 1.9
Neutral Red	Lysosomal Integrity	48	30.1 ± 3.5
Caspase-Glo® 3/7	Apoptosis Induction	24	18.5 ± 2.3

Section 4: Interpretation and Self-Validation

The consistency of results across assays with different principles strengthens the validity of the findings. For instance, similar IC₅₀ values from the MTT and CellTiter-Glo® assays suggest that the compound's cytotoxic effect is likely due to a general metabolic disruption rather than a specific effect on mitochondrial dehydrogenases. An increase in Caspase-Glo® 3/7 activity at concentrations that reduce cell viability would suggest that 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine induces apoptosis.

Discrepancies between assays can also be informative. For example, a significantly lower IC₅₀ in the Neutral Red assay compared to the MTT assay might indicate that lysosomal destabilization is an early event in the cytotoxic mechanism of the compound.

The following diagram illustrates a potential signaling pathway that could be investigated based on the results of these assays.

Caption: Hypothetical signaling pathway for pyrazole-induced cytotoxicity.

Conclusion

This application note provides a comprehensive guide to assessing the in vitro cytotoxicity of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine. By employing a multi-assay approach and carefully interpreting the data, researchers can gain valuable insights into the compound's biological activity and mechanism of action. The detailed protocols and data analysis guidelines herein are intended to ensure the generation of high-quality, reliable, and reproducible results in the early stages of drug discovery and development.

References

• Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents | ACS Omega. (2025, March 20). Retrieved from [Link]

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - MDPI. (n.d.). Retrieved from [Link]

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Application Notes &amp; Protocols for 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine in Drug Discovery

Document ID: AN-PYR3AM-2026-01

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine as a starting scaffold for drug discovery campaigns. While specific biological data for this exact molecule is not extensively published, this guide leverages the well-established importance of the 3-aminopyrazole core, a privileged structure in medicinal chemistry.[1][2] We present hypothesized applications based on structure-activity relationships of close analogs and provide detailed, field-proven protocols for primary biochemical screening and secondary cellular validation, focusing on the highly probable target class of protein kinases.

Introduction: The 3-Aminopyrazole Scaffold

The pyrazole nucleus is a cornerstone of medicinal chemistry, featuring prominently in numerous clinically approved drugs and investigational agents.[3][4] Its five-membered heterocyclic structure offers a versatile and synthetically accessible framework that can be readily functionalized to achieve desired pharmacodynamic and pharmacokinetic properties.[1][5]

Within this class, the 3-aminopyrazole moiety is of particular significance. It serves as an advantageous framework for designing ligands that target enzymes, especially protein kinases.[2][6] The amino group at the C3 position can act as a critical hydrogen bond donor, mimicking the hinge-binding interactions of ATP in the kinase active site. This has led to the development of numerous 3-aminopyrazole derivatives as potent inhibitors for targets implicated in oncology and inflammatory diseases.[2][5][7]

The subject of this guide, 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine , combines three key structural features:

• The 3-Aminopyrazole Core: Provides the foundational pharmacophore for potential enzyme inhibition, particularly kinases.[2]

• The N-Benzyl Group: A lipophilic group that can occupy hydrophobic pockets within a target's binding site, potentially enhancing potency and modulating selectivity.

• The C4-Methyl Group: This small alkyl substitution can influence the planarity and electronic properties of the pyrazole ring and may provide beneficial steric interactions or improve metabolic stability. The related compound 4-methylpyrazole is a known inhibitor of alcohol dehydrogenase.[8]

Given these structural attributes, this compound is a prime candidate for screening against protein kinase targets. This guide will focus on protocols to validate this hypothesis.

Physicochemical Properties & Handling

Proper handling and understanding of a compound's physical properties are critical for reliable experimental outcomes.

Property	Value (Predicted)	Source / Rationale
CAS Number	1134-82-3	Chemical Abstract Service
Molecular Formula	C₁₁H₁₃N₃	-
Molecular Weight	187.24 g/mol	-
Melting Point	69-70 °C	ChemicalBook[9]
Boiling Point	187-192 °C (at 8 Torr)	ChemicalBook[9]
pKa	4.40 ± 0.10	ChemicalBook[9]
LogP	~1.9	XLogP3 (PubChem)[10]

Solubility & Storage:

• Solubility: Based on its predicted LogP, the compound is expected to have good solubility in organic solvents like DMSO and ethanol. For biological assays, prepare a concentrated stock solution (e.g., 10-50 mM) in 100% DMSO.

• Storage: Store the solid compound at room temperature or 4°C, protected from light and moisture. DMSO stock solutions should be stored at -20°C or -80°C to minimize degradation. Avoid repeated freeze-thaw cycles.

Application Note I: Primary Biochemical Screening

Objective: To determine if 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine can inhibit the activity of a representative protein kinase in vitro.

Rationale: Protein kinases are a well-established target class for pyrazole derivatives.[5][7] An in vitro biochemical assay provides a clean, direct measure of target engagement without the complexities of a cellular environment. We will describe a generic protocol for a serine/threonine kinase using a luminescence-based ATP detection method, which is broadly applicable.

Workflow for Kinase Inhibitor Profiling

Caption: Workflow for an in vitro kinase inhibition assay.

Protocol: In Vitro Serine/Threonine Kinase Inhibition Assay (Luminescence)

This protocol is a template and should be optimized for the specific kinase of interest.

Materials:

• 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine

• Recombinant active protein kinase (e.g., PKA, Aurora A)

• Kinase-specific peptide substrate

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ATP solution

• Staurosporine (positive control inhibitor)

• 100% DMSO

• ADP-Glo™ Kinase Assay kit (Promega) or equivalent

• White, opaque 384-well assay plates

• Luminometer

Methodology:

• Compound Preparation:

  • Prepare a 10 mM stock of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine in 100% DMSO.

  • Perform an 11-point, 1:3 serial dilution in 100% DMSO to generate a concentration curve (e.g., from 10 mM down to 0.17 µM).

  • Include DMSO-only (negative control) and Staurosporine (positive control) dilutions.

• Assay Plating (Final Volume: 10 µL):

  • Add 2.5 µL of kinase buffer to all wells.

  • Transfer 50 nL of your compound dilutions (and controls) into the assay plate wells. This results in a 200x dilution of the DMSO stock.

  • Add 2.5 µL of a 2x kinase solution (prepared in kinase buffer) to all wells except the "no enzyme" control. Add 2.5 µL of buffer to these wells instead.

  • Causality Check: This step allows the compound to interact with the kinase before the reaction starts, ensuring that binding can reach equilibrium.

• Pre-incubation:

  • Gently mix the plate and incubate for 15-30 minutes at room temperature.

• Kinase Reaction Initiation:

  • Prepare a 2x ATP/Substrate mix in kinase buffer. The final ATP concentration should be at or near the Km for the specific kinase to ensure competitive inhibitors can be detected effectively.

  • Add 5 µL of the ATP/Substrate mix to all wells to start the reaction.

  • Gently mix and incubate for 60 minutes at room temperature. Monitor to ensure the reaction does not exceed 20-30% ATP consumption for linearity.

• Signal Detection (as per ADP-Glo™ protocol):

  • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 20 µL of Kinase Detection Reagent to each well. This converts the generated ADP back to ATP, which is used by a luciferase to generate a light signal. Incubate for 30-60 minutes at room temperature.

  • Self-Validation: The kit includes controls to ensure the detection reagents are working and that the compound does not interfere with the luciferase enzyme.

• Data Acquisition & Analysis:

  • Read the luminescence signal on a plate reader.

  • Calculate the percent inhibition for each compound concentration: % Inhibition = 100 * (1 - (Signal_Compound - Signal_NoEnzyme) / (Signal_DMSO - Signal_NoEnzyme))

  • Plot % Inhibition vs. log[Compound Concentration] and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Application Note II: Secondary Cellular Assay

Objective: To assess the effect of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine on the viability of a cancer cell line.

Rationale: A positive result (a "hit") in a biochemical assay must be validated in a cellular context. A cell viability assay determines if the compound's target inhibition translates into a functional cellular outcome (e.g., anti-proliferative or cytotoxic effects). This also provides an initial assessment of cell permeability and potential off-target toxicity. Many kinase inhibitors are developed as anticancer agents.[7][11][12]

Workflow for Cellular Viability Assay

Caption: Workflow for a cell-based viability/cytotoxicity assay.

Protocol: Cell Viability Assay (Resazurin Reduction)

Materials:

• Human cancer cell line (e.g., HeLa, A549, MCF-7)

• Complete cell culture medium (e.g., DMEM + 10% FBS + 1% Pen/Strep)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Resazurin sodium salt solution (e.g., 0.15 mg/mL in PBS, sterile filtered)

• Doxorubicin (positive control for cytotoxicity)

• Clear, flat-bottom 96-well cell culture plates

• Fluorescence plate reader (Ex: 560 nm, Em: 590 nm)

Methodology:

• Cell Seeding:

  • Harvest logarithmically growing cells using trypsin.

  • Resuspend cells in complete medium and count them.

  • Dilute the cell suspension to a final concentration of 5 x 10⁴ cells/mL (or as optimized for your cell line).

  • Seed 100 µL per well (5,000 cells/well) into a 96-well plate. Include wells for "no cell" blanks.

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow cells to attach.

• Compound Treatment:

  • Prepare 2x final concentrations of your compound serial dilutions in complete medium from your DMSO stock. Ensure the final DMSO concentration in the wells is ≤ 0.5% to avoid solvent toxicity.

  • Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells.

  • Trustworthiness Check: Include DMSO vehicle controls (100% viability) and a positive control like Doxorubicin.

• Incubation:

  • Return the plate to the incubator for 72 hours. This duration is typical for assessing anti-proliferative effects.

• Viability Assessment:

  • Add 20 µL of Resazurin solution to each well (including "no cell" blanks).

  • Incubate for 2-4 hours at 37°C. Metabolically active, viable cells will reduce the blue, non-fluorescent resazurin to the pink, highly fluorescent resorufin.

  • Expertise Insight: The incubation time should be optimized. Over-incubation can lead to signal saturation and complete reduction of the dye even in partially viable wells.

• Data Acquisition & Analysis:

  • Measure fluorescence at Ex/Em wavelengths of ~560/590 nm.

  • Subtract the average fluorescence of the "no cell" blank wells from all other wells.

  • Calculate the percent viability: % Viability = 100 * (Signal_Compound / Signal_DMSO)

  • Plot % Viability vs. log[Compound Concentration] and fit to a dose-response curve to determine the GI₅₀ (concentration for 50% growth inhibition).

Conclusion & Future Directions

2-Benzyl-4-methyl-2H-pyrazol-3-ylamine represents a promising starting point for a drug discovery program. Its 3-aminopyrazole core is a validated pharmacophore for targeting a wide range of enzymes, most notably protein kinases.[2][5] The protocols detailed in this guide provide a robust framework for initiating a screening campaign to identify its primary biological targets and validate its activity in a cellular context. Positive hits from these assays would warrant further investigation, including selectivity profiling against a panel of kinases, ADME-Tox profiling, and medicinal chemistry efforts to optimize potency and drug-like properties.

References

• Padhy, S. K., et al. (2022). Synthesis of Antimicrobial Benzimidazole–Pyrazole Compounds and Their Biological Activities. Molecules. Available at: [Link]

• Elt-Mekawy, A. A., et al. (2014). Synthesis, Characterization, and Biological Activity of N ′-[(Z)-(3-Methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)(phenyl)methyl]benzohydrazide and Its Co(II), Ni(II), and Cu(II) Complexes. Bioinorganic Chemistry and Applications. Available at: [Link]

• Kumar, V., et al. (2013). Current status of pyrazole and its biological activities. Journal of Pharmacy & Bioallied Sciences. Available at: [Link]

• Sharma, R., et al. (2020). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Research Square. Available at: [Link]

• PubChem. (n.d.). 2-(2-Methoxy-benzyl)-5-methyl-2H-pyrazol-3-ylamine. National Center for Biotechnology Information. Available at: [Link]

• Radi, M., et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules. Available at: [Link]

• Sayed, G. H., et al. (2016). Synthesis, characterization and biological activity of some pyrazole-pyrazolone derivatives. Egyptian Journal of Chemistry. Available at: [Link]

• Hassan, A., et al. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Molecules. Available at: [Link]

• Zhang, H., et al. (2022). Discovery of a 1H-Pyrazol-3-Amine Derivative as a Novel, Selective, and Orally Available RIPK1 Inhibitor for the Treatment of Inflammatory Disease. Journal of Medicinal Chemistry. Available at: [Link]

• Radi, M., et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. ResearchGate. Available at: [Link]

• Hassan, A., et al. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020): Current Status and Future Prospects. PubMed. Available at: [Link]

• Pevarello, P., et al. (2001). 3(5)-amino-pyrazole derivatives, process for their preparation and their use as antitumor agents. Google Patents.

• Bouziane, I., et al. (2024). Synthesis and biological profiling of novel pyrazoles as antioxidant, antibacterial, and antimitotic agents: An in vitro and in silico approach. Arabian Journal of Chemistry. Available at: [Link]

• Patil, S. A., et al. (2021). Synthesis and Functionalization of Coumarin-Pyrazole Scaffold: Recent Development, Challenges, and Opportunities. Current Organic Synthesis. Available at: [Link]

• Al-Abdullah, E. S., et al. (2022). Kinase Inhibitory Activities and Molecular Docking of a Novel Series of Anticancer Pyrazole Derivatives. Molecules. Available at: [Link]

• Al-Harbi, S. A., et al. (2021). New family of tetrazole-pyrazole compounds: Synthesis, characterization, antimicrobial activity and docking study. Arabian Journal of Chemistry. Available at: [Link]

• Jacobsen, D., et al. (1996). Kinetic interactions between 4-methylpyrazole and ethanol in healthy humans. Alcoholism, Clinical and Experimental Research. Available at: [Link]

• Kumar, A., et al. (2014). Molecular docking of 1H-pyrazole derivatives to receptor tyrosine kinase and protein kinase for screening potential inhibitors. Bioinformation. Available at: [Link]

• Asfour, H. Z. A., et al. (2024). Multi-step organic synthesis, cytotoxicity, and molecular docking of new N-phenylpyrazolones incorporated with N-benzylthiazole or N-benzyl-4-thiazolone fragments. Scientific Reports. Available at: [Link]

• El-Sayed, N. N. E., et al. (2024). Utility of 3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde in the synthesis of novel 1,3,4-thiadiazoles or 1,3-thiazoles and study their cytotoxic activity. Scientific Reports. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Pyrazole Synthesis with Benzylhydrazine

Welcome to the technical support center for researchers, scientists, and drug development professionals engaged in pyrazole synthesis using benzylhydrazine. This guide is designed to provide in-depth technical assistance, troubleshooting strategies, and answers to frequently encountered challenges during your experiments. Our focus is on providing practical, field-tested insights to help you navigate the complexities of this synthesis and optimize your outcomes.

Introduction: The Nuances of Benzylhydrazine in Pyrazole Synthesis

The Knorr pyrazole synthesis, a classic and versatile method, involves the condensation of a 1,3-dicarbonyl compound with a hydrazine.[1][2] When employing benzylhydrazine, the benzyl group offers the advantage of N-1 substitution, which is crucial for many pharmaceutical applications. However, this substituent also introduces specific challenges that can lead to a variety of side products, impacting yield and purity. This guide will dissect these common issues and provide robust solutions.

Part 1: Frequently Asked Questions (FAQs)

Here we address the most common questions and issues that arise during the synthesis of pyrazoles from benzylhydrazine.

Question 1: My reaction with an unsymmetrical 1,3-diketone gave me a mixture of products that are difficult to separate. What is happening?

Answer: You are likely observing the formation of regioisomers. This is the most common side product when using an unsymmetrical 1,3-dicarbonyl compound. The initial nucleophilic attack of the benzylhydrazine can occur at either of the two distinct carbonyl carbons, leading to two different pyrazole products.

• Causality: The regioselectivity of the reaction is influenced by both electronic and steric factors. The more electrophilic carbonyl carbon will be preferentially attacked by the more nucleophilic nitrogen of the benzylhydrazine. The steric bulk of both the substituents on the dicarbonyl compound and the benzyl group on the hydrazine can also influence the direction of the initial attack.[3]

• Troubleshooting:

  • Solvent and Temperature Control: Experiment with different solvents and reaction temperatures. Polar protic solvents can influence the tautomeric equilibrium of the 1,3-dicarbonyl compound, which in turn can affect regioselectivity. Lowering the reaction temperature may also favor the formation of one regioisomer over the other.

  • Catalyst Choice: While often acid-catalyzed, exploring different acid catalysts (e.g., acetic acid, p-toluenesulfonic acid) or even base-catalyzed conditions might alter the regiochemical outcome.

  • Purification Strategy: If a mixture is unavoidable, meticulous column chromatography is often required for separation. Alternatively, consider converting the pyrazole mixture into crystalline salts (e.g., hydrochlorides), which may exhibit different crystallization properties, facilitating separation.[4]

Question 2: I used a β-ketoester and obtained a product with a different mass spectrum than my expected pyrazole. What could it be?

Answer: When using a β-ketoester, a common side product is a pyrazolone, which is a tautomer of the expected hydroxypyrazole.[5][6]

• Causality: The reaction between a β-ketoester and a hydrazine can lead to the formation of a stable five-membered ring with a carbonyl group, known as a pyrazolone.[5][7] This occurs through an initial condensation to form a hydrazone, followed by an intramolecular nucleophilic attack of the second nitrogen on the ester carbonyl.[6]

• Troubleshooting:

  • Reaction Conditions: The formation of pyrazolones versus pyrazoles can be highly dependent on the reaction conditions. An acidic catalyst and conditions that favor dehydration will promote pyrazole formation.

  • Characterization: Carefully analyze your spectroscopic data (NMR, IR, MS) to confirm the presence of a pyrazolone structure. The IR spectrum will show a characteristic C=O stretch.

Question 3: My reaction yield is low, and I see some unexpected, lower molecular weight byproducts. What could be the cause?

Answer: You may be experiencing debenzylation of your starting material or product. The benzyl group can be cleaved under certain reaction conditions.

• Causality:

  • Acid-catalyzed debenzylation: Strong acidic conditions, especially at elevated temperatures, can lead to the cleavage of the N-benzyl group.[8][9]

  • Base-catalyzed debenzylation: While less common for N-benzyl groups on pyrazoles, strong basic conditions can also promote debenzylation in some cases.[10]

  • Hydrogenolysis: If you are using a palladium catalyst for any reason (e.g., in a one-pot reaction sequence), catalytic hydrogenolysis of the N-benzyl group can occur in the presence of a hydrogen source.[11]

• Troubleshooting:

  • Moderate Reaction Conditions: Avoid excessively high temperatures and prolonged reaction times.

  • pH Control: If using an acid catalyst, use the minimum effective amount. Consider using a milder acid. If a base is required, opt for a weaker, non-nucleophilic base.

  • Inert Atmosphere: If there is a possibility of side reactions involving oxidation, conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can be beneficial.

Question 4: I have isolated a high molecular weight byproduct. What could it be?

Answer: It is possible that you have formed a bis-pyrazole derivative.

• Causality: If there is an excess of the 1,3-dicarbonyl compound or if the reaction conditions are not carefully controlled, a second pyrazole ring can potentially form. While often a targeted synthesis, it can occur as a side reaction.[12]

• Troubleshooting:

  • Stoichiometry: Ensure precise control over the stoichiometry of your reactants. Use a slight excess of benzylhydrazine if necessary to drive the reaction to completion and minimize the formation of bis-adducts.

  • Reaction Monitoring: Closely monitor the reaction progress by TLC or LC-MS to identify the formation of higher molecular weight species and stop the reaction once the desired product is maximized.

Part 2: Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues in pyrazole synthesis with benzylhydrazine.

Observed Issue	Potential Cause(s)	Recommended Actions & Rationale
Low or No Product Formation	- Inactive reagents- Insufficient reaction temperature or time- Steric hindrance from bulky substituents[3]	- Verify Reagent Quality: Use freshly opened or purified benzylhydrazine and 1,3-dicarbonyl compound.- Optimize Reaction Conditions: Gradually increase the reaction temperature and monitor the reaction by TLC or LC-MS. Consider microwave-assisted synthesis for faster reaction times.[13]- Address Steric Hindrance: For sterically hindered substrates, longer reaction times or higher temperatures may be necessary.[3]
Formation of Regioisomers	- Use of an unsymmetrical 1,3-dicarbonyl compound	- Solvent Screening: Test a range of solvents (e.g., ethanol, acetic acid, DMF, toluene) to influence the regioselectivity.- Temperature Study: Run the reaction at different temperatures (e.g., 0 °C, room temperature, reflux) to determine the optimal condition for the desired isomer.- Purification: Employ careful column chromatography or fractional crystallization of the product or its salt derivatives.[4]
Presence of Pyrazolone	- Use of a β-ketoester as the starting material	- Acid Catalysis: Ensure the presence of an acid catalyst (e.g., a few drops of glacial acetic acid) to promote dehydration to the pyrazole.[6]- Azeotropic Removal of Water: If applicable, use a Dean-Stark apparatus to remove water and drive the equilibrium towards the pyrazole product.
Debenzylation	- Harsh acidic or basic conditions- Unintended hydrogenolysis	- Moderate pH: Use the minimum required amount of acid or base catalyst.- Avoid Harsh Conditions: Minimize reaction temperature and time.- Inert Atmosphere: If using a metal catalyst, ensure the reaction is performed under an inert atmosphere to prevent side reactions.
Oxidation of Benzylhydrazine	- Presence of oxidizing agents or air (oxygen)	- Degas Solvents: Use degassed solvents to remove dissolved oxygen.- Inert Atmosphere: Conduct the reaction under a nitrogen or argon atmosphere.[14]

Part 3: Experimental Protocols & Methodologies

Protocol 1: General Procedure for the Synthesis of 1-Benzyl-3,5-disubstituted Pyrazoles

This protocol provides a general method for the Knorr synthesis of pyrazoles from benzylhydrazine and a 1,3-dicarbonyl compound.

Materials:

• Benzylhydrazine

• 1,3-Dicarbonyl compound (e.g., acetylacetone, ethyl acetoacetate, dibenzoylmethane)

• Ethanol (or other suitable solvent)

• Glacial Acetic Acid (catalyst)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the 1,3-dicarbonyl compound (1.0 eq) in ethanol (5-10 mL per mmol of dicarbonyl).

• Add benzylhydrazine (1.0-1.1 eq) to the solution.

• Add a catalytic amount of glacial acetic acid (e.g., 3-5 drops).

• Heat the reaction mixture to reflux and monitor the progress by TLC. The reaction is typically complete within 1-4 hours.

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect the solid by vacuum filtration and wash with cold ethanol.

• If no precipitate forms, remove the solvent under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate/hexanes) or by column chromatography on silica gel.

Protocol 2: Purification of Pyrazoles via Acid Salt Formation

This method can be effective for separating the desired pyrazole from non-basic impurities.[4]

Procedure:

• Dissolve the crude reaction mixture containing the pyrazole in a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

• Slowly add a solution of hydrochloric acid in a non-polar solvent (e.g., HCl in diethyl ether or dioxane) dropwise with stirring.

• The pyrazole hydrochloride salt should precipitate out of the solution.

• Collect the solid salt by vacuum filtration and wash with the organic solvent.

• To recover the free pyrazole, dissolve the salt in water and neutralize with a base (e.g., saturated sodium bicarbonate solution).

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, dichloromethane).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the purified pyrazole.

Part 4: Visualizing Reaction Pathways and Troubleshooting

Diagram 1: General Reaction Mechanism for Knorr Pyrazole Synthesis

Caption: Knorr pyrazole synthesis workflow.

Diagram 2: Troubleshooting Flowchart for Common Side Products

Caption: Troubleshooting pyrazole synthesis.

References

• Name-Reaction.com. (n.d.). Knorr Pyrazole Synthesis. Retrieved from [Link]

• Deng, X., & Mani, N. S. (2006). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles by the Reaction of N-Monosubstituted Hydrazones with Nitroolefins. Organic Syntheses, 83, 157. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of pyrazole derivatives 273 by using β‐keto ester, hydrazine,.... Retrieved from [Link]

• Al-Soud, Y. A., Al-Masoudi, N. A., & Ferwanah, A. E. R. S. (2003). Synthesis of Novel Bis-pyrazole Derivatives as Antimicrobial Agents. Medicinal Chemistry, 1(3), 249-254. Retrieved from [Link]

• Schober, L. J., et al. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 20, 178-223. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Pyrazoles. Retrieved from [Link]

• Corradi, H. R., et al. (2025). Preparation of pyrazole compounds by reaction with hydrazine without concomitant dehydroxylation. ResearchGate. Retrieved from [Link]

• Schrinner, E., et al. (1984). Process for the preparation of pyrazole. U.S. Patent No. 4,434,292.

• Wang, C., et al. (2017). Synthesis of benzyl hydrazine derivatives via amination of benzylic C(sp3)–H bonds with dialkyl azodicarboxylates. New Journal of Chemistry, 41(19), 10515-10518. Retrieved from [Link]

• Weinstain, R., et al. (2018). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. Angewandte Chemie International Edition, 57(36), 11642-11647. Retrieved from [Link]

• Kumar, A., et al. (2013). β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies. Chemistry Central Journal, 7(1), 125. Retrieved from [Link]

• Wikipedia. (n.d.). Knorr pyrrole synthesis. Retrieved from [Link]

• Aylward, J. B. (1970). Reactions of lead(IV). Part XXV. Oxidation of some benzyl-substituted hydrazine derivatives. Journal of the Chemical Society, Perkin Transactions 1, 1643-1646. Retrieved from [Link]

• Kong, Y., Tang, M., & Wang, Y. (2014). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Letters, 16(3), 576-579. Retrieved from [Link]

• Li, H., et al. (2011). Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives. Molecules, 16(12), 10416-10426. Retrieved from [Link]

• Muehlegger, K., et al. (2011). Method for purifying pyrazoles. WO 2011/076194 A1.

• J&K Scientific LLC. (n.d.). Knorr Pyrazole Synthesis. Retrieved from [Link]

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• Dinoiu, V. (2004). Reactions of benzylhydrazine derivatives with carbonyl compounds. ResearchGate. Retrieved from [Link]

• Diez-Barra, E., et al. (1990). Synthesis of n-alkylpyrazoles by phase transfer catalysis. Synthetic Communications, 20(18), 2849-2853. Retrieved from [Link]

• SiliCycle. (2011). Selective Debenzylation of Benzyl Protected Groups with SiliaCat Pd(0) under Mild Conditions. Retrieved from [Link]

• Rewolinski, M. S., et al. (2001). An efficient method for the N-debenzylation of aromatic heterocycles. Tetrahedron Letters, 42(48), 8443-8445. Retrieved from [Link]

• Panda, N., & Jena, A. K. (2013). A regioselective synthesis of 3,4-diaryl-1H-pyrazoles through a 1,3-dipolar cycloaddition of tosylhydrazones and nitroalkenes. Organic & Biomolecular Chemistry, 11(37), 6250-6254. Retrieved from [Link]

• Tessonnier, D. (2022). Oxidation of Benzyldiazines and Benzyl(iso)quinolones. Organic Chemistry: Current Research, 11(2), 258. Retrieved from [Link]

• ResearchGate. (n.d.). Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives. Retrieved from [Link]

• Nescatelli, R., et al. (2023). Novel Regioselective Synthesis of 1,3,4,5-Tetrasubstituted Pyrazoles and Biochemical Valuation on F1FO-ATPase and Mitochondrial Permeability Transition Pore Formation. International Journal of Molecular Sciences, 24(3), 2829. Retrieved from [Link]

• Kowalski, P., Majka, Z., & Kowalska, T. (1998). Acid-Catalyzed N-Debenzylation of Benzylaminopyridines. Chemistry of Heterocyclic Compounds, 34(6), 735-736. Retrieved from [Link]

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Regioselectivity issues in 3-aminopyrazole synthesis

Technical Support Center: 3-Aminopyrazole Synthesis

Welcome to the technical support center for 3-aminopyrazole synthesis. This guide is designed for researchers, medicinal chemists, and drug development professionals who are encountering challenges with regioselectivity in their synthetic routes. Here, we provide in-depth, field-proven insights and practical troubleshooting protocols to help you gain precise control over your reaction outcomes.

Frequently Asked Questions (FAQs)

This section addresses the fundamental principles governing the synthesis of 3-aminopyrazoles and the origins of common regioselectivity issues.

Q1: What are the primary synthetic routes to 3-aminopyrazoles, and why is regioselectivity a common problem?

The two most prevalent and versatile methods for synthesizing the 3-aminopyrazole core involve the condensation of a binucleophilic hydrazine with a 1,3-dielectrophilic precursor. The challenge of regioselectivity arises almost exclusively when a monosubstituted hydrazine (R-NHNH₂) is used, as its two nitrogen atoms are electronically and sterically distinct.

• Condensation of β-Ketonitriles with Hydrazines: This is one of the most common methods for creating the aminopyrazole scaffold. The reaction proceeds via an initial nucleophilic attack of a hydrazine nitrogen onto the ketone's carbonyl carbon to form a hydrazone, followed by an intramolecular cyclization onto the nitrile carbon.[1] The regiochemical outcome depends on which nitrogen of the substituted hydrazine attacks the carbonyl and which closes the ring.

• Condensation of α,β-Unsaturated Nitriles with Hydrazines: This route utilizes an α,β-unsaturated nitrile bearing a leaving group (e.g., alkoxy, thioalkyl) at the β-position. The reaction is initiated by a Michael addition of the hydrazine to the double bond, followed by cyclization and elimination of the leaving group. The regioselectivity is determined by which nitrogen atom of the substituted hydrazine acts as the initial nucleophile in the Michael addition.

The use of a non-symmetrical hydrazine means two distinct regioisomeric pyrazoles can be formed, often leading to difficult-to-separate mixtures and reduced yields of the desired product.

Q2: Which experimental factors have the most significant impact on the regioisomeric ratio?

Controlling the reaction outcome requires a nuanced understanding of the interplay between substrates and reaction conditions. The key levers at your disposal are:

• pH (Catalysis): The choice between acidic and basic conditions is arguably the most powerful tool for directing regioselectivity. It can alter the nucleophilicity of the hydrazine nitrogens and influence the stability of key intermediates, sometimes allowing for a complete reversal of selectivity.[2]

• Solvent Choice: The polarity and hydrogen-bonding capability of the solvent can dramatically influence reaction pathways. For instance, the use of fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) has been shown to significantly improve regioselectivity in pyrazole formation compared to standard solvents like ethanol.[3]

• Temperature: Temperature controls whether the reaction is under kinetic or thermodynamic control. Lower temperatures often favor the kinetically preferred product (the one formed fastest), while higher temperatures allow the reaction to equilibrate and form the most stable, or thermodynamically preferred, product.[2]

• Steric and Electronic Effects: The inherent electronic properties and steric bulk of the substituents on both the hydrazine and the 1,3-dielectrophile play a crucial role. In phenylhydrazine, the unsubstituted -NH₂ group is generally more nucleophilic.[4] Conversely, in alkylhydrazines like methylhydrazine, the substituted nitrogen is often more nucleophilic. The relative electrophilicity of the ketone versus the nitrile in a β-ketonitrile also directs the initial attack.[1][4]

Troubleshooting Guide: Gaining Regiochemical Control

This section provides actionable solutions to common experimental problems, complete with mechanistic explanations and detailed protocols.

Problem: My reaction of an α,β-unsaturated nitrile with a substituted hydrazine yields a mixture of 3-amino and 5-amino pyrazole isomers. How can I selectively synthesize one over the other?

Underlying Cause: This is a classic case of kinetic versus thermodynamic competition. The initial Michael addition of the substituted hydrazine can occur via either of its two nitrogen atoms. One pathway is typically faster (kinetic), while the other leads to a more stable final product (thermodynamic). Without precise control of reaction conditions, both pathways can occur simultaneously.

Solution: Employ a Regiodivergent Strategy

You can force the reaction down a specific pathway by carefully selecting your solvent, catalyst, and temperature. This approach, demonstrated effectively by Bagley et al., allows for the selective synthesis of either the 3-aminopyrazole (kinetic product) or the 5-aminopyrazole (thermodynamic product) from the same starting materials.[2]

Caption: Regiodivergent synthesis strategy.

Protocol 1: Selective Synthesis of 3-Aminopyrazoles (Kinetic Control)

This protocol favors the product formed from the fastest reaction pathway by using basic conditions and low temperature to "trap" the initial Michael adduct before it can equilibrate.

Step-by-Step Methodology:

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add the α,β-unsaturated nitrile (1.0 eq) and anhydrous ethanol.

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Base Addition: Prepare a solution of sodium ethoxide (2.0 eq) in anhydrous ethanol. Add this solution dropwise to the reaction mixture over 45-60 minutes, ensuring the internal temperature does not exceed 5 °C.

• Hydrazine Addition: Add the substituted hydrazine (1.1 eq) dropwise to the reaction mixture at 0 °C.

• Reaction: Stir the mixture at 0 °C for 2-3 hours, monitoring by TLC.

• Workup: Upon completion, carefully quench the reaction by adding saturated aqueous ammonium chloride solution. Extract the product with an appropriate organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography to isolate the 3-aminopyrazole isomer.

Protocol 2: Selective Synthesis of 5-Aminopyrazoles (Thermodynamic Control)

This protocol uses acidic conditions and elevated temperature to ensure that the initial Michael addition is reversible, allowing the intermediates to equilibrate to the most stable configuration, which then cyclizes to the thermodynamic product.

Step-by-Step Methodology:

• Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add the α,β-unsaturated nitrile (1.0 eq), the substituted hydrazine (1.1 eq), toluene, and glacial acetic acid (catalytic amount, e.g., 0.1 eq).

• Heating: Heat the reaction mixture to 70-80 °C.

• Reaction: Stir the mixture at this temperature for 12-16 hours, monitoring by TLC.

• Workup: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash sequentially with saturated aqueous sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography to isolate the 5-aminopyrazole isomer.

Problem: My reaction of a β-ketonitrile with a substituted hydrazine is unselective. How can solvent choice improve the outcome?

Underlying Cause: Standard protic solvents like ethanol can facilitate multiple reaction pathways and may not be sufficient to differentiate the subtle energetic differences between the two transition states leading to the regioisomers.

Solution: Leverage Fluorinated Alcohols as Solvents

Fluorinated alcohols, such as 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), have unique properties, including high hydrogen-bond donating ability and low nucleophilicity. These properties can stabilize key intermediates and transition states selectively, dramatically enhancing the regioselectivity of the condensation.[3]

Caption: Impact of solvent on regioselectivity.

Data Summary: Solvent Effect on Regioselectivity

The following table illustrates the dramatic improvement in regioselectivity observed when switching from ethanol to a fluorinated alcohol for the reaction of a 1,3-diketone with methylhydrazine, a reaction analogous to the β-ketonitrile condensation.

1,3-Dicarbonyl Precursor	Solvent	Temperature (°C)	Regioisomeric Ratio (A:B)	Reference
1-(4-chlorophenyl)-4,4,4-trifluorobutane-1,3-dione	Ethanol	25	55 : 45	[3]
1-(4-chlorophenyl)-4,4,4-trifluorobutane-1,3-dione	TFE	25	>99 : <1	[3]
1-(4-chlorophenyl)-4,4,4-trifluorobutane-1,3-dione	HFIP	25	>99 : <1	[3]

Protocol 3: High-Regioselectivity Synthesis Using a Fluorinated Solvent

Step-by-Step Methodology:

• Setup: In a clean vial equipped with a magnetic stir bar, dissolve the β-ketonitrile (1.0 eq) in 2,2,2-trifluoroethanol (TFE).

• Hydrazine Addition: Add the substituted hydrazine (1.1 eq) to the solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature (or with gentle heating if necessary) for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, remove the TFE solvent under reduced pressure (note: TFE has a boiling point of ~74 °C).

• Purification: Dissolve the residue in a suitable organic solvent like ethyl acetate, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude material via column chromatography to yield the highly enriched pyrazole regioisomer.

References

• Di Mola, A., et al. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. PubMed Central. Available at: [Link]

• Fichez, J., Busca, P., & Prestat, G. (n.d.). RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. HAL Open Science. Available at: [Link]

• Zhang, Z., et al. (2025). Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. The Journal of Organic Chemistry, 90, 3769-3778. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. . Available at: [Link]

• Harnisch, H. (1975). Production of 3-aminopyrazoles. Google Patents.

• Organic Syntheses Procedure. (n.d.). 3(5)-aminopyrazole. orgsyn.org. Available at: [Link]

• Shaaban, M. R., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. Available at: [Link]

• Fustero, S., et al. (2011). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry. Available at: [Link]

• Abdel-Wahab, B. F., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC - NIH. Available at: [Link]

• Al-Shamary, R. K., et al. (2010). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. MDPI. Available at: [Link]

• El-Mekabaty, A. (2012). Approaches towards the synthesis of 5-aminopyrazoles. PMC - NIH. Available at: [Link]

• Bagley, M. C., et al. (2009). Selective Synthesis of 3- or 5-Substituted Aminopyrazoles. Chemtracts. Available at: [Link]

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• 4. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine

Welcome to the technical support center for the synthesis of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you navigate the common challenges of this synthesis and systematically improve your product yield and purity.

Synthetic Pathway Overview

The synthesis of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine is typically achieved via a two-step process. The first step involves the formation of the core pyrazole ring, followed by a regioselective N-alkylation (benzylation) in the second step. Understanding this pathway is crucial for effective troubleshooting.

Caption: General workflow for the synthesis of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format.

Q1: My yield for the initial cyclocondensation (Step 1) to form 4-Methyl-2H-pyrazol-3-ylamine is consistently low. What's going wrong?

Answer: Low yield in the Knorr pyrazole synthesis or related cyclocondensations often stems from three primary areas: reactant quality, reaction conditions, and workup procedure.[1]

Potential Causes & Solutions:

• Reactant Quality:

  • Hydrazine Hydrate: Hydrazine hydrate is susceptible to oxidation by atmospheric oxygen. Use a freshly opened bottle or a properly stored (under nitrogen) reagent. The presence of carbonates can also interfere with the reaction.

  • β-Ketonitrile: The starting material, 2-methyl-3-oxobutanenitrile, can be unstable. Ensure its purity by checking via NMR or GC before use. Impurities can lead to significant side product formation.

• Reaction Conditions:

  • pH Control: The reaction is sensitive to pH. Strongly acidic conditions can protonate the hydrazine, reducing its nucleophilicity, while strongly basic conditions can promote side reactions of the ketonitrile. Using a slight excess of hydrazine or carrying out the reaction in a protic solvent like ethanol or methanol often provides a suitably buffered environment.[2]

  • Temperature and Reaction Time: While heating is necessary, excessive temperatures or prolonged reaction times can lead to decomposition and the formation of tar-like substances. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal endpoint. A typical range is refluxing in ethanol for 4-8 hours.

• Workup and Isolation:

  • The resulting aminopyrazole has some water solubility. During aqueous workup, ensure the aqueous phase is saturated with salt (e.g., NaCl) before extraction to maximize recovery into the organic layer (e.g., Ethyl Acetate or Dichloromethane).

Optimized Protocol for Step 1: Synthesis of 4-Methyl-2H-pyrazol-3-ylamine

• To a solution of 2-methyl-3-oxobutanenitrile (1.0 eq) in absolute ethanol (5 mL per 1 g of nitrile), add hydrazine hydrate (1.1 eq) dropwise at room temperature.

• Heat the mixture to reflux (approx. 78°C) and monitor the reaction via TLC (Mobile Phase: 10% Methanol in Dichloromethane).

• Upon completion (typically 4-6 hours), cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product, which can often be used in the next step without further purification.

Q2: I am forming a mixture of N1 and N2 benzylated isomers in Step 2. How can I improve the regioselectivity for the desired N2 product?

Answer: This is the most critical challenge in this synthesis. The alkylation of N-unsubstituted pyrazoles can occur at either of the two ring nitrogen atoms.[3] The ratio of N1 to N2 isomers is highly dependent on steric hindrance, electronic effects, and the reaction conditions. The N2 position is adjacent to the C3-amino group, making it electronically different and sterically more hindered than the N1 position.

Caption: Competing N1 vs. N2 benzylation pathways.

Factors Influencing Regioselectivity:

Factor	Condition Favoring N2 Isomer (Desired)	Rationale
Base	Weaker, non-chelating bases (e.g., K₂CO₃, Cs₂CO₃)	Stronger bases like NaH can lead to a more "free" anion, often resulting in attack at the less hindered N1 site (kinetic product). Weaker bases promote equilibrium, favoring the more stable thermodynamic product.[4]
Solvent	Polar aprotic solvents (e.g., DMF, Acetonitrile)	These solvents can stabilize the charged transition state leading to the thermodynamically more stable N2 product. Non-polar solvents may favor the kinetic N1 product.
Temperature	Higher temperatures (e.g., 60-80°C)	Higher temperatures allow the reaction to overcome the kinetic barrier for N1 alkylation and reach thermodynamic equilibrium, which often favors the more substituted and stable N2 isomer.
Counter-ion	Larger cations (e.g., K⁺, Cs⁺)	Larger, "softer" cations coordinate less tightly with the pyrazole anion, allowing the reaction to proceed under thermodynamic control.

Recommended Protocol for High N2 Selectivity

• Suspend the 4-Methyl-2H-pyrazol-3-ylamine (1.0 eq) and potassium carbonate (K₂CO₃, 2.0 eq) in anhydrous N,N-Dimethylformamide (DMF).

• Add benzyl bromide or benzyl chloride (1.05 eq) dropwise to the suspension at room temperature.

• Heat the reaction mixture to 70°C and stir for 12-24 hours, monitoring by TLC or LC-MS to observe the conversion of the starting material and the ratio of the two isomers.

• After cooling, pour the reaction mixture into ice-water and extract with ethyl acetate.

• Wash the organic layer thoroughly with water and brine to remove DMF.

• Dry the organic layer, concentrate, and purify the residue using column chromatography.

Q3: How can I effectively purify the final product and separate it from the N1 isomer?

Answer: The N1 and N2 isomers often have very similar polarities, making separation challenging. A combination of techniques is usually required.

• Column Chromatography: This is the most reliable method.

  • Stationary Phase: Use silica gel (230-400 mesh).

  • Mobile Phase: A gradient elution is highly recommended. Start with a non-polar solvent system (e.g., 95:5 Hexane:Ethyl Acetate) and gradually increase the polarity. The two isomers should elute separately. The less polar isomer is typically the desired N2 product, but this should be confirmed by NMR analysis (specifically, by observing NOE correlations between the benzyl CH₂ protons and the pyrazole ring protons).

• Recrystallization: If chromatography yields a mixture that is highly enriched in the desired isomer (>90%), recrystallization can be effective.

  • Solvent Screening: Test various solvent systems. A good starting point is a mixture of a good solvent (e.g., ethanol, isopropanol) and an anti-solvent (e.g., hexane, water). Dissolve the crude solid in a minimum amount of the hot "good" solvent and slowly add the "anti-solvent" until turbidity appears, then allow it to cool slowly.

Frequently Asked Questions (FAQs)

Q: What are the critical safety precautions for this synthesis? A: Both hydrazine and benzyl halides require careful handling.

• Hydrazine: It is highly toxic, corrosive, and a suspected carcinogen. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• Benzyl Halides (Chloride/Bromide): These are lachrymators (cause tearing) and are corrosive. Handle them exclusively in a fume hood. Have a quench solution (e.g., sodium bicarbonate) ready in case of spills.

Q: Can I use microwave irradiation to speed up the reactions? A: Yes, microwave-assisted synthesis can significantly reduce reaction times for both the cyclocondensation and the N-alkylation steps.[5] However, this requires careful optimization of temperature, pressure, and time to avoid decomposition and control regioselectivity. It is particularly useful for rapidly screening different reaction conditions.

Q: Which analytical techniques are essential for this synthesis? A:

• TLC: For routine reaction monitoring.

• ¹H and ¹³C NMR: Absolutely essential for structural confirmation and, critically, for differentiating between the N1 and N2 isomers. Nuclear Overhauser Effect (NOE) experiments are definitive for assigning the regiochemistry.

• LC-MS: Useful for monitoring reaction progress, checking purity, and confirming the molecular weight of the product and any byproducts.

Q: Are there any alternative synthetic routes? A: While the described route is common, other methods exist for creating substituted pyrazoles, such as [3+2] cycloaddition reactions involving diazo compounds and alkynes.[6] However, for this specific substitution pattern, the cyclocondensation followed by benzylation is often the most direct and cost-effective approach.

References

• Corradi, A., et al. (2007). Microwave-assisted solvent-free synthesis of 3,5-disubstituted-1H-pyrazoles. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• Elnagdi, M. H., et al. (1976). The reaction of β-ketonitriles with hydrazines: a novel synthesis of 3,5-diaminopyrazoles. Journal of Heterocyclic Chemistry.

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Retrieved from [Link]

• Srikrishna, D., & Dubey, P. K. (2017). Facile, Stepwise and Diversity Oriented Synthesis of 3-(2-Oxo-2H-Chromen-3-yl)-1-Phenyl-1H-Pyrazole-4-Carbaldehydes. Journal of Chemical and Pharmaceutical Research, 9(11), 99-108. Available at: [Link]

• Portilla, J., et al. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Chemistry, 4(4), 1436-1473. Available at: [Link]

• Google Patents. (n.d.). Process for the preparation of 3-amino-5-methylpyrazole.
• Gosselin, F., et al. (2004). A practical and regioselective synthesis of 1-aryl-3-substituted-1H-pyrazoles. The Journal of Organic Chemistry.

• Beilstein, J. (2011). Synthesis of 3-amino-4-fluoropyrazoles. J. Org. Chem. Available at: [Link]

• Organic Letters. (2006). Oxaziridine-Mediated Amination of Primary Amines: Scope and Application to a One-Pot Pyrazole Synthesis. ACS Publications. Available at: [Link]

• El-Faham, A., et al. (2015). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 20(12), 22177-22228. Available at: [Link]

• RSC Publishing. (2024). H3PO3 promoted reactions of thioamides with 2-substituted benzyl alcohols. Organic & Biomolecular Chemistry. Available at: [Link]

• SciSpace. (n.d.). Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β. Retrieved from [Link]

• Fichez, J., et al. (n.d.). RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. Laboraty o. Available at: [Link]

• MDPI. (2018). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules. Available at: [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for the synthesis of the 3,5-disubstituted 1H-pyrazole 2a a. Retrieved from [Link]

• ResearchGate. (n.d.). Suggested mechanism for the synthesis of benzyl pyrazolyl.... Retrieved from [Link]

• NIH. (2021). Recent highlights in the synthesis and biological significance of pyrazole derivatives. RSC Advances. Available at: [Link]

• Organic Syntheses. (n.d.). Nα-(BENZYLOXYCARBONYL)-β-(PYRAZOL-1-YL)-L-ALANINE. Retrieved from [Link]

• Organic Syntheses. (n.d.). 4. Retrieved from [Link]

• MDPI. (2024). Attempted Synthesis of the Pseudomonas aeruginosa Metabolite 2-Benzyl-4(1H)-quinolone and Formation of 3-Methylamino-2-(2-nitrobenzoyl)-4H-naphthalen-1-one as an Unexpected Product. Molbank. Available at: [Link]

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• 6. mdpi.com [mdpi.com]

Optimizing the Knorr Pyrazole Synthesis: A Technical Support Guide for Researchers

The Knorr pyrazole synthesis, a cornerstone in heterocyclic chemistry since its discovery by Ludwig Knorr in 1883, remains a highly relevant and widely utilized method for the synthesis of pyrazole and pyrazolone derivatives.[1][2][3] These five-membered aromatic rings are integral scaffolds in numerous pharmaceuticals, agrochemicals, and functional materials. Despite its long history and apparent simplicity—the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative—the reaction is not without its nuances. Achieving high yields, controlling regioselectivity, and ensuring product purity can present significant challenges.

This technical support center provides a comprehensive guide for researchers, scientists, and drug development professionals to navigate the complexities of the Knorr pyrazole synthesis. Through a detailed troubleshooting guide and frequently asked questions, this document aims to provide not only solutions to common problems but also a deeper understanding of the underlying chemical principles governing this important transformation.

Troubleshooting Guide: From Low Yields to Impure Products

This section addresses the most common issues encountered during the Knorr pyrazole synthesis in a practical, question-and-answer format.

Low or No Product Yield

Q1: My reaction is not yielding any product, or the yield is significantly lower than expected. What are the primary factors to investigate?

A1: Low or no yield in a Knorr pyrazole synthesis can stem from several factors, ranging from reaction conditions to the nature of your starting materials. A systematic approach to troubleshooting is crucial.

1. Verify the Acidity of the Reaction Medium: The Knorr synthesis is typically an acid-catalyzed reaction.[2][4] The acid protonates a carbonyl group of the 1,3-dicarbonyl compound, activating it for nucleophilic attack by the hydrazine.[5]

• Causality: Insufficient acidity can lead to a stalled reaction, as the initial condensation to the hydrazone intermediate is often the rate-limiting step.[5] Conversely, excessively strong acidic conditions can lead to the formation of furan byproducts through the Paal-Knorr furan synthesis pathway.[6]

• Recommendation: If you are not observing product formation, first ensure that a catalytic amount of a suitable acid, such as glacial acetic acid, is present. Typically, a few drops are sufficient for small-scale reactions. If using a hydrazine salt (e.g., phenylhydrazine hydrochloride), the in situ generation of HCl may be sufficient, but in some cases, the addition of a base like potassium acetate can be beneficial to free the hydrazine.[4]

2. Assess the Reaction Temperature and Time: While the Knorr synthesis is often robust, temperature and reaction time can significantly impact the outcome.

• Causality: Many Knorr syntheses require heating to proceed at a reasonable rate. Insufficient temperature can result in an incomplete reaction. The reaction is often exothermic, and for some substrates, the reaction may proceed at room temperature.[7]

• Recommendation: Monitor the reaction progress using an appropriate technique like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[5][8] If the reaction is sluggish, consider increasing the temperature. Typical conditions often involve heating at temperatures around 100°C.[7] Continue to monitor the reaction until the limiting reagent is consumed.

3. Evaluate the Purity and Stability of Starting Materials: The purity of both the 1,3-dicarbonyl compound and the hydrazine derivative is paramount.

• Causality: Impurities in the starting materials can interfere with the reaction. Some 1,3-dicarbonyl compounds can be unstable, and hydrazine derivatives can degrade over time, often indicated by discoloration.[4]

• Recommendation: Use freshly opened or purified starting materials whenever possible. If you suspect degradation, purify the starting materials before use.

4. Consider Steric Hindrance: The structure of your substrates can play a significant role.

• Causality: Bulky substituents on either the 1,3-dicarbonyl or the hydrazine can sterically hinder the reaction, slowing it down or preventing it from going to completion.[5]

• Recommendation: For sterically hindered substrates, you may need to employ more forcing reaction conditions, such as higher temperatures or longer reaction times.

Formation of Impurities and Side Products

Q2: My reaction produces the desired pyrazole, but it is contaminated with significant impurities. What are the likely side products and how can I minimize their formation?

A2: The formation of impurities is a common challenge. Understanding the potential side reactions is key to mitigating them.

1. Incomplete Reaction and Intermediates: The most common "impurity" is often unreacted starting material or a trapped reaction intermediate.

• Causality: As discussed, insufficient heating or reaction time can lead to incomplete conversion. At neutral or higher pH, the reaction can stall at the hydrazone intermediate, which may not cyclize to the final pyrazole product.[5]

• Recommendation: Ensure the reaction goes to completion by monitoring it closely. Maintain acidic conditions throughout the reaction to facilitate both the initial condensation and the subsequent cyclization and dehydration steps.[5]

2. Regioisomer Formation: When using an unsymmetrical 1,3-dicarbonyl compound and a substituted hydrazine, the formation of two regioisomeric pyrazoles is possible.[4]

• Causality: The initial nucleophilic attack of the substituted hydrazine can occur at either of the two different carbonyl carbons of the dicarbonyl compound, leading to a mixture of products.[2] The regioselectivity is influenced by the electronic and steric nature of the substituents on both reactants. Generally, the more nucleophilic nitrogen of the substituted hydrazine will preferentially attack the more electrophilic (less sterically hindered) carbonyl carbon.[9]

• Recommendation: To control regioselectivity, consider modifying the reaction solvent. The use of fluorinated alcohols, such as 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), has been shown to dramatically increase the regioselectivity in some cases.[9]

3. Discoloration and Hydrazine-Related Side Products: Many researchers report the formation of yellow or red impurities, which are often attributed to side reactions of the hydrazine.[4]

• Causality: Hydrazines can undergo oxidation and other side reactions, leading to colored byproducts.

• Recommendation: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can sometimes minimize these oxidative side reactions.[4] Purification techniques targeting the removal of colored impurities may be necessary (see Q3).

Purification Challenges

Q3: I am having difficulty purifying my pyrazole product. What are some effective purification strategies?

A3: Pyrazole purification can be challenging due to issues with crystallization and the presence of persistent impurities.

1. Recrystallization: This is the most common purification method for solid pyrazoles.

• Challenge: The product may "oil out" instead of crystallizing, or the yield may be low due to high solubility in the recrystallization solvent.[10]

• Troubleshooting:

  • Solvent Selection: Experiment with different solvent systems. Ethanol, methanol, isopropanol, acetone, and mixtures with water are commonly used.[11][12] For less polar pyrazoles, hexanes or toluene might be effective.[4]

  • Inducing Crystallization: If the product oils out, try scratching the inside of the flask with a glass rod at the solvent-air interface, adding a seed crystal of the pure product, or cooling the solution very slowly. Adding a small amount of a non-polar solvent like diethyl ether and stirring vigorously can also induce precipitation.[10]

  • Minimizing Yield Loss: Use the minimum amount of hot solvent necessary to dissolve the crude product. Adding an excess of solvent will lead to lower recovery.[10]

2. Column Chromatography: For oils or solids that are difficult to recrystallize, silica gel column chromatography is a powerful purification technique.

• Challenge: Basic pyrazoles can sometimes interact strongly with the acidic silica gel, leading to poor separation or loss of product on the column.

• Troubleshooting:

  • Deactivating Silica Gel: To mitigate issues with acidic silica, you can deactivate it by adding a small amount of a base, such as triethylamine (Et3N) or ammonia in methanol, to the slurry when packing the column.[12]

  • Alternative Stationary Phases: In some cases, using a different stationary phase like neutral alumina may be a better choice for basic compounds.[12]

  • Solvent System: A common eluent system for pyrazoles is a mixture of ethyl acetate and hexanes.[7]

3. Purification via Acid Addition Salts: For basic pyrazoles, forming an acid addition salt can be an effective method for purification.[11]

• Methodology: Dissolve the crude pyrazole in a suitable organic solvent (e.g., acetone, ethanol, or isopropanol) and add an equimolar amount of an acid (e.g., HCl, H2SO4).[11] The resulting salt will often precipitate out in high purity and can be collected by filtration. The free pyrazole can then be regenerated by treatment with a base.

Frequently Asked Questions (FAQs)

Q4: What is the general mechanism of the Knorr pyrazole synthesis?

A4: The Knorr pyrazole synthesis proceeds through a series of well-established steps:[2][5]

• Hydrazone Formation: The reaction is initiated by the acid-catalyzed nucleophilic attack of one of the nitrogen atoms of the hydrazine on one of the carbonyl carbons of the 1,3-dicarbonyl compound. This is followed by dehydration to form a hydrazone intermediate.[5]

• Intramolecular Cyclization: The second nitrogen atom of the hydrazine then attacks the remaining carbonyl group in an intramolecular fashion, forming a five-membered ring.[2]

• Dehydration: The resulting cyclic intermediate, often a hydroxylpyrazolidine, undergoes a final dehydration step to yield the stable, aromatic pyrazole ring.[8]

Q5: How do electron-donating and electron-withdrawing groups on the starting materials affect the reaction?

A5: The electronic nature of the substituents on both the 1,3-dicarbonyl and the hydrazine can influence the reaction rate and regioselectivity.

• On the 1,3-Dicarbonyl: Electron-withdrawing groups increase the electrophilicity of the carbonyl carbons, which can accelerate the initial nucleophilic attack by the hydrazine.

• On the Hydrazine: The nucleophilicity of the hydrazine is a key factor. Electron-donating groups on a substituted hydrazine will increase its nucleophilicity, potentially speeding up the reaction. Conversely, electron-withdrawing groups, such as a nitro group on a phenylhydrazine, can decrease the nucleophilicity of the amine, but this effect can be complex and may also influence the basicity of the intermediate imine.[6]

Q6: Are there any alternatives to using hydrazine, given its toxicity?

A6: While hydrazine and its simple derivatives are the traditional reagents for the Knorr synthesis, concerns over their toxicity have led to the exploration of alternatives for pyrazole synthesis in general. However, for the classic Knorr synthesis, a hydrazine derivative is, by definition, a required reactant. Other methods for synthesizing pyrazoles that avoid the direct use of hydrazine include:

• [3+2] cycloaddition reactions of diazo compounds with alkynes.

• Reactions of α,β-unsaturated aldehydes and ketones with diazomethane.

• Multicomponent reactions involving different starting materials.

It is important to note that these alternative methods may require different starting materials and reaction conditions and may not be suitable for the synthesis of all pyrazole derivatives accessible through the Knorr reaction.

Q7: What are the key safety precautions to take when working with hydrazine and its derivatives?

A7: Hydrazine and many of its derivatives are toxic and should be handled with extreme care in a well-ventilated fume hood.[7] Always consult the Safety Data Sheet (SDS) for the specific hydrazine derivative you are using. General safety precautions include:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Handling: Avoid inhalation of vapors and contact with skin and eyes.

• Waste Disposal: Dispose of hydrazine-containing waste according to your institution's hazardous waste disposal procedures.

Experimental Protocols and Data

General Protocol for Knorr Pyrazole Synthesis

This protocol is a general guideline and may require optimization for specific substrates.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine the 1,3-dicarbonyl compound (1 equivalent) and the hydrazine derivative (1-1.2 equivalents).

• Solvent and Catalyst Addition: Add a suitable solvent, such as ethanol or 1-propanol, to achieve a concentration of approximately 0.5-1 M. Add a catalytic amount of glacial acetic acid (e.g., 3-5 drops for a 10 mmol scale reaction).

• Reaction: Heat the reaction mixture to reflux and monitor its progress by TLC or HPLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. The product may precipitate upon cooling. If not, slowly add water to the reaction mixture to induce precipitation.

• Isolation and Purification: Collect the solid product by vacuum filtration and wash it with cold water or a mixture of the reaction solvent and water. The crude product can then be purified by recrystallization or column chromatography.

Data Presentation: Solvent Effects on Regioselectivity

The choice of solvent can have a profound impact on the regioselectivity of the Knorr pyrazole synthesis when using an unsymmetrical 1,3-dicarbonyl. The following table summarizes representative data on this effect.

1,3-Dicarbonyl	Hydrazine	Solvent	Regioisomeric Ratio (A:B)	Reference
1-(2-furyl)-4,4,4-trifluoro-1,3-butanedione	Methylhydrazine	Ethanol	1:1.5	[9]
1-(2-furyl)-4,4,4-trifluoro-1,3-butanedione	Methylhydrazine	TFE	8.5:1	[9]
1-(2-furyl)-4,4,4-trifluoro-1,3-butanedione	Methylhydrazine	HFIP	>20:1	[9]

Regioisomer A is the product of the hydrazine attacking the carbonyl group adjacent to the trifluoromethyl group. Regioisomer B is the product of attack at the carbonyl adjacent to the furyl group.

Visualizing the Workflow

Knorr Pyrazole Synthesis Workflow

Caption: A generalized workflow for the Knorr pyrazole synthesis.

Troubleshooting Logic Diagram

Caption: A decision tree for troubleshooting low yields.

References

• Flood, D. T., et al. (2018). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. PMC. [Link]

• Knorr Pyrazole Synthesis. (n.d.). Cambridge University Press. [Link]

• Knorr Pyrazole Synthesis. (n.d.). Chem Help Asap. [Link]

• Knorr Pyrazole Synthesis of Edaravone. (n.d.). The Royal Society of Chemistry. [Link]

• Schrecker, L., et al. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. ResearchGate. [Link]

• Method for purifying pyrazoles. (2011).

• Paal-Knorr Pyrrole Synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Pyrazole synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Knorr Pyrazole Synthesis (M. Pharm). (n.d.). Slideshare. [Link]

• Knorr Pyrazole Synthesis advice. (2024). Reddit. [Link]

• Knorr pyrazole synthesis. (n.d.). Name-Reaction.com. [Link]

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. (2011). ACS Publications. [Link]

• How can I purify a pyrazole compound with a N-C-N bond without using a silica column?. (2014). ResearchGate. [Link]

Sources

• 1. Knorr Pyrazole Synthesis (Chapter 32) - Name Reactions in Organic Synthesis [cambridge.org]
• 2. Knorr Pyrazole Synthesis (M. Pharm) | PPTX [slideshare.net]
• 3. name-reaction.com [name-reaction.com]
• 4. jk-sci.com [jk-sci.com]
• 5. Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 7. Knorr pyrrole synthesis - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 12. Pyrazole synthesis [organic-chemistry.org]

Technical Support Center: Troubleshooting N-debenzylation of Pyrazole Compounds

Welcome to the technical support center for the N-debenzylation of pyrazole compounds. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of removing the N-benzyl protecting group from pyrazole scaffolds. The N-benzyl group is a robust and versatile protecting group for the pyrazole nitrogen, but its removal can present unique challenges depending on the substitution pattern of the pyrazole ring and the presence of other functional groups.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format. Our goal is to not only provide solutions but also to explain the underlying chemical principles to empower you to optimize your reaction conditions effectively.

Conceptual Overview: The N-Benzyl Group in Pyrazole Chemistry

The N-benzyl group is widely used to protect the pyrazole nitrogen for several key reasons:

• Stability: It is stable to a wide range of reaction conditions, including acidic and basic media, and many organometallic reagents.

• Facile Introduction: It can be readily introduced via N-alkylation of the pyrazole ring.

• Modification of Reactivity: It can influence the regioselectivity of subsequent functionalization reactions on the pyrazloe ring.

However, the stability that makes the N-benzyl group so useful also necessitates specific and sometimes harsh conditions for its removal. The choice of debenzylation method is critical and must be tailored to the specific substrate to avoid side reactions and ensure a high yield of the desired N-unsubstituted pyrazole.

Section 1: Catalytic Hydrogenation

Catalytic hydrogenation is one of the most common methods for N-debenzylation. It involves the use of a palladium catalyst and a hydrogen source to cleave the N-benzyl bond.

Frequently Asked Questions (FAQs) for Catalytic Hydrogenation

Q1: My N-debenzylation via catalytic hydrogenation is very slow or has stalled completely. What are the likely causes?

A1: A stalled or sluggish catalytic hydrogenation of an N-benzyl pyrazole is a common issue, often attributable to one or more of the following factors:

• Catalyst Poisoning: The lone pair of electrons on the second nitrogen atom of the pyrazole ring can strongly coordinate to the surface of the palladium catalyst, effectively "poisoning" it and inhibiting its catalytic activity. This is a primary concern with nitrogen-containing heterocycles.

• Poor Catalyst Quality: The activity of palladium catalysts can vary significantly between batches and suppliers. An old or improperly stored catalyst may have reduced activity.

• Insufficient Hydrogen Pressure: While many hydrogenations can be run under a balloon of hydrogen, some substrates require higher pressures to proceed at a reasonable rate.

• Suboptimal Solvent Choice: The solvent can influence the solubility of the substrate and the hydrogen gas, as well as the activity of the catalyst.

Q2: How can I overcome catalyst poisoning by the pyrazole nitrogen?

A2: Mitigating catalyst poisoning is key to a successful hydrogenation. Here are several effective strategies:

• Acidic Additives: The addition of a stoichiometric amount of a mild acid, such as acetic acid, can protonate the basic nitrogen of the pyrazole ring.[1] This protonation reduces its ability to coordinate with and poison the palladium catalyst.

• Choice of Catalyst: Pearlman's catalyst, palladium hydroxide on carbon (Pd(OH)₂/C), is often more effective than palladium on carbon (Pd/C) for the debenzylation of substrates containing basic nitrogen atoms.[1]

• Increased Catalyst Loading: In some cases, increasing the weight percentage of the catalyst can help to overcome partial poisoning, though this is not always the most efficient solution.

Q3: I'm observing over-reduction of my pyrazole ring or other functional groups. How can I improve the selectivity?

A3: Over-reduction is a potential side reaction, especially with prolonged reaction times or harsh conditions. To enhance selectivity for N-debenzylation:

• Milder Conditions: Reduce the hydrogen pressure and/or the reaction temperature.

• Catalyst Choice: The choice of catalyst can influence selectivity. For example, Lindlar's catalyst (Pd/CaCO₃ poisoned with lead) is used for the selective hydrogenation of alkynes to cis-alkenes and may offer different selectivity profiles.

• Catalytic Transfer Hydrogenation: This method, discussed in the next section, uses a hydrogen donor in solution and is often milder and more selective than using hydrogen gas directly.

Experimental Protocol: Acid-Facilitated Catalytic Hydrogenation

This protocol is a general starting point and may require optimization for your specific substrate.

• Dissolution: In a suitable reaction vessel, dissolve the N-benzyl pyrazole (1.0 mmol) in a solvent such as ethanol or methanol (10-20 mL).

• Acid Addition: Add acetic acid (1.0-1.2 mmol) to the solution and stir for a few minutes.

• Catalyst Addition: Carefully add 10% Pd/C (10 mol%) or 20% Pd(OH)₂/C (10 mol%) to the reaction mixture.

• Inerting: Seal the vessel and carefully evacuate and backfill with hydrogen gas. Repeat this process three times to ensure an inert atmosphere.

• Reaction: Stir the reaction mixture vigorously under a hydrogen atmosphere (typically a balloon is sufficient, but a pressure reactor may be required) at room temperature or with gentle heating (40-50 °C).

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite pad with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure. The resulting crude product can then be purified by recrystallization or column chromatography.

Troubleshooting Flowchart for Catalytic Hydrogenation

Caption: Troubleshooting workflow for catalytic hydrogenation.

Section 2: Catalytic Transfer Hydrogenation (CTH)

Catalytic Transfer Hydrogenation (CTH) is a valuable alternative to traditional catalytic hydrogenation, particularly when handling gaseous hydrogen is inconvenient or when higher selectivity is required. In CTH, a hydrogen donor molecule in the reaction mixture transfers hydrogen to the substrate, mediated by a catalyst.

Frequently Asked Questions (FAQs) for CTH

Q1: What are the common hydrogen donors for N-debenzylation of pyrazoles?

A1: Several hydrogen donors are effective for CTH. The most commonly used for N-debenzylation include:

• Ammonium formate (HCOONH₄): This is a popular choice as it is inexpensive, stable, and the byproducts (ammonia, carbon dioxide) are volatile.[2]

• Formic acid (HCOOH): Can be used as a hydrogen donor, often in the presence of a tertiary amine.

• Cyclohexene or Cyclohexadiene: These can also serve as effective hydrogen donors.

Q2: My CTH reaction is not going to completion. What should I check?

A2: If your CTH reaction is incomplete, consider the following:

• Stoichiometry of the Hydrogen Donor: Ensure you are using a sufficient excess of the hydrogen donor. For ammonium formate, 4-5 equivalents are typically used.

• Catalyst Activity: As with catalytic hydrogenation, the quality and activity of the catalyst are crucial.

• Reaction Temperature: CTH reactions often require heating (refluxing methanol or ethanol is common) to proceed at a practical rate.

• Solvent: Protic solvents like methanol and ethanol are generally preferred for CTH with ammonium formate.

Q3: Can CTH be used for substrates with other reducible functional groups?

A3: CTH is often considered milder than hydrogenation with H₂ gas and can sometimes offer better chemoselectivity. For example, it may be possible to selectively debenzylate in the presence of other reducible groups like nitro groups or certain double bonds, depending on the specific substrate and reaction conditions. However, this needs to be evaluated on a case-by-case basis.

Experimental Protocol: CTH with Ammonium Formate

This protocol provides a general procedure for N-debenzylation using ammonium formate as the hydrogen donor.

• Setup: In a round-bottom flask, dissolve the N-benzyl pyrazole (1.0 mmol) in methanol (15-20 mL).

• Reagent Addition: Add ammonium formate (4.0-5.0 mmol) to the solution.

• Catalyst Addition: Carefully add 10% Pd/C (10 mol%) to the mixture.

• Reaction: Heat the reaction mixture to reflux and stir vigorously.

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter through a pad of Celite® to remove the catalyst, washing the pad with methanol.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude product, which can then be purified.

Section 3: Oxidative Debenzylation

Oxidative debenzylation offers a non-reductive method for cleaving the N-benzyl group, which can be advantageous for substrates containing other reducible functional groups.

Frequently Asked Questions (FAQs) for Oxidative Debenzylation

Q1: What are the standard conditions for oxidative N-debenzylation of pyrazoles?

A1: A common and effective method involves the use of potassium tert-butoxide (KOtBu) in dimethyl sulfoxide (DMSO) with an oxygen atmosphere.[3]

Q2: My oxidative debenzylation is giving a complex mixture of products. What could be the cause?

A2: The formation of byproducts in this reaction can be due to:

• Substrate Sensitivity: The strongly basic conditions (KOtBu) and oxidative environment can be incompatible with certain functional groups. For instance, esters and nitro groups are often not well-tolerated.[3]

• Over-oxidation: Prolonged reaction times or elevated temperatures can lead to the formation of over-oxidized byproducts.

• Side Reactions of the Pyrazole Ring: The specific substitution pattern on the pyrazole ring can influence its stability under these conditions.

Q3: How can I improve the yield and cleanliness of my oxidative debenzylation?

A3: To optimize this reaction:

• Control the Temperature: For sensitive substrates, running the reaction at a lower temperature (e.g., 0 °C) can significantly improve the outcome.[3]

• Reaction Time: Carefully monitor the reaction by TLC and quench it as soon as the starting material is consumed to minimize byproduct formation.

• Oxygen Delivery: Bubbling oxygen through the reaction mixture is more efficient than simply running the reaction open to the air.[3]

Experimental Protocol: Oxidative Debenzylation with KOtBu/DMSO/O₂

This protocol is based on a literature procedure and should be performed with care due to the use of a strong base and an oxygen atmosphere.[3]

• Setup: To a flame-dried flask under an inert atmosphere, add the N-benzyl pyrazole (1.0 mmol) and anhydrous DMSO (10 mL).

• Base Addition: While stirring at room temperature, add a 1 M solution of KOtBu in THF (7.0 mmol).

• Oxygenation: Bubble oxygen gas through the solution using a gas dispersion tube for 10-15 minutes, or until the reaction is complete as monitored by TLC.

• Quenching: Carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Section 4: Acid-Catalyzed Debenzylation

Acid-catalyzed debenzylation is a less common but potentially useful method, particularly for substrates that are sensitive to reductive or oxidative conditions. This method typically requires strong acids and elevated temperatures.

Frequently Asked Questions (FAQs) for Acid-Catalyzed Debenzylation

Q1: What acids are typically used for N-debenzylation of pyrazoles?

A1: Strong Brønsted acids are generally required. Examples include:

• Trifluoroacetic acid (TFA): Can be used neat or as a co-solvent.

• Concentrated Sulfuric Acid (H₂SO₄): Has been reported for the debenzylation of benzylaminopyridines.

• Hydrobromic Acid (HBr): Can also be effective.

Q2: What are the potential side reactions with acid-catalyzed debenzylation?

A2: The harsh, acidic conditions can lead to several side reactions:

• Friedel-Crafts-type Reactions: The cleaved benzyl cation can potentially re-alkylate the pyrazole ring or other aromatic rings in the molecule.

• Degradation of Acid-Labile Groups: Other protecting groups (e.g., Boc, acetals) will likely be cleaved under these conditions.

• Decomposition of the Pyrazole Ring: Depending on the substituents, the pyrazole ring itself may not be stable to strong, hot acid.

Q3: How can I minimize side reactions in acid-catalyzed debenzylation?

A3: To improve the outcome of an acid-catalyzed debenzylation:

• Scavengers: The addition of a cation scavenger, such as anisole or thioanisole, can help to trap the liberated benzyl cation and prevent unwanted alkylation side reactions.

• Optimization of Conditions: Carefully screen the reaction temperature and time to find a balance between debenzylation and decomposition.

General Considerations for Acid-catalyzed Debenzylation

Due to the harshness of the conditions, this method is often a last resort. A typical procedure would involve heating the N-benzyl pyrazole in a strong acid like TFA, with or without a co-solvent, and monitoring the reaction closely. The work-up would involve careful neutralization of the acid.

Summary of N-Debenzylation Methods

Method	Reagents	Advantages	Disadvantages	Key Troubleshooting Tip
Catalytic Hydrogenation	Pd/C or Pd(OH)₂/C, H₂	Clean, high-yielding for many substrates.	Catalyst poisoning by pyrazole N; potential for over-reduction.	Add acetic acid to mitigate catalyst poisoning.
Catalytic Transfer Hydrogenation	Pd/C, Ammonium Formate	Milder than H₂ gas; avoids handling flammable gas.	May require heating; not always as fast as direct hydrogenation.	Ensure an excess of the hydrogen donor and adequate heating.
Oxidative Debenzylation	KOtBu, DMSO, O₂	Non-reductive; good for substrates with reducible groups.	Harshly basic; incompatible with some functional groups (esters, nitro).	For sensitive substrates, run the reaction at a lower temperature (0 °C).
Acid-Catalyzed Debenzylation	Strong Acid (e.g., TFA)	Useful for substrates intolerant to other methods.	Harsh conditions; risk of side reactions (alkylation, decomposition).	Use a cation scavenger (e.g., anisole) to prevent re-alkylation.

Mechanistic Rationale for Troubleshooting

Sources

• 1. Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CTH Removal of N-Benzyl Groups - [www.rhodium.ws] [chemistry.mdma.ch]
• 3. researchgate.net [researchgate.net]

Stability of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine in different solvents

Technical Support Center: 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine

A Guide to Solvent Selection and Stability Assessment

Welcome to the technical support guide for 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine. As Senior Application Scientists, we have compiled this resource based on extensive experience with heterocyclic amines and industry-standard stability testing protocols. This guide is designed to help you anticipate and troubleshoot common issues related to the handling and stability of this compound in solution, ensuring the integrity and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)

Q1: I'm preparing to work with 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine for the first time. What are the most critical factors influencing its stability in solution?

Answer: The stability of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine is primarily influenced by four factors: the choice of solvent, exposure to oxygen, light, and the pH of the medium.

• Solvent Choice: The nature of the solvent is paramount. Protic solvents (e.g., methanol, ethanol, water) can engage in hydrogen bonding and may act as nucleophiles, potentially participating in degradation reactions, especially over long-term storage or at elevated temperatures.[1] Aprotic solvents (e.g., Acetonitrile, THF, Dichloromethane) are generally more inert and are preferred for preparing stock solutions.

• Oxidation: The arylamine moiety in the molecule is susceptible to oxidation, which can be accelerated by air, heat, and the presence of trace metal ions.[2] This is often observed as a gradual color change in the solution, from colorless to yellow or brown. It is crucial to work under an inert atmosphere (like nitrogen or argon) for long-term storage or sensitive reactions.[2]

• Photostability: Many aromatic and heterocyclic compounds are light-sensitive. Exposure to UV or even ambient laboratory light can provide the energy to initiate degradation pathways.[3] We strongly recommend using amber vials or wrapping containers in aluminum foil to protect solutions from light.

• pH: The pyrazole ring has a basic nitrogen atom (pKa ≈ 2.5), and the exocyclic amine is also basic.[4] In strongly acidic or basic solutions, the compound can become protonated or deprotonated, which may alter its stability profile and reactivity. Hydrolysis of the amine or reactions involving the pyrazole ring can be pH-dependent.[3]

Q2: What are the recommended solvents for preparing stock solutions and for short-term experimental use?

Answer: The choice of solvent depends on the intended duration of storage and the specific experimental conditions. Based on the chemical structure, we provide the following recommendations.

Table 1: Recommended Solvents for 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine

Solvent Class	Recommended Solvents	Suitability & Rationale
Aprotic Polar	Acetonitrile (ACN), Dimethyl Sulfoxide (DMSO)	Excellent for Long-Term Storage. These solvents are polar enough to dissolve the compound but are less reactive than protic solvents. DMSO is hygroscopic and should be handled accordingly.
Aprotic Non-Polar	Tetrahydrofuran (THF), Dichloromethane (DCM)	Good for Short-Term Use & Reactions. Suitable for reactions where a non-polar environment is needed. Be aware of potential peroxide formation in aged THF.
Protic Polar	Ethanol (EtOH), Methanol (MeOH)	Use with Caution (Short-Term Only). Recommended only for immediate use in assays or subsequent reaction steps. Protic solvents can lead to solvolysis or other degradation over time.[1]
Aqueous Buffers	Phosphate or Acetate Buffers	Application-Dependent (Immediate Use). Stability is highly pH-dependent. A preliminary stability test in your chosen buffer is essential. Avoid highly acidic or alkaline conditions.

Troubleshooting Guide

Issue: My analytical results are inconsistent. I'm observing new impurity peaks in my HPLC chromatogram after storing my sample in methanol for 24 hours.

This is a common observation and points directly to a compound stability issue. The appearance of new peaks, often accompanied by a decrease in the area of the main analyte peak, is a classic sign of degradation.

Potential Causes:

• Oxidative Degradation: The primary amine is a prime target for oxidation, especially if the solvent was not de-gassed or if the vial was not sealed under an inert atmosphere.[2]

• Solvolysis/Reaction with Solvent: Methanol, as a protic solvent, can participate in degradation reactions. While less common for a stable amine, it cannot be ruled out without further investigation, especially in the presence of impurities that could act as catalysts.

• Photodegradation: If the sample was stored in a clear vial on the benchtop, light-induced degradation is a strong possibility.[3]

Troubleshooting Workflow:

This workflow helps systematically diagnose the source of instability.

Caption: Troubleshooting workflow for inconsistent analytical results.

Protocols for Stability Assessment

To proactively assess the stability of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine in your specific experimental matrix, we recommend performing a preliminary forced degradation study. This is a systematic way to identify potential liabilities of the molecule under stress conditions.[5][6]

Protocol: Preliminary Forced Degradation Study

Objective: To identify the primary degradation pathways (hydrolytic, oxidative, photolytic) for the compound in a chosen solvent.

Materials:

• 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine

• Acetonitrile (HPLC grade, degassed)

• Water (HPLC grade)

• 0.1 M HCl

• 0.1 M NaOH

• 3% Hydrogen Peroxide (H₂O₂)

• Amber and clear HPLC vials

• HPLC system with UV detector

Procedure:

• Prepare Stock Solution: Prepare a 1 mg/mL stock solution of the compound in acetonitrile.

• Set Up Conditions: Label vials for each condition listed below. For each, add stock solution and the stress reagent to reach a final compound concentration of ~0.1 mg/mL.

  • Control: Compound in ACN/Water (50:50). Store in an amber vial at 4°C.

  • Acid Hydrolysis: Compound in 0.1 M HCl.

  • Base Hydrolysis: Compound in 0.1 M NaOH.

  • Oxidation: Compound in 3% H₂O₂.

  • Photolytic (Solution): Compound in ACN/Water (50:50) in a clear vial.

  • Thermal: Compound in ACN/Water (50:50) in an amber vial.

• Incubation:

  • Place the Acid, Base, Oxidation, and Thermal samples in a heating block or oven at 60°C.[3]

  • Place the Photolytic sample in a photostability chamber (or ~20 cm from a standard lab bench lamp).

  • Store the Control sample protected from light at 4°C.

• Time Points:

  • Analyze a "time zero" (t=0) sample immediately after preparation (use the Control solution).

  • Analyze all samples after 24 hours. If no degradation is observed, extend the study to 48 or 72 hours.

• Analysis: Analyze all samples by HPLC. Use a gradient method capable of separating the parent compound from more polar or non-polar degradants.

• Evaluation: Compare the chromatograms from the stressed samples to the t=0 and control samples.

  • Calculate the % degradation by comparing the parent peak area.

  • Note the relative retention times of any new impurity peaks.

Visualizing Potential Degradation Pathways

The results from the forced degradation study can help elucidate which pathways are most relevant for your compound.

Caption: Major degradation pathways affecting aminopyrazole stability.

References

• Di Mola, A., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6537. Available at: [Link]

• Fichez, J., Busca, P., & Prestat, G. (2018). RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. Organic Chemistry: Current Research. Available at: [Link]

• Zhang, M., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry, 13(9), 1031-1053. Available at: [Link]

• Patel, K., & Borchardt, R. T. (1990). Chemical pathways of peptide degradation. III. Effect of primary sequence on the pathways of deamidation of asparaginyl residues in hexapeptides. Pharmaceutical Research, 7(8), 787-793. Available at: [Link]

• Roge, A. B., et al. (2014). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry, 7(1), 99-102. Available at: [Link]

• Loftsson, T. (2014). Degradation Pathways. ResearchGate. Available at: [Link]

• Bentouhami, E., et al. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 26(16), 4799. Available at: [Link]

• Marko, D. (2023). Analytical Methods to Determine the Stability of Biopharmaceutical Products. BioPharm International. Available at: [Link]

• Ekoja, A. (2017). Degradation Pathway. ResearchGate. Available at: [Link]

• Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3), 38381-38385. Available at: [Link]

• Iram, F., et al. (2016). Forced degradation studies. Journal of Analytical & Pharmaceutical Research, 3(6), 00073. Available at: [Link]

• ResearchGate discussion on preventing air oxidation of aminopyrazoles. (2012). Available at: [Link]

• Emery Pharma. (n.d.). Pharmaceutical Stability Testing. Available at: [Link]

• International Council for Harmonisation. (2003). ICH Q1A(R2): Stability Testing of New Drug Substances and Products. Available at: [Link]

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medcraveonline.com [medcraveonline.com]
• 4. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ajrconline.org [ajrconline.org]
• 6. biomedres.us [biomedres.us]

Technical Support Center: Stability and Storage of Aminopyrazole Derivatives

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with aminopyrazole derivatives. This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions (FAQs) to address common challenges related to the degradation of these valuable compounds during storage. Our goal is to equip you with the knowledge to ensure the integrity and reliability of your experimental results.

Introduction: The Challenge of Aminopyrazole Stability

Aminopyrazole derivatives are a cornerstone in medicinal chemistry, forming the scaffold for numerous therapeutic agents.[1][2] However, the inherent reactivity of the aminopyrazole core, which makes it a versatile synthetic building block, also renders it susceptible to degradation under various storage conditions.[3] Understanding the potential degradation pathways is critical for maintaining compound integrity, ensuring reproducible experimental outcomes, and meeting regulatory standards for drug development.

This guide will delve into the primary degradation mechanisms, provide actionable troubleshooting protocols, and offer evidence-based best practices for the storage and handling of aminopyrazole derivatives.

Part 1: Frequently Asked Questions (FAQs) about Aminopyrazole Degradation

This section addresses the most common questions our application scientists receive regarding the stability of aminopyrazole derivatives.

Q1: My aminopyrazole derivative is showing new, unexpected peaks in the HPLC analysis after a few weeks of storage. What could be happening?

This is a classic sign of compound degradation. The new peaks likely correspond to degradation products. The most common culprits for aminopyrazole derivatives are hydrolysis, oxidation, and photodegradation, especially if the compound has been stored at room temperature and exposed to light and air. The amino group and the pyrazole ring itself are susceptible to chemical transformations.[4][5]

Q2: I've noticed a color change in my solid aminopyrazole sample, from a white powder to a yellowish or brownish hue. Should I be concerned?

Yes, a color change is often a visual indicator of chemical degradation. This can be due to the formation of colored degradation products, such as azopyrazoles from oxidative coupling of the amino groups.[4] It is highly recommended to re-analyze the sample by HPLC or LC-MS to assess its purity before use.

Q3: What are the most critical factors to control for the long-term storage of aminopyrazole derivatives?

Based on the chemical nature of aminopyrazoles and safety data recommendations for related compounds, the three most critical factors are:

• Temperature: Lower temperatures slow down the rate of all chemical reactions, including degradation.

• Atmosphere: The presence of oxygen can lead to oxidative degradation.

• Light: UV and visible light can provide the energy to initiate photochemical reactions.

Therefore, storing aminopyrazole derivatives at low temperatures, under an inert atmosphere, and protected from light is paramount.[6]

Q4: Are all aminopyrazole derivatives equally unstable?

No, the stability of an aminopyrazole derivative is highly dependent on its specific chemical structure. The nature, position, and electronic properties of substituents on the pyrazole ring and the amino group can significantly influence its susceptibility to degradation.[1] For instance, electron-withdrawing groups can affect the nucleophilicity of the amino group and the electron density of the pyrazole ring, potentially altering its stability.

Q5: Can I still use a partially degraded sample of an aminopyrazole derivative for my experiments?

Using a degraded sample is strongly discouraged, especially for quantitative biological assays or in vivo studies. The degradation products may have different biological activities, or they could be toxic, leading to misleading and irreproducible results. For synthetic purposes, using a degraded sample might lead to complex reaction mixtures and lower yields of the desired product. It is always best to use a sample of known purity.

Part 2: Understanding the Degradation Pathways

To effectively troubleshoot and prevent degradation, it is essential to understand the underlying chemical mechanisms. The primary degradation pathways for aminopyrazole derivatives are hydrolysis, oxidation, photodegradation, and thermal degradation.

Hydrolytic Degradation

The pyrazole ring is generally considered aromatic and relatively stable to hydrolysis. However, the exocyclic amino group can be susceptible to hydrolysis under certain conditions, and substituents on the ring can also be labile.

• Causality: Hydrolysis is the cleavage of a chemical bond by the addition of water. For aminopyrazole derivatives, this can be catalyzed by acidic or basic conditions. For instance, amide or ester functionalities attached to the aminopyrazole core are particularly prone to hydrolysis.[7] While the core aminopyrazole structure is relatively stable, certain fused heterocyclic systems derived from aminopyrazoles have shown susceptibility to hydrolysis, suggesting that the stability of the core can be influenced by its chemical environment.[3]

• Common Scenarios:

  • Storage of compounds in protic solvents (e.g., methanol, water) without proper drying.

  • Exposure to acidic or basic conditions during workup, purification, or formulation.

  • Presence of hygroscopic excipients in a formulation.

Oxidative Degradation

The amino group of aminopyrazoles is susceptible to oxidation, which can lead to a variety of degradation products.

• Causality: Oxidation involves the loss of electrons. In the context of aminopyrazoles, this can be initiated by atmospheric oxygen, peroxides (which can be present in some solvents like THF or diethyl ether), or metal ions. A known oxidative pathway for aminopyrazoles is the N-N coupling to form colored azopyrazole impurities.[5] The pyrazole ring itself is generally resistant to oxidation, but the presence of the activating amino group can increase its susceptibility.[8]

• Common Scenarios:

  • Long-term storage in the presence of air.

  • Use of solvents that may contain peroxide impurities.

  • Contamination with trace metals from spatulas or reaction vessels.

Photodegradation

Many organic molecules, including heterocyclic compounds, are sensitive to light.

• Causality: Photodegradation is the breakdown of molecules by light, particularly UV radiation. The energy from photons can excite electrons in the molecule to higher energy states, leading to bond cleavage and the formation of reactive species like free radicals. These can then initiate a cascade of reactions, leading to a complex mixture of degradation products. While specific photostability data for a wide range of aminopyrazoles is not extensively published, the general recommendation to protect them from light suggests this is a significant degradation pathway.

• Common Scenarios:

  • Storing samples in clear glass vials on a lab bench.

  • Working with samples under direct sunlight or strong artificial light for extended periods.

Thermal Degradation

Elevated temperatures can accelerate all degradation pathways and can also induce specific thermal decomposition reactions.

• Causality: Heat provides the activation energy for chemical reactions. For aminopyrazoles, this can lead to complex decomposition pathways, including isomerization and fragmentation of the pyrazole ring, especially in derivatives containing thermally labile groups like nitro substituents.[9] The thermal stability of aminopyrazoles is highly dependent on their substitution pattern.[10]

• Common Scenarios:

  • Storing compounds at room temperature or higher for extended periods.

  • Improper shipping conditions where samples are exposed to high temperatures.

  • Overheating during solvent removal (e.g., on a rotary evaporator).

The interplay of these factors can be visualized in the following diagram:

Caption: Factors influencing aminopyrazole degradation.

Part 3: Troubleshooting and Investigative Protocols

When degradation is suspected, a systematic approach is necessary to identify the cause and prevent future occurrences.

Initial Assessment: Purity Analysis

The first step is to confirm and quantify the degradation.

Protocol: HPLC-UV Purity Assessment

• Sample Preparation:

  • Accurately weigh a small amount of the aminopyrazole derivative.

  • Dissolve in a suitable solvent (e.g., acetonitrile or methanol) to a known concentration (e.g., 1 mg/mL). Ensure the solvent is HPLC grade and free of peroxides.

  • Prepare a fresh solution of a reference standard of the same compound, if available.

• HPLC Conditions (General Starting Method):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid or trifluoroacetic acid. A typical gradient might be 10-90% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength where the parent compound has strong absorbance (e.g., determined by UV-Vis spectroscopy). A photodiode array (PDA) detector is highly recommended to obtain UV spectra of all peaks, which can help in identifying degradation products.[11]

  • Injection Volume: 5-10 µL.

• Analysis:

  • Inject the sample solution and the reference standard.

  • Compare the chromatograms. Look for new peaks in the sample that are not present in the reference standard.

  • Calculate the purity of the sample by area normalization (Area of main peak / Total area of all peaks x 100%).

Identifying the Culprit: Forced Degradation Studies

Forced degradation (or stress testing) is a powerful tool to understand the degradation pathways of a drug substance and to develop stability-indicating analytical methods.[12]

Workflow for Forced Degradation Studies

Caption: Forced degradation study workflow.

Detailed Protocols for Forced Degradation:

• Acid Hydrolysis: Dissolve the compound in a solution of 0.1 M HCl. Heat at 60°C for 24-48 hours. Before analysis, neutralize with an equivalent amount of 0.1 M NaOH.

• Base Hydrolysis: Dissolve the compound in a solution of 0.1 M NaOH. Keep at room temperature for 24-48 hours. Before analysis, neutralize with an equivalent amount of 0.1 M HCl.

• Oxidative Degradation: Dissolve the compound in a solution of 3% H₂O₂. Keep at room temperature for 24-48 hours, protected from light.

• Photolytic Degradation: Expose a solution of the compound (in a photostable solvent like acetonitrile) and the solid compound to UV (e.g., 254 nm) and visible light for a defined period (e.g., 24 hours).

• Thermal Degradation: Heat the solid compound in an oven at a temperature below its melting point (e.g., 80°C) for 48 hours.

Analysis of Stressed Samples:

Analyze all stressed samples, along with an unstressed control, by HPLC-UV/MS. The goal is to achieve 5-20% degradation of the parent compound. If no degradation is observed, the stress conditions can be intensified (e.g., higher temperature, longer duration). LC-MS/MS is invaluable for the structural elucidation of the degradation products.[13][14]

Part 4: Best Practices for Storage and Handling

Preventing degradation is always preferable to dealing with its consequences. The following recommendations are based on the chemical properties of aminopyrazoles and general best practices for handling sensitive compounds.

Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	-20°C for long-term storage. 2-8°C for short-term storage.	Slows down all degradation pathways.[6]
Atmosphere	Under an inert gas (Argon or Nitrogen).	Prevents oxidative degradation.
Light	In amber glass vials or wrapped in aluminum foil.	Prevents photodegradation.
Form	As a dry, solid powder.	Minimizes hydrolysis and solvent-mediated degradation.
Container	Tightly sealed vials with inert caps.	Prevents moisture and oxygen ingress.

Handling Procedures

• Weighing and Dispensing: Perform these operations in a controlled environment with low humidity. If possible, use a glove box with an inert atmosphere. Minimize the time the container is open to the atmosphere.

• Solvent Selection: Use high-purity, dry solvents. For long-term storage in solution, use aprotic solvents like DMSO or DMF, but be aware that even these can contain water. It is best to prepare solutions fresh for each experiment.

• Purging with Inert Gas: Before sealing a vial for storage, flush the headspace with a gentle stream of argon or nitrogen to displace air.

By implementing these best practices and using the troubleshooting guides provided, researchers can significantly enhance the stability of their aminopyrazole derivatives, leading to more reliable and reproducible scientific outcomes.

References

• Fichez, J., Busca, P., & Prestat, G. (n.d.).
• Amino-Pyrazoles in Medicinal Chemistry: A Review. (2023). MDPI.
• 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. (n.d.).
• Expedited Route to Fully Substituted Amino-Pyrazole Building Blocks and Their Further Transform
• Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Deriv
• Click-to-Release Reactions for Tertiary Amines and Pyridines. (n.d.).
• analytical method development, validation and forced degradation studies of lansoprazole by rp-hplc. (2025).
• SAFETY D
• Discovery of Aminopyrazole Derivatives as Potent Inhibitors of Wild-Type and Gatekeeper Mutant FGFR2 and 3. (n.d.). PMC.
• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (n.d.).
• Oxidative conversion of N-substituted 3-aminopyrazoles to azopyrazoles using electrogenerated NaOCl as the mediator. (n.d.).
• Comparative study on the thermal decomposition of structural isomers: Pyrazole and imidazole energetic materials. (n.d.).
• Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candid
• Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds. (n.d.).
• Expedited Route to Fully Substituted Amino-Pyrazole Building Blocks and Their Further Transform
• SAFETY D
• Pyrazinone Compounds Degradation Pathways: A Technical Support Center. (n.d.). Benchchem.
• Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC. (n.d.). An-Najah journals.
• SAFETY D
• Analytical method development, validation and forced degradation studies of lansoprazole by rp-hplc. (2018). SciSpace.
• Recent Advances in the Synthesis of Pyrazole Deriv
• Thermal stability and thermal decomposition study of hindered amine light stabilizers. (2025).
• SAFETY D
• Pyrazole formation: Examination of kinetics, substituent effects, and mechanistic pathways. (2025).
• A validated stability indicating HPLC method for the determination of process-related impurities in pantoprazole bulk drug and f. (n.d.). SciELO.
• Characterization of potential degradation products of brexpiprazole by liquid chromatography/quadrupole-time-of-flight mass spectrometry and nuclear magnetic resonance, and prediction of their physicochemical properties by ADMET Predictor™. (n.d.). PubMed.
• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. (2020). International Journal of Pharmaceutical Sciences Review and Research.
• Phototriggered labeling and crosslinking by 2-nitrobenzyl alcohol derivatives with amine selectivity. (n.d.).
• Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms. (n.d.). PMC.
• Thermoanalytical and Kinetic Studies for the Thermal Stability of Emerging Pharmaceutical Pollutants Under Different Heating R

Sources

• 1. mdpi.com [mdpi.com]
• 2. BJOC - 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines [beilstein-journals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. fishersci.ca [fishersci.ca]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. globalresearchonline.net [globalresearchonline.net]
• 9. researchgate.net [researchgate.net]
• 10. Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scielo.br [scielo.br]
• 13. journals.najah.edu [journals.najah.edu]
• 14. Characterization of potential degradation products of brexpiprazole by liquid chromatography/quadrupole-time-of-flight mass spectrometry and nuclear magnetic resonance, and prediction of their physicochemical properties by ADMET Predictor™ - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Catalyst Poisoning in Pyrazole Synthesis

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development engaged in pyrazole synthesis. This guide is designed to provide you with in-depth, field-proven insights into diagnosing, troubleshooting, and overcoming one of the most common hurdles in catalyzed pyrazole synthesis: catalyst poisoning. Our goal is to move beyond simple procedural lists and explain the underlying causality, empowering you to make informed decisions in your experimental work.

Introduction: Why Catalyst Poisoning in Pyrazole Synthesis Demands Attention

Catalyst poisoning, the deactivation of a catalyst by chemical compounds, is a critical issue in many chemical transformations, including the synthesis of pyrazoles.[1] This phenomenon can lead to sluggish or stalled reactions, low yields, and difficulty in product purification, ultimately impacting research timelines and development costs.[2] The catalysts commonly employed in pyrazole synthesis, particularly transition metals like palladium and copper, are susceptible to a range of poisons that may be present in starting materials, reagents, or be generated as byproducts during the reaction.[1][3] Understanding the nature of these poisons and their mechanisms of action is the first step toward effective mitigation.

This guide provides a structured approach to identifying and resolving catalyst poisoning issues in your pyrazole synthesis protocols. We will cover common poisons, diagnostic techniques, and preventative and remedial strategies in a practical question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the most common signs of catalyst poisoning in my pyrazole synthesis?

A1: The symptoms of catalyst poisoning can sometimes be mistaken for other reaction issues. Key indicators to watch for include:

• A sudden or gradual decrease in reaction rate: A reaction that starts well but then slows down or stops completely is a classic sign.

• Incomplete conversion: Despite extended reaction times or increased temperature, the reaction fails to reach completion.

• Reduced product yield and selectivity: You observe a significant drop in the yield of your desired pyrazole product and potentially an increase in side products.

• Changes in the appearance of the catalyst: For heterogeneous catalysts, you might observe a change in color or the formation of deposits.

It is crucial to differentiate catalyst poisoning from other potential problems like poor reagent quality, incorrect stoichiometry, or suboptimal reaction conditions. Running a control reaction with fresh, high-purity reagents and a new batch of catalyst can help isolate the issue.

Q2: I use a palladium catalyst for a cross-coupling reaction to synthesize N-arylpyrazoles. What are the likely poisons I should be aware of?

A2: Palladium catalysts are particularly sensitive to a variety of chemical species that can act as poisons.[1] For N-arylpyrazole synthesis, you should be vigilant about:

• Sulfur Compounds: Often present as impurities in starting materials or solvents, sulfur-containing molecules like thiols, sulfides, and thiophenes are notorious for poisoning palladium catalysts.[3] They form strong bonds with the palladium surface, blocking active sites.[3]

• Nitrogen-Containing Heterocycles: The pyrazole product itself, as well as other nitrogen-containing heterocycles present in your starting materials, can act as catalyst poisons.[1][4] These molecules can coordinate strongly to the palladium center, inhibiting its catalytic activity.[4]

• Halides: While essential for many cross-coupling reactions, excess halide ions can sometimes negatively impact catalyst performance.[1]

• Phosphorus Compounds: Similar to nitrogen-containing compounds, phosphines and other phosphorus-containing molecules can bind strongly to palladium.[1]

Q3: Can the hydrazine source be a cause of catalyst poisoning?

A3: Yes, the purity of the hydrazine source is critical. Hydrazine and its derivatives can contain impurities that may poison the catalyst. For instance, lower-grade hydrazines might contain traces of sulfur compounds or other metal contaminants. It is always recommended to use high-purity, and if necessary, freshly distilled hydrazine for sensitive catalytic reactions.

Troubleshooting Guide: A Step-by-Step Approach to Overcoming Catalyst Poisoning

This section provides a more in-depth, systematic approach to diagnosing and resolving catalyst poisoning issues.

Step 1: Diagnosis - Is it Poisoning?

Before attempting to remedy the situation, it's essential to confirm that catalyst poisoning is indeed the culprit. The following workflow can guide your diagnostic process.

Caption: Diagnostic workflow for identifying catalyst poisoning.

Step 2: Identifying the Source of the Poison

Once catalyst poisoning is suspected, the next step is to pinpoint the source.

Potential Source	Common Poisons	Screening Method
Starting Materials	Sulfur compounds, heavy metals, nitrogen/phosphorus-containing impurities.[2]	Purity analysis (e.g., elemental analysis, NMR), using higher-grade reagents.
Solvents	Sulfur-containing impurities (e.g., in DMSO), peroxides (in ethers).	Use of high-purity, anhydrous solvents; purification of solvents if necessary.
Reaction Byproducts	The pyrazole product itself, polymeric materials (coke).[3][4]	In-situ reaction monitoring (e.g., GC-MS, LC-MS) to identify byproduct formation.[2]
Atmosphere	Carbon monoxide (from incomplete combustion if heating with a flame).[1]	Ensure a clean, inert atmosphere (e.g., high-purity Argon or Nitrogen).

Step 3: Mitigation and Remediation Strategies

Once the likely poison and its source have been identified, you can implement one or more of the following strategies.

This is the most direct approach to preventing catalyst poisoning.[2]

Protocol: Removal of Sulfur Impurities from a Liquid Starting Material

• Adsorbent Treatment: Stir the liquid starting material with a suitable adsorbent, such as activated carbon or basic alumina, for several hours.

• Filtration: Filter the mixture to remove the adsorbent.

• Distillation: If the starting material is thermally stable, perform a distillation to further purify it.

• Purity Check: Analyze a small sample of the purified material to confirm the removal of impurities before using it in your reaction.

In some cases, adding a substance that preferentially binds to the poison can protect the catalyst.[2] For example, in reactions where trace amounts of water could hydrolyze a sensitive reagent and poison the catalyst, adding a drying agent can be beneficial.

For heterogeneous catalysts, it may be possible to regenerate the poisoned catalyst. The appropriate method depends on the nature of the poison.

Protocol: Oxidative Regeneration of a Coked Palladium on Carbon (Pd/C) Catalyst

Caution: This procedure should be performed with extreme care in a well-ventilated fume hood, as the oxidation of carbon can be highly exothermic.

• Washing: Wash the recovered catalyst with a suitable solvent to remove any adsorbed organic molecules.

• Drying: Dry the catalyst thoroughly in a vacuum oven at a moderate temperature (e.g., 60-80 °C).

• Controlled Oxidation: Place the dried catalyst in a tube furnace and pass a stream of a dilute oxygen/nitrogen mixture over it at a controlled temperature. The temperature should be ramped up slowly to avoid overheating. This process will burn off the carbonaceous deposits ("coke").[3]

• Reduction: After the oxidative treatment, the palladium oxide needs to be reduced back to palladium metal. This is typically done by passing a stream of hydrogen over the catalyst at a controlled temperature.[5]

Protocol: Regenerating a Sulfur-Poisoned Palladium Catalyst

Regenerating sulfur-poisoned palladium catalysts can be more challenging due to the strong interaction between sulfur and palladium.[6]

• Washing and Drying: As with coked catalysts, the first step is to wash and dry the catalyst.

• Treatment with a Reducing Atmosphere: Heating the catalyst in a stream of hydrogen at elevated temperatures (e.g., 400-550 °C) can help to remove some of the adsorbed sulfur as hydrogen sulfide.[5][6] This must be done with appropriate safety precautions for handling flammable and toxic gases.

• Oxidative/Reductive Cycling: In some cases, a series of oxidative and reductive cycles may be necessary to effectively remove the sulfur.[6]

Caption: Overview of strategies to overcome catalyst poisoning.

If poisoning is a persistent issue, consider modifying the catalyst or the ligands. Using a more robust catalyst or a ligand that is less susceptible to poisoning can be a long-term solution. For instance, in cases of product inhibition where the pyrazole itself poisons the catalyst, using a ligand that promotes faster product dissociation from the catalyst's active site could be beneficial.

Concluding Remarks

Overcoming catalyst poisoning in pyrazole synthesis is a multifaceted challenge that requires a systematic and informed approach. By understanding the common culprits, recognizing the symptoms, and implementing targeted troubleshooting strategies, researchers can significantly improve the efficiency and reliability of their synthetic protocols. This guide provides a foundation for tackling these issues, but we encourage you to consult the primary literature for specific details relevant to your particular catalytic system.

References

• Girish, Y. R., et al. (2014). ZnO: An Ecofriendly, Green Nano-catalyst for the Synthesis of Pyrazole Derivatives under Aqueous Media. Journal of the Chinese Chemical Society, 61(11), 1175-1179. Available at: [Link]

• H-J. W. (2024). How to Prevent Catalyst Poisoning at the Industrial Scale. Matric Energies. Available at: [Link]

• Wikipedia. (n.d.). Catalyst poisoning. In Wikipedia. Retrieved January 23, 2026, from [Link]

• Bartholomew, C. H. (2001). Poisoning and deactivation of palladium catalysts. Applied Catalysis A: General, 212(1-2), 17-60. Available at: [Link]

• Chen, G., et al. (2016). Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. Nature Chemistry, 8(11), 1035-1040. Available at: [Link]

• Rao, H. S. P., et al. (2013). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Mini-Reviews in Medicinal Chemistry, 13(5), 723-744. Available at: [Link]

• Li, J., et al. (2005). Sulfur Poisoning and Regeneration of Pd Catalyst under Simulated Emission Conditions of Natural Gas Engine. SAE Transactions, 114, 1339-1346. Available at: [Link]

• Almena, I., et al. (1998). Alkylation and arylation of pyrazoles under solvent-free conditions: Conventional heating versus microwave irradiation. Journal of Heterocyclic Chemistry, 35(5), 1263-1268. Available at: [Link]

• Barbosa, L. A., et al. (1996). Sulfur poisoning and regeneration of palladium-based catalysts. Part 1.—Dehydrogenation of cyclohexane on Pd/Al2O3 and Pd/SiO2–Al2O3 catalysts. Journal of the Chemical Society, Faraday Transactions, 92(19), 3623-3628. Available at: [Link]

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• 3. scispace.com [scispace.com]
• 4. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sulfur poisoning and regeneration of palladium-based catalysts. Part 1.—Dehydrogenation of cyclohexane on Pd/Al2O3 and Pd/SiO2–Al2O3 catalysts - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 6. dcl-inc.com [dcl-inc.com]

Aminopyrazole Synthesis Scale-Up: A Technical Support Center

Welcome to the Technical Support Center for Aminopyrazole Synthesis. This guide is designed for researchers, chemists, and process development professionals navigating the complexities of scaling up aminopyrazole synthesis. Aminopyrazoles are a cornerstone scaffold in medicinal chemistry and agrochemicals, making robust and scalable synthetic routes essential.[1][2] However, the journey from benchtop discovery to pilot plant production is often fraught with challenges, from controlling regioselectivity to ensuring process safety.

This document provides in-depth, field-proven insights in a troubleshooting-focused Q&A format. We will delve into the causality behind common issues and offer validated protocols to overcome them, ensuring scientific integrity and practical applicability.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Core Synthesis & Regioselectivity

The condensation of a hydrazine with a 1,3-dielectrophilic compound, such as a β-ketonitrile or an α,β-unsaturated nitrile, is the most prevalent method for synthesizing the aminopyrazole core.[3][4] A primary challenge in scaling up this reaction, especially with substituted hydrazines, is controlling the formation of regioisomers.

Q1: My reaction with a substituted hydrazine is producing a mixture of 3-aminopyrazole and 5-aminopyrazole regioisomers. How can I control the selectivity?

A: This is the most common challenge in aminopyrazole synthesis. The regiochemical outcome is a delicate balance between kinetic and thermodynamic control, heavily influenced by your choice of catalyst and solvent. The two nitrogen atoms of a substituted hydrazine exhibit different nucleophilicities, leading to two possible cyclization pathways.

• Understanding the Mechanism: The reaction typically proceeds via an initial condensation to form a hydrazone intermediate, followed by an intramolecular cyclization onto the nitrile group.[3] The conditions you choose dictate which nitrogen atom of the hydrazine preferentially attacks which electrophilic center.

• Expert Recommendation: Employing "Regiodivergent" Conditions You can steer the reaction towards your desired isomer by strategically selecting acidic or basic conditions. This concept is illustrated by the work of Bagley et al., who demonstrated that the reaction of 3-methoxyacrylonitrile with phenylhydrazine can be directed to yield either the 3-amino or 5-amino isomer.

  • For the 5-Aminopyrazole (Thermodynamic Product): Use acidic catalysis. Acetic acid in a non-polar solvent like toluene at elevated temperatures typically favors the formation of the more stable 5-aminopyrazole isomer.

  • For the 3-Aminopyrazole (Kinetic Product): Use basic catalysis. A strong base like sodium ethoxide (EtONa) in ethanol at lower temperatures favors the kinetically controlled formation of the 3-aminopyrazole isomer.

Below is a troubleshooting workflow to guide your optimization.

Caption: Decision workflow for controlling regioselectivity.

Protocol 1: Regioselective Synthesis of 1-Aryl-5-aminopyrazoles (Thermodynamic Control)

This protocol is adapted from methodologies favoring the 5-amino isomer.

• Reaction Setup: To a solution of the β-ketonitrile or 3-alkoxyacrylonitrile (1.0 eq) in toluene (0.2 M), add the substituted arylhydrazine (1.1 eq).

• Catalyst Addition: Add glacial acetic acid (0.1 eq) to the mixture.

• Reaction: Heat the mixture to 70-80 °C and monitor the reaction progress by HPLC until the starting material is consumed.

• Work-up: Cool the reaction mixture, wash with an aqueous sodium bicarbonate solution, then with brine. Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography.

Q2: My cyclization reaction is sluggish or incomplete, even after extended reaction times. What can I do to drive it to completion?

A: Incomplete cyclization is a common scale-up issue, often stemming from insufficient activation energy or steric hindrance.

• Causality: The final intramolecular cyclization onto the nitrile group is often the rate-limiting step and requires sufficient thermal energy. On a larger scale, inefficient heat transfer can create cold spots within the reactor, leading to incomplete conversion.

• Expert Recommendations:

  • Increase Temperature: Carefully increase the reaction temperature. For solvents like ethanol or toluene, heating to reflux is common.[3]

  • Use Microwave Irradiation: For difficult cyclizations, microwave-assisted synthesis has been shown to dramatically reduce reaction times, often from hours to minutes, and can promote challenging cyclizations.[5] While direct scale-up of microwave reactors can be complex, they are invaluable for rapid optimization at the lab scale to identify more effective thermal conditions.

  • Acid/Base Catalysis: If not already in use, adding a catalytic amount of acid (like HCl) or base (like triethylamine) can accelerate both the initial condensation and the subsequent cyclization. The choice of catalyst will also influence regioselectivity.[3]

  • Check Hydrazine Salt Form: If you are using a hydrazine salt (e.g., hydrochloride or sulfate), a base must be added to liberate the free hydrazine for the reaction to proceed.[3]

Section 2: Impurity Profiling and Purification

As per ICH guidelines, impurities present at levels above 0.1% must be identified and characterized, a critical step in pharmaceutical development.[6][7]

Q3: Besides regioisomers, what other impurities should I be looking for, and how do I detect them?

A: Organic impurities can arise from starting materials, intermediates, by-products, or degradation products.[6][8]

• Common Process-Related Impurities:

  • Unreacted Starting Materials: β-ketonitriles or hydrazines.

  • Hydrazone Intermediate: The acyclic intermediate formed before the final ring-closing step.[3]

  • Products of Starting Material Dimerization: For example, malononitrile can dimerize before reacting with hydrazine.[9]

  • Oxidation Products: Aminopyrazoles can be susceptible to aerial oxidation, especially during work-up and crystallization, which can lead to colored impurities.[10]

• Analytical Strategy: A robust HPLC method is essential for impurity profiling.

  • Method Development: Use a high-purity reference standard of your target aminopyrazole to develop a stability-indicating HPLC method. A C18 column with a gradient of acetonitrile and water (with a modifier like 0.1% formic acid or TFA) is a good starting point.

  • Detection: Use a photodiode array (PDA) detector to assess peak purity and a mass spectrometer (MS) detector to obtain mass information on unknown peaks, which is invaluable for identification.

  • Characterization: For definitive structural elucidation of isomers and unknown impurities, 2D NMR techniques like HMBC and HMQC are highly effective.[10]

Table 1: Analytical Techniques for Aminopyrazole Synthesis

Technique	Application	Key Insights
HPLC-UV/MS	Reaction monitoring, purity assessment, impurity detection	Quantifies starting materials, intermediates, product, and by-products. MS provides mass data for unknowns.
NMR (¹H, ¹³C)	Structural confirmation	Confirms the chemical structure of the final product and isolated impurities.
2D NMR (HMBC, HMQC)	Isomer differentiation, structural elucidation	Unambiguously distinguishes between 3-amino and 5-amino regioisomers.[10]
FTIR	Functional group analysis	Monitors the disappearance of the nitrile (C≡N) stretch from the starting material.

Q4: Purification is difficult, and I cannot separate the regioisomers. What are my options?

A: The structural similarity of 3- and 5-aminopyrazole isomers makes their separation by standard techniques like column chromatography or recrystallization notoriously difficult.

• Expert Recommendation: Prevention Over Separation The most effective and scalable strategy is to avoid forming the isomeric mixture in the first place by optimizing the reaction for high regioselectivity (see Q1). It is far more cost-effective to spend time optimizing the reaction than to develop a complex and expensive separation process.

• Advanced Separation Techniques (If unavoidable):

  • Preparative HPLC: While effective, it is expensive and solvent-intensive, generally reserved for high-value compounds at a smaller scale.

  • High-Speed Counter-Current Chromatography (HSCCC): This liquid-liquid chromatography technique can be highly effective for separating closely related isomers and is amenable to scale-up.[11]

  • Selective Derivatization: In some cases, one isomer may selectively react with a reagent to form a derivative that has significantly different physical properties (e.g., solubility), allowing for separation. The derivative is then cleaved to regenerate the pure isomer. This adds steps but can be a viable approach.

Section 3: Scale-Up and Safety

Transitioning from the lab to the plant introduces new challenges related to heat transfer, reaction kinetics, and safety, especially when using hazardous reagents like hydrazine.

Q5: What are the critical safety considerations when scaling up reactions involving hydrazine?

A: Hydrazine is a high-energy, toxic, and potentially explosive compound. A thorough risk assessment is mandatory before any scale-up.

• Thermal Hazards: Hydrazine can undergo highly exothermic and rapid decomposition, particularly at elevated temperatures, under pressure, or in the presence of certain catalytic surfaces (like metals).[12][13] The decomposition can produce ammonia, nitrogen, and hydrogen gas, leading to a dangerous pressure build-up in a closed system.[13]

  • Recommendation: Perform reaction calorimetry (e.g., using a Reaction Calorimeter - RC1) to understand the heat of reaction and the potential for thermal runaway. This data is critical for designing an adequate cooling system for the plant reactor. Always maintain the reaction temperature well below the onset temperature of decomposition.

• Handling Precautions:

  • Inert Atmosphere: Always handle hydrazine and its solutions under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with atmospheric oxygen and carbon dioxide, which can accelerate decomposition.[12]

  • Material Compatibility: Avoid contact with incompatible metals that can catalyze decomposition. Use glass-lined reactors or those made of compatible alloys.

  • Controlled Addition: On a large scale, add hydrazine subsurface and at a controlled rate to manage the reaction exotherm. A spontaneous temperature rise during addition is a critical warning sign.[14]

  • Quenching Strategy: Have a validated quenching procedure in place to rapidly neutralize the reaction if a thermal runaway begins.

Caption: Key safety workflow for hydrazine reactions.

Q6: My isolated product has inconsistent physical properties (e.g., melting point, solubility) from batch to batch. What could be the cause?

A: This issue often points to polymorphism, which is the ability of a compound to exist in multiple crystal forms.[15][16] Different polymorphs can have different physical properties, including solubility, stability, and bioavailability, which is a critical concern in the pharmaceutical industry.[17][18]

• Causality: The final crystallization or precipitation conditions (solvent, temperature, cooling rate, agitation) determine which polymorphic form is produced. Even minor changes in these parameters during scale-up can lead to a different, sometimes less stable, crystal form.

• Expert Recommendations:

  • Polymorph Screen: Conduct a systematic polymorph screen early in development. This involves crystallizing the aminopyrazole under a wide variety of conditions to identify all accessible crystal forms.

  • Characterization: Use analytical techniques like X-Ray Powder Diffraction (XRPD), Differential Scanning Calorimetry (DSC), and Thermogravimetric Analysis (TGA) to characterize and distinguish between polymorphs.

  • Controlled Crystallization: Once the desired, stable polymorph is identified, develop a robust and reproducible crystallization protocol. Define critical process parameters (CPPs) like solvent system, concentration, cooling profile, and agitation speed.[19]

  • Consider Seeding: Use seed crystals of the desired polymorph to ensure it crystallizes consistently. This is a common and effective strategy in industrial manufacturing to control the final form.[17]

References

• Kumar, R., & Siddiqui, N. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 148–175. [Link]

• Fichez, J., Busca, P., & Prestat, G. (2018). Recent Advances in Aminopyrazoles Synthesis and Functionalization. In Targets in Heterocyclic Systems (Vol. 22, pp. 321-356). Italian Society of Chemistry.

• Aggarwal, N., Kumar, R., & Dureja, P. (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Beilstein Journal of Organic Chemistry, 14, 203–242. [Link]

• Aggarwal, N., Kumar, R., & Dureja, P. (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. [Source not fully available].

• Tong, S., Li, W., & Li, S.-W. (2026). Synthesis of Heterotriarylmethanes Catalyzed by Chiral Phosphoric Acid with 5-Aminopyrazole and Azadiene. The Journal of Organic Chemistry. [Link]

• Kumar, R., & Siddiqui, N. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry. [Link]

• Hassan, A. S., Al-Sabawi, A. H., & Al-Rawi, J. M. (2025). Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. Molecules, 30(2), 249. [Link]

• Organic Syntheses. 3(5)-aminopyrazole. Organic Syntheses Procedure. [Link]

• Patel, H. R., et al. (2017). Process for preparation of aminopyrazole.

• Sridhar, G. (2014). Analysis of aminopyrazole, a basic genotoxic impurity using mixed mode chromatography. ResearchGate. [Link]

• de Oliveira, C. S. A., et al. (2021). Expedited Route to Fully Substituted Amino-Pyrazole Building Blocks and Their Further Transformations. Molecules, 26(11), 3326. [Link]

• BenchChem. (2025). Minimizing side product formation in aminopyrazole synthesis. Benchchem.
• Singh, S., & Handa, T. (2025). Impurity profiling Techniques for Pharmaceuticals – A Review. Advances in Bioresearch.
• Anwar, H. F., & Elnagdi, M. H. (2009). Recent developments in aminopyrazole chemistry. ARKIVOC.

• NASA Technical Reports Server. (1965). THERMAL DECOMPOSITION OF HYDRAZINE. NASA Technical Reports Server. [Link]

• Mettler Toledo. (n.d.). Process Analytical Technology (PAT) - Enhance Quality and Efficiency. Mettler Toledo. [Link]

• ResearchGate. (n.d.). Crystal Polymorphism in Pharmaceutical Science.

• Stanovnik, B., & Svete, J. (2014). Use of activated enol ethers in the synthesis of pyrazoles: Reactions with hydrazine and a study of pyrazole tautomerism. Beilstein Journal of Organic Chemistry, 10, 752-760. [Link]

• D'Addio, S. M. (2024). Advances in Pharmaceutical Crystals: Control over Nucleation and Polymorphism. MDPI. [Link]

• AMSbiopharma. (2025). Impurity profiling and HPLC methods for drug quality compliance. AMSbiopharma.
• ResearchGate. (n.d.). Process analytical technology (PAT) for biopharmaceutical products.

• Wang, Y., et al. (2013). Preparative separation and purification of four cis-trans isomers of coumaroylspermidine analogs from safflower by high-speed counter-current chromatography. PubMed. [Link]

• Step Science. (n.d.).

• Kumar, V., & Sharma, P. (2022). Impurity Profiling: A Review. Asian Journal of Pharmaceutical Research and Development. [Link]

• Guiry, K. P., et al. (2007). Crystal polymorphism of pharmaceuticals: probing crystal nucleation at the molecular level. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 550-5. [Link]

• Chenoweth, K., et al. (2009). Thermal decomposition of hydrazines from reactive dynamics using the ReaxFF reactive force field. The Journal of Physical Chemistry A, 113(31), 8899-8910. [Link]

• ResearchGate. (n.d.). Crystal engineering studies: polymorphs and co-crystals.

• NASA Technical Reports Server. (1990). In-Situ Analysis of Hydrazine Decomposition Products. NASA Technical Reports Server. [Link]

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• 3. Approaches towards the synthesis of 5-aminopyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. arkat-usa.org [arkat-usa.org]
• 5. BJOC - 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines [beilstein-journals.org]
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• 19. mt.com [mt.com]

Minimizing byproduct formation in multicomponent pyrazole synthesis

Welcome to the technical support center for multicomponent pyrazole synthesis. As a Senior Application Scientist, my goal is to provide you with in-depth, field-tested guidance to overcome common challenges in your research. This guide is designed to be a dynamic resource, moving beyond simple step-by-step instructions to explain the why behind the how, ensuring your experiments are both successful and reproducible.

Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the multicomponent synthesis of pyrazoles. The question-and-answer format is designed to help you quickly identify and resolve your specific experimental challenges.

Issue 1: Formation of Regioisomeric Byproducts

Q1: My reaction is producing a mixture of pyrazole regioisomers. How can I improve the selectivity for my desired product?

A1: The formation of regioisomers is the most prevalent challenge in pyrazole synthesis, particularly when using unsymmetrical 1,3-dicarbonyl compounds and substituted hydrazines. The root cause lies in the competitive reaction of the two non-equivalent nitrogen atoms of the hydrazine with the two different electrophilic carbonyl carbons of the dicarbonyl compound.

Understanding the Causality:

The regiochemical outcome is a delicate balance of electronic and steric factors of both reactants.

• Hydrazine Nucleophilicity: In substituted hydrazines (R-NH-NH₂), the two nitrogen atoms have different nucleophilicities. For instance, in arylhydrazines, the nitrogen attached to the aryl group is less nucleophilic due to the delocalization of its lone pair into the aromatic ring. Conversely, in alkylhydrazines, the nitrogen attached to the alkyl group is generally more nucleophilic due to the electron-donating nature of the alkyl group.[1]

• Carbonyl Electrophilicity: In an unsymmetrical 1,3-dicarbonyl compound, the two carbonyl carbons will have different electrophilicities based on the nature of their substituents. Steric hindrance around a carbonyl group can also influence the site of the initial nucleophilic attack by the hydrazine.

Troubleshooting Strategies:

Your approach to minimizing regioisomeric byproducts will depend on the specific components of your reaction. Here are some proven strategies:

1. Strategic Choice of Hydrazine Substituent:

The nature of the substituent on your hydrazine is a critical control element.

• Arylhydrazines: The primary amine (-NH₂) is typically more nucleophilic and will preferentially attack the more reactive (less sterically hindered and more electrophilic) carbonyl group.

• Alkylhydrazines: The secondary amine (-NHR) is often more nucleophilic, leading to the opposite regioselectivity compared to arylhydrazines.[1]

2. Optimization of Reaction Conditions:

• Solvent and pH: The reaction medium can significantly influence the regioselectivity. The use of aprotic dipolar solvents like DMF or NMP, in combination with an acid catalyst, can enhance the rate of the desired reaction pathway and improve selectivity.[2]

• Temperature: Lowering the reaction temperature can often favor the thermodynamically more stable product, potentially increasing the yield of the desired regioisomer.

• Catalysis: The use of specific catalysts can direct the reaction towards a particular regioisomer. For example, some Lewis acid catalysts may coordinate to one of the carbonyl groups, selectively activating it for nucleophilic attack.

3. Modification of the 1,3-Dicarbonyl Component:

• Use of α,β-Unsaturated Ketones with a Leaving Group: These substrates can provide excellent regiocontrol. The reaction proceeds via a Michael addition of the hydrazine, followed by an intramolecular cyclization and elimination of the leaving group. The initial Michael addition is often highly regioselective.

• In Situ Generation of the 1,3-Dicarbonyl Compound: Generating the 1,3-dicarbonyl compound in the reaction mixture immediately before the addition of the hydrazine can sometimes lead to a cleaner reaction with fewer byproducts.[1]

4. Strong Base-Mediated Deprotonation:

For arylhydrazines, using a strong base like sodium hydride (NaH) can deprotonate the less nucleophilic nitrogen, increasing its reactivity and directing the regioselectivity of the cyclization.[1][3]

Issue 2: Incomplete Reaction or Low Yield

Q2: My reaction is not going to completion, or the yield of my desired pyrazole is very low. What are the likely causes and how can I improve it?

A2: Low yields in multicomponent pyrazole synthesis can stem from several factors, including suboptimal reaction conditions, reactant instability, or the formation of non-pyrazole byproducts.

Understanding the Causality:

• Reaction Kinetics: The cyclization-condensation reaction to form the pyrazole ring has a certain activation energy. If the reaction temperature is too low or the catalyst is inefficient, the reaction may proceed very slowly or stall.

• Reactant Degradation: Some starting materials, particularly aldehydes or β-ketoesters, can be prone to self-condensation or other side reactions under the reaction conditions. Hydrazine derivatives can also be unstable, especially at elevated temperatures.

• Formation of Stable Intermediates: The reaction may be stalling at a stable intermediate, such as a hydrazone or an enamine, which fails to cyclize efficiently under the applied conditions.

Troubleshooting Strategies:

1. Systematic Optimization of Reaction Parameters:

A design of experiments (DoE) approach can be highly effective here.

• Temperature: Gradually increase the reaction temperature in small increments (e.g., 10 °C) to see if it drives the reaction to completion. Monitor for the formation of degradation products at higher temperatures.

• Concentration: Vary the concentration of your reactants. In some cases, higher concentrations can favor the desired multicomponent reaction over side reactions.

• Catalyst Screening: If you are using a catalyst, screen a panel of different acid or base catalysts (e.g., acetic acid, p-toluenesulfonic acid, piperidine, triethylamine) to find the most effective one for your specific substrate combination.

2. Order of Addition of Reactants:

The sequence in which you add your reactants can be critical. For example, pre-mixing the 1,3-dicarbonyl compound and the hydrazine before adding the third component might be beneficial in some cases. In other instances, generating an intermediate from two components before adding the third is the best approach.

3. Use of Dehydrating Agents:

The final step of pyrazole formation is a dehydration reaction. If water is not efficiently removed from the reaction mixture, the equilibrium may not favor product formation. Consider using a Dean-Stark apparatus for reactions in solvents like toluene or adding a chemical dehydrating agent like anhydrous magnesium sulfate.

4. Purity of Starting Materials:

Ensure that your starting materials are pure and dry. Impurities can sometimes inhibit the reaction or lead to the formation of byproducts.

Issue 3: Formation of Pyrazoline Byproduct

Q3: I am isolating a significant amount of a pyrazoline byproduct instead of the fully aromatized pyrazole. How can I promote the final oxidation step?

A3: The formation of a pyrazoline intermediate is a common step in many pyrazole syntheses, especially those starting from α,β-unsaturated ketones. The issue arises when the subsequent oxidation to the aromatic pyrazole is not efficient.

Understanding the Causality:

The pyrazoline is a partially saturated five-membered ring that is an intermediate in the reaction. The final step is an oxidation that introduces a second double bond into the ring, leading to the aromatic pyrazole. This oxidation may not occur spontaneously and often requires an oxidizing agent or specific reaction conditions.

Troubleshooting Strategies:

1. In Situ Oxidation:

• Air/Oxygen: For many substrates, simply exposing the reaction mixture to air or bubbling oxygen through it, especially at elevated temperatures in a solvent like DMSO, can be sufficient to effect the oxidation.[4]

• Chemical Oxidants: If air oxidation is not effective, you can include a mild oxidizing agent in the reaction mixture. Common choices include:

  • Iodine (I₂)

  • Copper(II) salts[2]

  • Manganese dioxide (MnO₂)

2. Post-Reaction Oxidation Work-up:

If you have already isolated the pyrazoline, you can subject it to a separate oxidation step. This can sometimes provide a cleaner product than in situ oxidation. A common procedure is to dissolve the pyrazoline in a suitable solvent (e.g., acetic acid, ethanol) and treat it with an oxidizing agent.

Experimental Protocol: Oxidation of a Pyrazoline to a Pyrazole

• Dissolve the pyrazoline (1 equivalent) in glacial acetic acid.

• Add a solution of bromine (1.1 equivalents) in acetic acid dropwise at room temperature.

• Stir the reaction mixture at room temperature for 1-2 hours, monitoring the progress by TLC.

• Quench the reaction by pouring it into a cold solution of sodium thiosulfate to destroy any excess bromine.

• Neutralize the mixture with a saturated solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Visualizing Reaction Pathways

To better understand the challenges and solutions discussed, the following diagrams illustrate key concepts in multicomponent pyrazole synthesis.

Caption: Factors influencing regioselectivity in pyrazole synthesis.

Caption: Workflow for pyrazole synthesis from α,β-unsaturated ketones.

Data Summary Table

The following table summarizes the effect of different hydrazines on the regioselectivity of the reaction with an unsymmetrical 1,3-diketone.

Hydrazine (R-NHNH₂)	R Group	Predominant Regioisomer	Typical Selectivity	Reference
Phenylhydrazine	Aryl	1-Aryl-5-methyl-3-R'-pyrazole	High	[1]
Methylhydrazine	Alkyl	1-Methyl-3-methyl-5-R'-pyrazole	Variable	[1]
Hydrazine Hydrate	H	Mixture often observed	Low	[2]

Note: Selectivity is highly dependent on the specific 1,3-diketone and reaction conditions.

References

• Müller, T. J. J. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 20, 178. [Link]

• National Center for Biotechnology Information. (n.d.). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. In PubMed Central. Retrieved from [Link]

• Shaikh, A., et al. (2022). Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. Molecules, 27(15), 4723. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrazoles. Retrieved from [Link]

• Abdelkhalik, M. M., et al. (2023). A Simple and Efficient Multicomponent Synthesis of Novel Pyrazole, N-aminopyridine and Pyrazolo[3,4-b]Pyridine Derivatives in Water. Preprints.org. [Link]

• National Center for Biotechnology Information. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. In PubMed Central. Retrieved from [Link]

• ACS Omega. (2022). Catalytic and Multicomponent Reactions for Green Synthesis of Some Pyrazolone Compounds and Evaluation as Antimicrobial Agents. [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Retrieved from [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. [Link]

• National Center for Biotechnology Information. (2022). Recent highlights in the synthesis and biological significance of pyrazole derivatives. In PubMed Central. Retrieved from [Link]

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Reference Data & Comparative Studies

A Definitive Guide to the Structural Validation of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine by 2D NMR

For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. Substituted pyrazoles, a privileged scaffold in numerous pharmaceuticals, often present isomeric challenges during synthesis. Simple one-dimensional (1D) Nuclear Magnetic Resonance (NMR) or mass spectrometry can confirm elemental composition and molecular weight but frequently fall short of distinguishing between positional isomers. This guide provides an in-depth, experimentally-grounded comparison of how a suite of two-dimensional (2D) NMR techniques can be synergistically applied to irrefutably validate the structure of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine.

The core challenge lies in confirming the precise placement of the benzyl, methyl, and amine groups on the pyrazole ring. We will demonstrate how a logical, stepwise interpretation of COSY, HSQC, and HMBC spectra provides a self-validating dataset, moving beyond simple spectral description to a robust, evidence-based structural proof.

The Analytical Challenge: Isomeric Ambiguity

The synthesis of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine can potentially yield other isomers. Our objective is to confirm the target structure (shown below with systematic numbering) and rule out alternatives. The key questions to be answered by NMR are:

• Is the benzyl group attached to the N1 or N2 nitrogen?

• Are the methyl and amine groups at positions 4 and 3, respectively?

• What is the complete connectivity of the molecular backbone?

Figure 1: The proposed structure of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine with systematic atom numbering for NMR assignment.

The 2D NMR Toolkit: A Multi-faceted Approach

While 1D ¹H and ¹³C NMR provide the initial overview of the chemical environment of protons and carbons, 2D NMR reveals the intricate network of connections between them.[1] For this analysis, we leverage three fundamental experiments.

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled through-bond, typically over two or three bonds (²JHH, ³JHH). It is invaluable for tracing out adjacent proton networks, such as those in the phenyl ring of the benzyl group.[2]

• HSQC (Heteronuclear Single Quantum Coherence): This spectrum acts as a precise map, correlating each proton signal directly to the carbon atom it is attached to (¹JCH). This allows for the unambiguous assignment of protonated carbons.[3]

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful tool for elucidating the complete carbon skeleton. It reveals correlations between protons and carbons over longer ranges, typically two to three bonds (²JCH, ³JCH). These correlations bridge non-protonated (quaternary) carbons and heteroatoms, piecing together the molecular puzzle.[4]

Experimental Protocol: Acquiring High-Quality Data

The validity of the structural proof is contingent on the quality of the NMR data. The following represents a standard, field-proven protocol.

1. Sample Preparation:

• Accurately weigh approximately 5-10 mg of the synthesized 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine.
• Dissolve the sample in ~0.6 mL of a deuterated solvent. Deuterated chloroform (CDCl₃) is a common first choice due to its excellent solubilizing properties for many organic compounds and its single, well-defined residual solvent peak. If solubility is an issue, or if hydrogen-bonding interactions need to be probed, DMSO-d₆ is a suitable alternative.
• Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Data Acquisition:

• All spectra should be acquired on a spectrometer with a minimum field strength of 400 MHz to ensure adequate signal dispersion.
• 1D Spectra: Acquire a standard ¹H NMR spectrum and a proton-decoupled ¹³C NMR spectrum. These are essential for referencing and for identifying the full complement of proton and carbon signals.
• 2D COSY: Acquire a gradient-selected (gCOSY) spectrum. This provides cleaner spectra with fewer artifacts compared to older magnitude COSY experiments.
• 2D HSQC: Acquire a sensitivity-enhanced, gradient-selected multiplicity-edited HSQC spectrum. The causality for this choice is twofold: sensitivity enhancement maximizes signal-to-noise, and multiplicity editing distinguishes CH/CH₃ signals (positive phase) from CH₂ signals (negative phase), adding another layer of validation.
• 2D HMBC: Acquire a gradient-selected HMBC spectrum. The long-range coupling delay (typically optimized for a J-coupling of 8-10 Hz) is crucial. This value is a compromise to allow for the observation of a wide range of two- and three-bond correlations.

Systematic Data Interpretation: Building the Structure Piece by Piece

The interpretation follows a logical workflow, where each experiment provides key pieces of information that are assembled using the HMBC data.

Diagram 1: Experimental and analytical workflow for 2D NMR-based structure validation.

Step 1: Analysis of 1D ¹H and ¹³C NMR Spectra

First, we predict and then assign the signals observed in the 1D spectra. The chemical shifts are influenced by the electronic environment of each nucleus.[5] The benzyl group protons are expected in the aromatic region, with the benzylic CH₂ shifted downfield.[6][7] The pyrazole ring protons and methyl protons will appear in characteristic regions.

Step 2: Assigning Direct Proton-Carbon Correlations with HSQC

The HSQC spectrum provides the first definitive links. Each cross-peak connects a proton signal on the F2 (horizontal) axis to the carbon signal on the F1 (vertical) axis to which it is directly bonded. This allows us to populate the first two columns of our data table with high confidence. For example, the singlet at ~5.2 ppm in the ¹H spectrum will correlate to the carbon at ~55 ppm in the ¹³C spectrum, confirming this pair as the benzylic CH₂ group (C7).

Step 3: Identifying Spin Systems with COSY

The COSY spectrum reveals neighboring protons. For 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, the primary spin system will be within the phenyl ring of the benzyl group. We expect to see correlations between the ortho (H9/H13), meta (H10/H12), and para (H11) protons, confirming their connectivity. The other protons in the molecule (H5, CH₃, CH₂, NH₂) are isolated and will not show COSY cross-peaks to other protons, which is itself a crucial piece of structural information.

Step 4: Assembling the Skeleton with HMBC

The HMBC spectrum is the key to the final structure proof. It provides the long-range correlations that connect the isolated fragments identified by COSY and HSQC. The following key correlations would be expected:

• Confirming Benzyl Group Position: The most critical correlation is from the benzylic protons (H7) to the pyrazole ring carbons. A correlation from H7 to C3 and C5 proves the attachment of the benzyl group to the N2 nitrogen. If it were attached to N1, a correlation to C5 would be observed, but not to C3.

• Confirming Methyl Group Position: The protons of the methyl group (H6) should show correlations to the adjacent pyrazole carbons C3, C4, and C5. This definitively places the methyl group at the C4 position.

• Confirming Amine Group Position: The labile amine protons (H-N) will often show correlations to neighboring carbons, in this case, C3 and C4, confirming the C3-NH₂ linkage.

• Validating the Pyrazole Core: The lone pyrazole proton (H5) will correlate to carbons C3, C4, and the methyl carbon C6, further cementing the ring's substitution pattern.

Diagram 2: Key HMBC correlations for assembling the molecular structure.

Summary of Expected NMR Data

The table below consolidates the expected data from all NMR experiments, providing a complete and self-consistent picture of the 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine structure.

Atom No.	¹H Chemical Shift (δ ppm)	¹³C Chemical Shift (δ ppm)	Key HMBC Correlations (¹H → ¹³C)
C3	-	~150	H5, H6 (CH₃), H7 (CH₂)
C4	-	~105	H5, H6 (CH₃), NH₂
C5	~7.4 (s, 1H)	~130	C3, C4, C6
C6 (CH₃)	~2.1 (s, 3H)	~10	C3, C4, C5
NH₂	~4.5 (br s, 2H)	-	C3, C4
C7 (CH₂)	~5.2 (s, 2H)	~55	C3, C5, C8
C8 (ipso)	-	~137	H7, H9/H13
C9/C13 (ortho)	~7.3 (m, 2H)	~128	C7, C8, C10/C12
C10/C12 (meta)	~7.3 (m, 2H)	~129	C8, C9/C13, C11
C11 (para)	~7.3 (m, 1H)	~128	C9/C13, C10/C12

Note: Chemical shifts are estimates based on typical values for similar structural motifs and may vary depending on solvent and concentration.

Conclusion: An Irrefutable Structural Proof

Relying solely on 1D NMR or mass spectrometry for the structural determination of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine would leave critical questions of isomerism unanswered. The systematic, multi-pronged approach detailed here, integrating ¹H, ¹³C, COSY, HSQC, and HMBC data, provides a network of interlocking, verifiable correlations. The crucial HMBC cross-peaks from the benzylic (H7) protons to the pyrazole carbons (C3 and C5) and from the methyl (H6) protons to their neighboring carbons (C3, C4, C5) are particularly definitive. This comprehensive 2D NMR analysis constitutes an authoritative and unambiguous validation of the target structure, meeting the high standards of scientific integrity required in research and pharmaceutical development.

References

• Claramunt, R. M., et al. (2009). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Magnetic Resonance in Chemistry. Available at: [Link]

• Cuevas, G., et al. (2007). Structure Elucidation of a Pyrazolo[3][8]pyran Derivative by NMR Spectroscopy. Molecules. Available at: [Link]

• Al-Azab, F. M. (2013). Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. The First Scientific Conference the Collage of Sciences. Available at: [Link]

• Organic Chemistry Tutor. (2020). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. YouTube. Available at: [Link]

• LibreTexts Chemistry. (2023). 7.6: Interpreting 2-D NMR Spectra. Chemistry LibreTexts. Available at: [Link]

• Silva, A. M. S., et al. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. Available at: [Link]

• Creative Biostructure. (n.d.). Understanding 2D NMR Spectra: How to Read and Interpret Them. Creative Biostructure. Available at: [Link]

• Oregon State University. (n.d.). 1H NMR Chemical Shift. Oregon State University. Available at: [Link]

• University of Wisconsin-Platteville. (n.d.). 1H NMR: Intermediate Level, Spectrum 8. University of Wisconsin-Platteville. Available at: [Link]

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A Senior Application Scientist's Guide to HMBC and HSQC Analysis of Substituted Pyrazoles

For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural elucidation of substituted pyrazoles is a critical step in advancing their work. These five-membered nitrogen-containing heterocycles are privileged scaffolds in a vast array of pharmacologically active compounds. However, their structural analysis is often complicated by the potential for regioisomerism and tautomerism, which can significantly impact their biological activity and intellectual property value.

This guide provides an in-depth comparison of two cornerstone 2D NMR techniques, Heteronuclear Multiple Bond Correlation (HMBC) and Heteronuclear Single Quantum Coherence (HSQC), in the context of substituted pyrazole analysis. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices and the logic of spectral interpretation, equipping you with the expertise to confidently distinguish even the most challenging of isomers.

The Challenge: Regioisomerism in Substituted Pyrazoles

The synthesis of substituted pyrazoles, for instance, through the common condensation of 1,3-dicarbonyl compounds with substituted hydrazines, can often lead to a mixture of regioisomers.[1] For an N-substituted pyrazole, the substituent can reside on either of the two nitrogen atoms, leading to, for example, 1,3- and 1,5-disubstituted isomers. Differentiating these is paramount, and this is where the synergy of HSQC and HMBC becomes indispensable.

Foundational Techniques: A Comparative Overview

At their core, both HSQC and HMBC are 2D NMR experiments that correlate proton (¹H) and carbon (¹³C) signals, providing a powerful map of the carbon skeleton.[2] However, they reveal fundamentally different types of information based on the number of bonds separating the correlated nuclei.

HSQC (Heteronuclear Single Quantum Coherence): The Direct Connection

The HSQC experiment is designed to reveal correlations between protons and the carbons to which they are directly attached.[3][4] Essentially, it maps out all the C-H single bonds in a molecule.[3] An edited HSQC can further provide information on the multiplicity of the carbon, distinguishing between CH, CH₂, and CH₃ groups, which can be more sensitive than a traditional DEPT experiment.[3]

HMBC (Heteronuclear Multiple Bond Correlation): The Long-Range View

In contrast, the HMBC experiment is optimized to show correlations between protons and carbons that are separated by two, three, and sometimes even four bonds.[3] Crucially, direct one-bond correlations are suppressed.[3] This "through-bond" connectivity information is the key to piecing together the molecular fragments and, most importantly for pyrazoles, establishing the position of substituents.

The Decisive Experiment: Distinguishing Pyrazole Regioisomers

Let's consider a practical example to illustrate the power of this combined approach. The unambiguous assignment of two regioisomeric tetra-substituted pyrazoles, let's call them Isomer A and Isomer B , was achieved through a comparative analysis of their 2D NMR spectra.[5]

In this case study, the key differentiator was the long-range correlation between the N-methyl protons and the carbons of the pyrazole ring.[5]

• In Isomer A , the HMBC spectrum showed a clear three-bond correlation (³JC-H) between the N-methyl protons and the pyrazole carbon substituted with a phenylamino group.[5]

• In Isomer B , this correlation was absent. Instead, a different three-bond correlation was observed between the N-methyl protons and the pyrazole carbon bearing an amine group.[5]

This critical difference in the HMBC correlation pattern provided definitive proof of the N-methyl group's position on the pyrazole ring, allowing for the unequivocal assignment of each isomer.[5] This highlights a central tenet of pyrazole analysis: the protons on the N-substituent are the perfect spies to report on their immediate carbon environment within the pyrazole ring.

Visualizing the Logic: HMBC Correlation Pathways

To further clarify this, let's visualize the expected key HMBC correlations for a generic pair of 1,3- and 1,5-disubstituted pyrazoles.

Caption: Key distinguishing HMBC correlations in pyrazole regioisomers.

In the 1,3-isomer, a three-bond correlation is expected between the protons of the N1-substituent (R) and the C5 carbon. Conversely, in the 1,5-isomer, the correlation from the N1-substituent's protons will be to the C3 carbon.

Data-Driven Comparison: A Tale of Two Isomers

The following table summarizes the key distinguishing NMR data for the two regioisomers from our case study, demonstrating how subtle differences in chemical shifts and, more importantly, the presence or absence of key HMBC correlations, lead to a definitive structural assignment.[5]

Feature	Isomer A	Isomer B
N-Methyl ¹H Shift (ppm)	3.35	3.48
Key HMBC Correlation	N-CH₃ (¹H) to C-NPh (¹³C) at 142.14 ppm	N-CH₃ (¹H) to C-NH₂ (¹³C) at 148.76 ppm
Key NOESY Correlation	N-CH₃ (¹H) to Phenyl H (¹H) at 6.63 ppm	Absent
Conclusion	N-methyl group is adjacent to the phenyl-substituted carbon	N-methyl group is adjacent to the amine-substituted carbon

Experimental Protocols: A Practical Guide

Achieving high-quality, interpretable spectra is contingent on proper experimental setup. Below are detailed, step-by-step methodologies for acquiring HSQC and HMBC data, adaptable for modern NMR spectrometers.

Sample Preparation

• Dissolution: Dissolve 5-20 mg of the purified pyrazole derivative in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆).

• Filtration: Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Degassing (Optional): For sensitive samples or long experiments, degassing the sample by bubbling with an inert gas (e.g., argon) can be beneficial.

HSQC Experiment Setup (Bruker Example)

• Load Standard Parameters: Load a standard, gradient-selected, sensitivity-enhanced HSQC pulse program (e.g., hsqcedetgpsisp2.3).

• Set Spectral Widths:

  • sw (¹H dimension): Set to cover all proton signals (typically 10-12 ppm).

  • sw1 (¹³C dimension): Set to cover the expected carbon chemical shift range (e.g., 0-160 ppm).

• Set Frequencies:

  • o1p: Center the ¹H frequency in the middle of the proton spectrum.

  • o2p: Center the ¹³C frequency in the middle of the carbon spectrum.

• Acquisition Parameters:

  • ns (Number of Scans): 2 to 8, depending on sample concentration.

  • ds (Number of Dummy Scans): 16.

  • td (Time Domain in F2): 2K data points.

  • td1 (Time Domain in F1): 256 increments.

• Coupling Constant: Set the one-bond ¹JCH coupling constant to an average value of 145 Hz.

• Receiver Gain: Set the receiver gain automatically (rga).

• Acquisition: Start the acquisition (zg).

HMBC Experiment Setup (Varian/Agilent Example)

• Load Pulse Sequence: Load a standard gradient-selected HMBC pulse sequence (e.g., gHMBC).

• Set Spectral Widths:

  • sw (¹H dimension): Set to cover all proton signals.

  • sw1 (¹³C dimension): Set to cover the expected carbon chemical shift range (e.g., 0-200 ppm to include carbonyls).

• Set Frequencies: Center the ¹H and ¹³C frequencies.

• Acquisition Parameters:

  • nt (Number of Transients): 8 to 16, depending on concentration.

  • ni (Number of Increments): 256 to 512.

• Long-Range Coupling Constant: This is a critical parameter. For aromatic and heterocyclic systems like pyrazoles, setting the long-range coupling constant (j_xh) to optimize for values between 6-10 Hz is a good starting point.[6]

• Receiver Gain: Set the receiver gain automatically.

• Acquisition: Start the acquisition.

Data Processing Workflow

Caption: Standard 2D NMR data processing workflow.

Troubleshooting and Advanced Insights

Tautomerism and Signal Broadening: For N-unsubstituted pyrazoles, rapid proton exchange between the two nitrogen atoms can lead to averaged signals for the C3 and C5 positions, often appearing broad.[3] To resolve this, consider:

• Low-Temperature NMR: Slowing the exchange rate by lowering the temperature can often resolve the distinct signals for each tautomer.

• Solvent Effects: The rate of exchange is highly solvent-dependent. Aprotic, non-polar solvents may slow the exchange.

The Case of the Missing HMBC Correlation: The absence of an expected HMBC correlation does not definitively disprove a structure.[7] The intensity of an HMBC cross-peak is dependent on the magnitude of the long-range J-coupling, which follows a Karplus relationship and can be close to zero for certain dihedral angles.[3] If a crucial correlation is missing, acquiring a second HMBC optimized for a different long-range coupling constant (e.g., 5 Hz and 10 Hz) can be beneficial.[3]

HMBC Artifacts: Be aware of potential artifacts in HMBC spectra.[8] One common artifact is the appearance of incompletely suppressed one-bond correlations. These can usually be identified as they often appear as doublets with a splitting corresponding to the large one-bond ¹JCH coupling constant (~125-160 Hz).[9]

Conclusion

The synergistic application of HSQC and HMBC NMR spectroscopy provides a robust and definitive methodology for the structural elucidation of substituted pyrazoles. While HSQC efficiently maps the direct C-H connections, it is the long-range correlations revealed by HMBC that are truly decisive in distinguishing regioisomers. By understanding the principles behind these experiments, carefully selecting experimental parameters, and being aware of potential pitfalls, researchers can navigate the complexities of pyrazole chemistry with confidence, ensuring the accuracy and integrity of their scientific discoveries.

References

• Unequivocal identification of two-bond heteronuclear correlations in natural products at nanomole scale by i-HMBC. Nature Communications. Available at: [Link]

• HSQC and HMBC - NMR Core Facility. Columbia University. Available at: [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. Available at: [Link]

• A Step-By-Step Guide to 1D and 2D NMR Interpretation. Emery Pharma. Available at: [Link]

• Interpreting a 1H-13C HMBC spectrum. ACD/Labs. Available at: [Link]

• NMR Techniques in Organic Chemistry: a quick guide. University of Cambridge. Available at: [Link]

• 2D HMBC and CIGAR (VnmrJ ChemPack). Indiana University NMR Facility. Available at: [Link]

• Introduction to HMBC. YouTube. Available at: [Link]

• Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. PubMed Central. Available at: [Link]

• 2D HMBC - NMR Wiki. NMR Wiki. Available at: [Link]

• Measurement of long-range heteronuclear coupling constants using the peak intensity in classical 1D HMBC spectra. PubMed. Available at: [Link]

• Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. MDPI. Available at: [Link]

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• What do the special correlations in HMBC 2D NMR?. ResearchGate. Available at: [Link]

• Long-range proton-carbon coupling constants. IMSERC. Available at: [Link]

• A Step-By-Step Guide to 1D and 2D NMR Interpretation. Emery Pharma. Available at: [Link]

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A Tale of Two Isomers: A Comparative Guide to 3-Aminopyrazole and 5-Aminopyrazole Derivatives in Modern Drug Discovery

In the realm of medicinal chemistry, the pyrazole scaffold is a cornerstone, a privileged structure that has given rise to a multitude of therapeutic agents. Within this esteemed class of heterocycles, aminopyrazoles are particularly noteworthy for their synthetic versatility and broad pharmacological potential. The seemingly subtle difference in the position of the amino group—at the 3- or 5-position—gives rise to two distinct regioisomers with remarkably different physicochemical properties, reactivities, and biological activities. This guide offers an in-depth comparative analysis of 3-aminopyrazole and 5-aminopyrazole derivatives, providing researchers, scientists, and drug development professionals with the critical insights and experimental details necessary to harness the unique potential of each isomer.

The Fundamental Distinction: Electronic Properties and Tautomeric Stability

The location of the amino group on the pyrazole ring is the primary determinant of the molecule's electronic landscape and, consequently, its behavior. This positional isomerism influences the electron density distribution within the heterocyclic ring, affecting properties such as basicity, nucleophilicity, and the propensity for hydrogen bonding.

A crucial aspect of aminopyrazole chemistry is prototropic tautomerism, the migration of a proton between the two nitrogen atoms of the pyrazole ring. This results in an equilibrium between the 3-amino and 5-amino tautomeric forms. Theoretical calculations, supported by experimental data, indicate that the 3-aminopyrazole (3AP) tautomer is generally more stable than the 5-aminopyrazole (5AP) tautomer .[1][2] This inherent stability can influence the outcome of synthetic reactions and the preferred conformation for biological interactions. The greater stability of the 3-amino tautomer is attributed to factors such as favorable electronic delocalization and intramolecular interactions.[1]

Caption: Tautomeric equilibrium between 3-aminopyrazole and 5-aminopyrazole.

Regioselective Synthesis: A Matter of Strategic Control

The synthesis of aminopyrazoles predominantly involves the condensation of a hydrazine derivative with a 1,3-dielectrophilic species, typically a β-ketonitrile or an α,β-unsaturated nitrile. The key to obtaining the desired isomer lies in controlling the regioselectivity of the cyclization reaction.

Synthesis of 3-Aminopyrazole Derivatives

The formation of 3-aminopyrazoles can be favored under basic conditions. The reaction of a substituted hydrazine with an alkoxyacrylonitrile under basic conditions at low temperatures tends to yield the 3-substituted aminopyrazole as the kinetically favored product.

Experimental Protocol: Synthesis of a 3-Amino-1-aryl-pyrazole Derivative

• Reaction Setup: In a round-bottom flask, dissolve the substituted arylhydrazine (1.0 eq) in ethanol.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Slowly add a solution of sodium ethoxide (2.0 eq) in ethanol, followed by the dropwise addition of an appropriate alkoxyacrylonitrile (1.0 eq) over 45-60 minutes.

• Reaction Monitoring: Stir the reaction mixture at 0 °C for 2-3 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, neutralize the reaction mixture with acetic acid and remove the solvent under reduced pressure. The residue is then partitioned between ethyl acetate and water. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography on silica gel to afford the desired 3-aminopyrazole derivative.

Synthesis of 5-Aminopyrazole Derivatives

Conversely, the synthesis of 5-aminopyrazoles is often achieved under neutral or acidic conditions, which favor the thermodynamically more stable product. The condensation of β-ketonitriles with hydrazines is a versatile method for preparing 5-aminopyrazoles.[3]

Experimental Protocol: Synthesis of a 5-Amino-3-substituted-pyrazole Derivative

• Reaction Setup: To a solution of a β-ketonitrile (1.0 eq) in ethanol, add hydrazine hydrate (1.1 eq).

• Reaction Conditions: The reaction mixture is heated at reflux for 4-6 hours. The progress of the reaction is monitored by TLC.

• Work-up and Purification: After cooling to room temperature, the solvent is removed in vacuo. The resulting solid is triturated with diethyl ether, filtered, and dried to yield the 5-aminopyrazole derivative. Recrystallization from a suitable solvent such as ethanol may be performed for further purification.

Caption: Regioselective synthesis of aminopyrazole isomers.

A Comparative Look at Biological Activities

The distinct structural and electronic features of 3- and 5-aminopyrazole derivatives translate into different biological activity profiles. This section provides a comparative overview of their applications in several key therapeutic areas.

Anticonvulsant Activity

Direct comparative studies have demonstrated a clear superiority of 3-aminopyrazole derivatives as anticonvulsant agents . In a study utilizing the Maximal Electroshock Seizure (MES) test in rats, 3-aminopyrazole derivatives consistently showed stronger anticonvulsant effects compared to their 5-aminopyrazole counterparts.[4] The proposed mechanism of action for some of these potent 3-aminopyrazole derivatives involves the blockage of sodium channels.[4]

Isomer Class	Representative Derivative	Animal Model	Assay	Efficacy (ED50)
3-Aminopyrazole	4-Chlorophenyl-3-(morpholin-4-yl)-1H-pyrazole	Rat	MES	Strong anticonvulsant effect
5-Aminopyrazole	Various synthesized derivatives	Rat	MES	Weaker or no significant effect

Kinase Inhibitory Activity

Both isomers have been extensively explored as scaffolds for kinase inhibitors. However, they tend to target different families of kinases.

• 3-Aminopyrazole Derivatives: This class has emerged as a particularly fruitful source of inhibitors for Cyclin-Dependent Kinases (CDKs) and c-Jun N-terminal Kinase 3 (JNK3) .[5][6] The 3-amino group often acts as a key hydrogen bond donor, interacting with the hinge region of the kinase active site.

• 5-Aminopyrazole Derivatives: These derivatives have shown significant promise as inhibitors of p38 Mitogen-Activated Protein Kinase (MAPK) and Fibroblast Growth Factor Receptors (FGFRs) .[4][7] The 5-aminopyrazole core can be functionalized to achieve high potency and selectivity for these targets.

Isomer Class	Key Kinase Targets	Representative IC50 Values
3-Aminopyrazole	CDKs, JNK3	JNK3: Subnanomolar to low nanomolar
5-Aminopyrazole	p38 MAPK, FGFRs	FGFR2/3: Sub-micromolar

Anti-inflammatory Activity: The Case of COX-2 Inhibition

5-Aminopyrazole derivatives are renowned for their potent and selective inhibition of cyclooxygenase-2 (COX-2) , an enzyme implicated in inflammation and pain. The blockbuster anti-inflammatory drug Celecoxib features a 1,5-diaryl-3-trifluoromethyl-5-aminopyrazole core. The specific substitution pattern on the 5-aminopyrazole scaffold is crucial for achieving high selectivity for COX-2 over the related COX-1 enzyme, thereby reducing the risk of gastrointestinal side effects.

Divergent Reactivity and Applications in Synthesis

The differential reactivity of the amino group and the adjacent ring nitrogens in 3- and 5-aminopyrazoles opens up distinct avenues for the synthesis of more complex heterocyclic systems.

• 3-Aminopyrazoles: The exocyclic amino group is highly nucleophilic and readily participates in reactions such as acylation, alkylation, and condensation with 1,3-dielectrophiles to form fused pyrazolo[1,5-a]pyrimidines.

• 5-Aminopyrazoles: These are also versatile building blocks. The 5-amino group, along with the adjacent ring nitrogen, can react with various electrophiles to construct a wide range of fused pyrazoloazines, including pyrazolopyridines and pyrazolopyrimidines.[3]

Conclusion: A Strategic Choice for Targeted Drug Design

The choice between a 3-aminopyrazole and a 5-aminopyrazole scaffold is a pivotal decision in the design of novel therapeutic agents. This guide has illuminated the fundamental differences in their stability, synthesis, and biological activities. While both isomers are valuable pharmacophores, their distinct properties make them suitable for different therapeutic targets. 3-Aminopyrazoles show particular promise in the development of anticonvulsants and certain kinase inhibitors, whereas 5-aminopyrazoles have a proven track record in the realm of anti-inflammatory drugs and as inhibitors of other kinase families. A comprehensive understanding of these isomeric nuances empowers medicinal chemists to make informed decisions, ultimately accelerating the discovery of safer and more effective medicines.

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A Comparative Guide to JAK2 Inhibitors: Benchmarking Established Therapeutics and a Framework for Evaluating Novel Compounds

Introduction

The Janus kinase (JAK) family, comprising four intracellular non-receptor tyrosine kinases (JAK1, JAK2, JAK3, and TYK2), represents a critical node in cytokine signaling pathways essential for immunity, inflammation, and hematopoiesis.[1][2] These enzymes transduce signals from cytokine receptors to the nucleus via the Signal Transducer and Activator of Transcription (STAT) proteins, a process known as the JAK-STAT pathway.[1][3] Dysregulation of this pathway is a cornerstone of numerous autoimmune disorders and malignancies.[1][4]

Specifically, the discovery of a gain-of-function mutation in JAK2 (V617F) in the majority of patients with myeloproliferative neoplasms (MPNs) has established it as a premier therapeutic target.[4] This has catalyzed the development of small-molecule JAK2 inhibitors (jakinibs), several of which have secured FDA approval and transformed the management of these diseases.[1][5]

This guide provides a comparative analysis of prominent clinical-stage and approved JAK2 inhibitors. It further establishes a comprehensive experimental framework for the evaluation of new chemical entities (NCEs). We will use the molecule 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine as a representative NCE to illustrate the rigorous characterization pipeline required to benchmark its performance against established therapeutics. While public domain data on the specific JAK2 inhibitory activity of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine is limited, its pyrazole core is a common scaffold in kinase inhibitor design, making it a relevant exemplar for this guide.[6][7]

The JAK-STAT Signaling Pathway: A Central Therapeutic Target

The canonical JAK-STAT signaling cascade is initiated when a cytokine binds to its corresponding transmembrane receptor, inducing receptor dimerization. This event brings the associated JAKs into close proximity, facilitating their trans-autophosphorylation and activation. The activated JAKs then phosphorylate tyrosine residues on the receptor's intracellular domain, creating docking sites for STAT proteins. Recruited STATs are subsequently phosphorylated by the JAKs, leading to their dimerization, translocation into the nucleus, and modulation of target gene transcription.[1][4] The central role of JAK2 in this process makes it a highly attractive target for therapeutic intervention.

Caption: Workflow for an in vitro biochemical kinase inhibition assay.

Experimental Protocol 1: In Vitro Kinase Inhibition Assay (Luminescent ADP Detection)

• Objective: To determine the IC50 of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine against JAK1, JAK2, JAK3, and TYK2.

• Principle: This assay measures the amount of ADP produced during the kinase reaction. Inhibitor potency is determined by the reduction in ADP, which is detected as an increase in a luminescent signal.

• Methodology:

  • Compound Preparation: Prepare a serial dilution of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine in DMSO, typically starting from 10 mM. Create a concentration gradient (e.g., 10-point, 3-fold dilutions).

  • Reagent Dispensing: In a 384-well plate, add the kinase buffer, the test compound dilutions, and the specific recombinant JAK enzyme (JAK1, JAK2, JAK3, or TYK2).

  • Initiation of Reaction: Add a mixture of the kinase-specific peptide substrate and ATP to each well to start the reaction.

    • Causality Insight: The ATP concentration is typically set at or near its Michaelis-Menten constant (Km) for the specific kinase. This ensures that the assay is sensitive to ATP-competitive inhibitors and allows for a fair comparison between different compounds.

  • Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow the enzymatic reaction to proceed.

  • Reaction Termination & Detection: Add a kinase detection reagent (e.g., ADP-Glo™ Reagent) to terminate the kinase reaction and deplete any remaining ATP.

  • Signal Generation: Add a second detection reagent to convert the generated ADP into ATP, which then drives a luciferase-luciferin reaction, producing light.

  • Data Acquisition: Measure the luminescence signal using a plate reader.

  • Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration. Fit the data to a four-parameter dose-response curve to calculate the IC50 value.

Part 2: Cellular Activity and Mechanism Validation

After confirming biochemical activity, the next critical step is to assess the compound's ability to inhibit JAK2 signaling within a cellular context.

Caption: Workflow for cellular assays to determine inhibitor efficacy.

Experimental Protocol 2: Cellular Phospho-STAT5 (pSTAT5) Inhibition Assay

• Objective: To measure the ability of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine to inhibit the constitutive JAK2 signaling in a mutant cell line.

• Principle: In MPN-derived cell lines like SET-2 (homozygous for JAK2-V617F), the JAK-STAT pathway is constitutively active. An effective inhibitor will reduce the levels of phosphorylated STAT5, a key downstream node.

• Methodology:

  • Cell Culture: Culture SET-2 cells under standard conditions.

  • Treatment: Seed cells in a 96-well plate and treat with a serial dilution of the test compound for a short period (e.g., 2 hours).

  • Cell Lysis: Harvest and lyse the cells to release cellular proteins.

  • Quantification (Western Blot): a. Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane. b. Probe the membrane with primary antibodies specific for pSTAT5 (Tyr694) and total STAT5 (as a loading control). c. Apply a secondary HRP-conjugated antibody and detect using an enhanced chemiluminescence (ECL) substrate. d. Quantify band intensity to determine the ratio of pSTAT5 to total STAT5.

  • Analysis: Plot the normalized pSTAT5 signal against inhibitor concentration to determine the cellular IC50.

    • Self-Validation: The inclusion of total STAT5 and a housekeeping protein (e.g., GAPDH) ensures that any observed decrease in pSTAT5 is due to pathway inhibition and not a general cytotoxic effect or unequal protein loading.

Part 3: Preclinical In Vivo Evaluation

Promising candidates from cellular assays are advanced to preclinical animal models to evaluate efficacy, pharmacokinetics (PK), and pharmacodynamics (PD).

• Choice of Model: Murine models of MPN, such as those induced by retroviral transduction of bone marrow with MPLW515L or JAK2V617F, are commonly used. [8]Alternatively, xenograft models where human JAK2-V617F-positive cells (e.g., HEL cells) are implanted in immunocompromised mice can be employed. [9]* Efficacy Endpoints: Key endpoints include reduction in spleen size (splenomegaly), normalization of blood cell counts (hematocrit, white blood cells, platelets), and reduction in bone marrow fibrosis. [10]* PK/PD Analysis: Blood samples are collected at various time points after drug administration to determine the compound's concentration in plasma (PK). Simultaneously, surrogate tissues or blood cells can be analyzed for target engagement, such as the inhibition of pSTAT5, to establish a dose-response relationship in the whole animal (PD).

Discussion and Future Directions

The ultimate goal in JAK2 inhibitor development is to achieve maximum therapeutic benefit with minimal off-target effects. While first-generation inhibitors like Ruxolitinib have been transformative, their lack of absolute selectivity for JAK2 leads to dose-limiting side effects. [11]The development of more selective inhibitors like Fedratinib and Pacritinib represents a significant step forward.

A key challenge that remains is that current Type I inhibitors do not eliminate the mutant hematopoietic clone, and disease progression can still occur. [5]This has spurred the search for next-generation strategies, including:

• Mutant-Selective Inhibitors: Compounds that specifically target the JAK2V617F pseudokinase (JH2) domain, sparing wild-type JAK2 function, are in development. [12]* Type II Inhibitors: These inhibitors bind to the inactive conformation of the kinase, offering a different mechanism of action that could potentially overcome resistance to Type I inhibitors. [13][14] For a novel compound like 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, the path forward involves rigorous testing through the framework described. Its success will depend on demonstrating potent and selective JAK2 inhibition, translating that activity into cellular efficacy, and ultimately proving its safety and disease-modifying potential in robust preclinical models.

References

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• The Leukemia & Lymphoma Society. (n.d.). JAK INHIBITORS AND JAK2 MUTATION: WHAT'S THE CONNECTION? LLS.org. [Link]

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• Schwartz, D. M., et al. (2017). Basic Mechanisms of JAK Inhibition. Nature Reviews Rheumatology. [Link]

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• Abdel-Wahab, O., et al. (2023). Comparison of the Enzymatic and Cellular Profiles of Clinical JAK2 Inhibitors for the Treatment of Myelofibrosis. Blood. [Link]

• Ma, L., et al. (2013). Discovery and characterization of LY2784544, a small-molecule tyrosine kinase inhibitor of JAK2V617F. Blood Cancer Journal. [Link]

• Mullighan, C. G. (2019). A new mouse model highlights the need for better JAK inhibitors in myeloproliferative neoplasms. Cancer Cell. [Link]

• Gozgit, J. M., et al. (2012). Therapeutic potential of JAK2 inhibitors. Expert Opinion on Investigational Drugs. [Link]

• Ioannidis, S., et al. (2009). Discovery of pyrazol-3-ylamino pyrazines as novel JAK2 inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

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A Guide to Profiling the Kinase Inhibitory Activity of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine

Introduction: The Untapped Potential of a Novel Pyrazole Derivative

The pyrazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active compounds.[1] Specifically, in the realm of oncology and inflammatory diseases, pyrazole-containing molecules have yielded several blockbuster kinase inhibitors, including Crizotinib and Ruxolitinib.[1] These drugs underscore the pyrazole ring's effectiveness as a hinge-binding motif, adept at interacting with the ATP-binding site of various kinases.[2]

This guide focuses on a specific, yet uncharacterized, member of this family: 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine . To date, a thorough search of the scientific literature and chemical databases reveals a significant gap: there is no published data on the kinase inhibitory profile of this particular compound. Its structural similarity to known kinase inhibitors, however, suggests a strong rationale for its investigation.

Therefore, this document serves not as a retrospective comparison, but as a prospective guide for researchers and drug development professionals. Herein, we provide a comprehensive framework for the systematic evaluation of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine's kinase inhibitory profile. We will detail the experimental methodologies, propose a comparative analysis framework against established drugs, and explain the scientific rationale behind each step, empowering research teams to unlock the potential of this novel molecule.

The Pyrazole Scaffold: A Privileged Pharmacophore for Kinase Inhibition

The utility of the pyrazole core lies in its specific chemical architecture. The adjacent nitrogen atoms can act as both hydrogen bond donors and acceptors, facilitating a strong and often selective interaction with the amino acid residues in the hinge region of a kinase's ATP-binding pocket.[2] This interaction is critical for competitive inhibition, as it directly blocks the binding of ATP, thereby preventing the phosphorylation of substrate proteins and halting the downstream signaling cascade.

Signaling Pathway Context: The Role of Kinase Inhibition

To appreciate the significance of kinase inhibition, it is crucial to visualize the signaling pathways they regulate. Below is a generalized representation of a kinase-mediated signaling cascade, which is fundamental to processes like cell growth, differentiation, and metabolism. Dysregulation of such pathways is a hallmark of many diseases, particularly cancer.

Caption: A generic MAP Kinase signaling pathway, a frequent target for cancer therapeutics.

Proposed Strategy for Kinase Profile Evaluation

A tiered approach is recommended to efficiently characterize the inhibitory profile of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine.

• Primary Screening (Broad Profiling): The initial step should involve a broad screen against a large, diverse panel of kinases. This provides an unbiased overview of the compound's selectivity and identifies potential primary targets and off-targets. Services like Eurofins' KINOMEscan®, which utilizes a competition binding assay, are ideal for this purpose as they can assess interactions with hundreds of kinases simultaneously.[3]

• Secondary Screening (IC50 Determination): Following the identification of "hits" from the primary screen (e.g., kinases showing >80% inhibition at a given concentration), the next step is to determine the half-maximal inhibitory concentration (IC50) for each of these interactions. This quantitative measure of potency is crucial for ranking targets and comparing the compound to existing inhibitors. This is typically performed using enzymatic assays, such as those described in the following section.

• Tertiary Screening (Cellular Assays): For the most potent and selective targets, the investigation should move to cell-based assays. These experiments determine if the compound can engage its target in a physiological context and elicit a downstream biological effect, such as inhibiting cell proliferation or inducing apoptosis.

Experimental Workflow for Kinase Inhibitor Profiling

The following diagram outlines the logical flow for characterizing a novel kinase inhibitor, from initial screening to cellular validation.

Caption: A workflow for the characterization of a novel kinase inhibitor.

Detailed Experimental Methodologies

To ensure data integrity and reproducibility, standardized and validated assay platforms are essential. We describe two widely-used, robust methods for determining kinase inhibition.

Method 1: Luminescence-Based ADP Detection (ADP-Glo™ Kinase Assay)

This assay quantifies kinase activity by measuring the amount of ADP produced in the kinase reaction.[4] It is a universal assay applicable to virtually any kinase.

Principle: The assay is performed in two steps. First, after the kinase reaction, the ADP-Glo™ Reagent is added to terminate the reaction and deplete the remaining ATP. Second, the Kinase Detection Reagent is added, which converts the ADP generated into ATP and then uses a luciferase/luciferin reaction to measure the newly synthesized ATP. The luminescent signal is directly proportional to the amount of ADP produced and thus, to kinase activity.[5]

Step-by-Step Protocol:

• Kinase Reaction Setup:

  • In a 384-well plate, add 2.5 µL of a 4x concentration of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine (serially diluted in an appropriate buffer, typically with a final DMSO concentration of <1%).

  • Add 2.5 µL of a 4x concentration of the target kinase.

  • Initiate the reaction by adding 5 µL of a 2x solution containing the kinase's specific substrate and ATP (at the Km concentration for the respective kinase).

  • Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes).

• ATP Depletion:

  • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction.

  • Incubate at room temperature for 40 minutes to ensure all unconsumed ATP is depleted.

• ADP to ATP Conversion and Signal Generation:

  • Add 20 µL of Kinase Detection Reagent to each well.

  • Incubate at room temperature for 30-60 minutes to allow for the conversion of ADP to ATP and the subsequent luciferase reaction.

• Data Acquisition:

  • Measure the luminescence of each well using a plate-based luminometer.

  • Data is typically normalized to high (no inhibitor) and low (no enzyme) controls. IC50 curves are generated using a non-linear regression analysis.

Method 2: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay (e.g., LanthaScreen™)

This assay format can be configured as either a binding assay or an activity assay. Here, we describe an activity assay that measures the phosphorylation of a fluorescently labeled substrate.

Principle: A kinase reaction is performed with a fluorescently labeled peptide or protein substrate. After the reaction, a terbium-labeled antibody that specifically recognizes the phosphorylated substrate is added. If the substrate is phosphorylated, the antibody binds, bringing the terbium donor and the fluorescent acceptor into close proximity. Excitation of the terbium results in a FRET to the acceptor, which then emits light at a specific wavelength. The TR-FRET signal is directly proportional to the amount of phosphorylated substrate.[6]

Step-by-Step Protocol:

• Kinase Reaction Setup:

  • In a 384-well plate, add 2.5 µL of a 4x concentration of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine.

  • Add 2.5 µL of a 4x concentration of the target kinase.

  • Initiate the reaction by adding 5 µL of a 2x solution containing the fluorescein-labeled substrate and ATP.

  • Incubate at room temperature for 60 minutes.

• Reaction Termination and Detection:

  • Add 10 µL of a 2x "Stop and Detect" solution containing a terbium-labeled anti-phospho-substrate antibody and EDTA (to chelate Mg2+ and stop the kinase reaction).

  • Incubate at room temperature for 30-60 minutes to allow for antibody binding.

• Data Acquisition:

  • Read the plate on a TR-FRET enabled plate reader, measuring the emission at both the terbium and fluorescein wavelengths.

  • The ratio of the acceptor to donor emission is calculated. IC50 curves are generated by plotting the emission ratio against the inhibitor concentration.

Comparative Analysis Framework

To contextualize the (hypothetical) inhibitory data for 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, it is essential to compare its potency and selectivity against well-characterized, clinically relevant pyrazole-based inhibitors. We propose using Ruxolitinib (a JAK1/2 inhibitor) and Crizotinib (an ALK/MET inhibitor) as benchmarks.

Table 1: Hypothetical Kinase Inhibitory Profile Comparison

Compound	Primary Target(s)	IC50 (nM) vs. Primary Target(s)	Key Off-Target(s) (Hypothetical)	IC50 (nM) vs. Off-Target(s)
2-Benzyl-4-methyl-2H-pyrazol-3-ylamine	To be determined	Experimental Value	To be determined	Experimental Value
Ruxolitinib	JAK1, JAK2	3.3 (JAK1), 2.8 (JAK2)[7]	TYK2, JAK3	19 (TYK2), 428 (JAK3)[7]
Crizotinib	ALK, MET, ROS1	<200 (in MET-amplified cells)[8]	Various	Varies

This table serves as a template for data analysis. The IC50 values for Ruxolitinib and Crizotinib are from published literature and provide a benchmark for potency.

Interpreting the Comparison:

• Potency: How does the IC50 of the test compound against its primary target(s) compare to the benchmarks? A lower IC50 value indicates higher potency.

• Selectivity: Does the compound inhibit a narrow or wide range of kinases? A highly selective compound will have a significantly lower IC50 for its primary target(s) compared to off-targets. Comparing the selectivity profile to that of Ruxolitinib and Crizotinib will help classify the novel compound and predict potential therapeutic applications and side effects.

Conclusion and Future Directions

While the kinase inhibitory profile of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine remains to be elucidated, its chemical structure, rooted in the privileged pyrazole scaffold, provides a compelling rationale for its investigation. The framework presented in this guide offers a robust, multi-tiered strategy for its comprehensive characterization. By employing broad initial screening followed by quantitative enzymatic and cellular assays, and by contextualizing the data against established inhibitors like Ruxolitinib and Crizotinib, researchers can effectively determine the therapeutic potential of this novel compound. The insights gained from such a systematic evaluation will be invaluable in guiding future medicinal chemistry efforts to optimize its potency and selectivity, potentially leading to the development of a new generation of targeted therapies.

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A Comparative Guide to the Biological Activity of Pyrazole-Based Kinase Inhibitors

Introduction: The Significance of the Pyrazole Scaffold in Kinase Inhibition

Protein kinases, enzymes that regulate a vast array of cellular processes, have become critical targets in modern drug discovery, particularly in oncology.[1] The pyrazole ring, a five-membered aromatic heterocycle, has emerged as a "privileged scaffold" in the design of potent and selective kinase inhibitors.[2][3] Its synthetic accessibility, favorable drug-like properties, and ability to mimic the adenine ring of ATP make it a cornerstone of many successful kinase-targeted therapies.[1][4] The pyrazole moiety frequently acts as a "hinge-binder," forming crucial hydrogen bonds with the kinase's hinge region, thereby anchoring the inhibitor in the ATP-binding pocket.[1] This guide provides a comparative analysis of the biological activities of prominent pyrazole-based kinase inhibitors, supported by experimental data and detailed protocols for their evaluation.

Of the 74 small molecule protein kinase inhibitors approved by the US FDA, eight contain a pyrazole ring: Avapritinib, Asciminib, Crizotinib, Encorafenib, Erdafitinib, Pralsetinib, Pirtobrutinib, and Ruxolitinib.[4] This review will focus on a selection of these and other notable pyrazole-based inhibitors to illustrate the diverse kinase families they target and their varied biological effects.

Comparative Analysis of Pyrazole-Based Kinase Inhibitors

This section compares the biological activities of three distinct pyrazole-based inhibitors: Ruxolitinib, a JAK inhibitor; a representative p38 MAPK inhibitor (BIRB 796); and Celecoxib, a well-known COX-2 inhibitor with off-target kinase effects. This comparison highlights the versatility of the pyrazole scaffold in targeting different kinase families.

Inhibitor	Primary Target(s)	Key Biological Activities
Ruxolitinib	JAK1, JAK2	Inhibition of myeloproliferation, induction of apoptosis, reduction of inflammatory cytokines.[5]
BIRB 796	p38 MAPK	Attenuation of pro-inflammatory cytokine (e.g., TNF-α) production.[6][7]
Celecoxib	COX-2 (primary), various kinases (off-target)	Anti-inflammatory, inhibition of cancer cell proliferation through pathways including ERK and p38 MAPK.[8]

Ruxolitinib: A Potent JAK Inhibitor

Ruxolitinib is a selective inhibitor of Janus kinases (JAKs) 1 and 2, which are key components of signaling pathways for numerous cytokines and growth factors involved in hematopoiesis and immune function.[9][10] Dysregulated JAK signaling is a hallmark of myeloproliferative neoplasms such as myelofibrosis and polycythemia vera, the primary indications for Ruxolitinib (marketed as Jakafi®).[9][11]

Mechanism of Action: Ruxolitinib acts as an ATP-competitive inhibitor at the catalytic site of JAK1 and JAK2.[10] This blocks the phosphorylation and activation of Signal Transducers and Activators of Transcription (STATs), thereby downregulating the expression of genes involved in cell proliferation and inflammation.[5][9]

p38 MAPK Inhibitors: Targeting Inflammatory Pathways

The p38 Mitogen-Activated Protein Kinase (MAPK) pathway is a crucial signaling cascade activated by cellular stress and inflammatory cytokines.[12] Inhibition of p38 MAPK has been a major focus for the development of anti-inflammatory drugs. Pyrazole-based compounds, such as BIRB 796, have shown significant promise in this area.[6]

Mechanism of Action: Pyrazole urea-based inhibitors like BIRB 796 bind to a distinct allosteric site on p38 MAPK, inducing a conformational change that prevents its activation.[6] This mode of action provides high selectivity and potency. Inhibition of p38 MAPK leads to a significant reduction in the production of pro-inflammatory cytokines like TNF-α.[7]

Celecoxib: A COX-2 Inhibitor with Kinase Activity

While primarily known as a selective COX-2 inhibitor for treating inflammation and pain, Celecoxib also exhibits anti-cancer properties through COX-2-independent mechanisms, including the inhibition of various protein kinases.[8][13]

Mechanism of Action: Studies have shown that Celecoxib can inhibit the proliferation of cancer cells by modulating the activity of kinases such as Akt and MAPKs (ERK and p38).[8][14] It has been observed to suppress NF-κB activation by inhibiting IκBα kinase (IKK) and Akt, leading to a reduction in the expression of genes involved in inflammation and cell survival.[15]

Visualizing the Mechanisms of Action

JAK-STAT Signaling Pathway and Ruxolitinib Inhibition

Caption: Ruxolitinib inhibits JAK, blocking STAT phosphorylation and downstream gene expression.

Experimental Workflow for Kinase Inhibitor Evaluation

Caption: A typical workflow for characterizing the biological activity of kinase inhibitors.

Detailed Experimental Protocols

Protocol 1: In Vitro Kinase Assay (ADP-Glo™ Kinase Assay)

This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of a pyrazole-based compound against its target kinase.

Principle: The ADP-Glo™ assay quantifies the amount of ADP produced during a kinase reaction. As kinase activity is inhibited, less ADP is formed.

Materials:

• Recombinant Kinase (e.g., JAK2, p38α)

• Kinase-specific substrate and ATP

• ADP-Glo™ Reagent and Kinase Detection Reagent (Promega)

• Test Compound (serially diluted)

• White, opaque 96- or 384-well plates

Procedure:

• Kinase Reaction:

  • Add 5 µL of a 2X kinase/substrate solution to each well.

  • Add 2.5 µL of the test compound at various concentrations (including a vehicle control, e.g., DMSO).

  • Initiate the reaction by adding 2.5 µL of 4X ATP solution.

  • Incubate at room temperature for 60 minutes.

• ADP Detection:

  • Add 10 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

  • Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes.

• Data Acquisition:

  • Measure luminescence using a plate-reading luminometer.

• Data Analysis:

  • Normalize the data to controls (0% inhibition for vehicle, 100% inhibition for no enzyme).

  • Plot the normalized data against the logarithm of the inhibitor concentration and fit to a dose-response curve to determine the IC50 value.

Causality and Validation: This assay directly measures the enzymatic activity of the kinase, providing a robust in vitro measure of inhibition. The inclusion of positive and negative controls validates the assay's performance.

Protocol 2: Cellular Potency Assessment via Western Blot

This protocol assesses the ability of an inhibitor to block the phosphorylation of a downstream target in a cellular context (EC50).

Principle: Western blotting is used to detect the levels of a phosphorylated (activated) downstream protein (e.g., p-STAT3 for JAK inhibitors, p-MK2 for p38 inhibitors) in cells treated with the inhibitor.

Materials:

• Appropriate cell line (e.g., HEL cells for JAK2, THP-1 cells for p38)

• Cell culture medium and supplements

• Stimulant (e.g., EPO for JAK2, LPS for p38)

• Test Compound

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies (e.g., anti-p-STAT3, anti-total-STAT3)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Treatment:

  • Plate cells and allow them to adhere/recover.

  • Pre-treat cells with a serial dilution of the test compound for 1-2 hours.

  • Stimulate the cells with the appropriate agonist for a predetermined time (e.g., 15-30 minutes).

• Protein Extraction:

  • Wash cells with cold PBS and lyse with lysis buffer.

  • Quantify protein concentration using a BCA assay.

• Western Blotting:

  • Separate 20-30 µg of protein per lane on an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane (e.g., with 5% BSA in TBST) for 1 hour.

  • Incubate with primary antibody overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibody for 1 hour.

  • Wash and apply chemiluminescent substrate.

• Data Analysis:

  • Image the blot and perform densitometry analysis.

  • Normalize the phosphorylated protein signal to the total protein signal.

  • Plot the normalized data against inhibitor concentration to determine the EC50.

Expert Insight: It is crucial to use an antibody specific to the phosphorylated form of the target and another for the total protein. This ensures that any decrease in the phosphorylated signal is due to inhibition and not a general decrease in protein levels.

Conclusion

The pyrazole scaffold is a remarkably versatile and effective framework for the design of potent and selective kinase inhibitors. As demonstrated by the examples of Ruxolitinib, p38 MAPK inhibitors, and the off-target activities of Celecoxib, this scaffold can be adapted to target a wide range of kinases involved in diverse disease pathologies. The successful development of these inhibitors relies on a systematic evaluation of their biological activity, from initial biochemical assays to complex cellular and in vivo models. The protocols and comparative data presented in this guide offer a foundational understanding for researchers in the field of drug discovery to advance the development of next-generation pyrazole-based kinase inhibitors.

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A Comparative Guide to Tyrosine Kinase Inhibition: The Established Efficacy of Sunitinib Versus the Emergent Potential of Pyrazole Scaffolds

A Senior Application Scientist's Perspective on Navigating the Landscape of Anti-Cancer Drug Discovery

In the dynamic field of oncology drug development, the strategic evaluation of novel chemical entities against established standards is paramount. This guide provides a comprehensive comparison between Sunitinib, a cornerstone multi-targeted tyrosine kinase inhibitor, and the burgeoning class of pyrazole-based compounds, represented here by 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine. While Sunitinib boasts a well-documented clinical track record, the pyrazole scaffold presents a versatile and promising frontier in the quest for next-generation cancer therapeutics. This analysis is tailored for researchers, scientists, and drug development professionals, offering in-depth technical insights and supporting experimental data to inform future research and development endeavors.

Introduction: Setting the Stage in Targeted Cancer Therapy

The advent of targeted therapies has revolutionized cancer treatment, shifting the paradigm from broad-spectrum cytotoxic agents to precision medicines that interfere with specific molecular pathways driving tumorigenesis.[1] Tyrosine kinase inhibitors (TKIs) are a prominent class of such agents, effectively blocking the signaling cascades that regulate cell growth, proliferation, and angiogenesis.[2]

Sunitinib (Sutent®) , an oral multi-targeted TKI, has been a significant player in this arena since its FDA approval in 2006.[3] It has demonstrated clinical efficacy in the treatment of renal cell carcinoma (RCC) and imatinib-resistant gastrointestinal stromal tumors (GIST).[3][4] Its mechanism of action involves the inhibition of multiple receptor tyrosine kinases (RTKs), including vascular endothelial growth factor receptors (VEGFRs) and platelet-derived growth factor receptors (PDGFRs), thereby concurrently targeting tumor angiogenesis and direct tumor cell proliferation.[3][5]

In contrast, 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine represents a specific molecular structure within the broader class of pyrazole derivatives. Pyrazoles are five-membered heterocyclic compounds that have garnered considerable attention for their diverse pharmacological activities, including anti-cancer properties.[6][7] While specific anti-cancer data for 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine is not extensively documented in publicly available literature, the pyrazole core is a key feature in numerous compounds exhibiting potent anti-proliferative and cytotoxic effects through various mechanisms.[8][9] This guide will, therefore, use this specific molecule as a structural archetype to explore the anti-cancer potential of the pyrazole class in comparison to the well-defined profile of Sunitinib.

Mechanism of Action: A Tale of Two Scaffolds

The anti-cancer efficacy of both Sunitinib and pyrazole-based compounds stems from their ability to modulate critical signaling pathways. However, their specific targets and the breadth of their inhibitory profiles can differ significantly.

Sunitinib: The Multi-Targeted Angiogenesis and Proliferation Inhibitor

Sunitinib's therapeutic effect is attributed to its ability to simultaneously inhibit multiple RTKs involved in both tumor growth and angiogenesis.[3] This dual action is a key aspect of its clinical success. The primary targets of Sunitinib include:

• VEGF Receptors (VEGFR-1, -2, and -3): By blocking these receptors, Sunitinib disrupts the signaling cascade that leads to the formation of new blood vessels (angiogenesis), which are essential for tumor growth and metastasis.[5][10]

• PDGF Receptors (PDGFR-α and -β): Inhibition of PDGFRs affects the proliferation of tumor cells and the pericytes that support the tumor vasculature.[5][10]

• c-KIT (Stem Cell Factor Receptor): This is a crucial target in GIST, where activating mutations in c-KIT are a primary driver of the disease.[3]

• Fms-like Tyrosine Kinase 3 (FLT3): Inhibition of FLT3 is relevant in certain hematological malignancies.[4][10]

• Colony-Stimulating Factor 1 Receptor (CSF-1R) and Glial Cell Line-Derived Neurotrophic Factor Receptor (RET): These represent additional targets in Sunitinib's broad inhibitory profile.[10]

The simultaneous blockade of these pathways leads to a reduction in tumor vascularization and the induction of cancer cell apoptosis, resulting in tumor shrinkage.[3]

Caption: Sunitinib's multi-targeted inhibition of key receptor tyrosine kinases.

Pyrazole Derivatives: A Versatile Scaffold with Diverse Anti-Cancer Mechanisms

The anti-cancer activity of pyrazole derivatives is not confined to a single mechanism but rather encompasses a range of molecular targets, highlighting the versatility of this chemical scaffold.[2][8] While a definitive mechanism for 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine is not established, studies on analogous compounds reveal several key pathways of inhibition:

• Kinase Inhibition: Many pyrazole derivatives have been identified as potent inhibitors of various kinases, including Cyclin-Dependent Kinases (CDKs), Epidermal Growth Factor Receptor (EGFR), and Aurora Kinases.[8][9] This suggests that pyrazole-based compounds can interfere with cell cycle progression and oncogenic signaling.

• Autophagy Modulation: Certain N-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamides, which share a similar structural core with our topic compound, have been shown to modulate autophagy and reduce mTORC1 activity.[11] This represents a distinct mechanism from Sunitinib's primary mode of action and offers a potential avenue for overcoming resistance to traditional kinase inhibitors.

• DNA Binding and Topoisomerase Inhibition: Some pyrazole derivatives have been found to interact with DNA and inhibit topoisomerase, leading to the disruption of DNA replication and repair in cancer cells.[8]

The diverse mechanisms of pyrazole derivatives suggest that they could be developed as highly specific inhibitors or, like Sunitinib, as multi-targeted agents, depending on the substitutions on the pyrazole ring.

Caption: Diverse anti-cancer mechanisms of the pyrazole scaffold.

Comparative Efficacy and Selectivity: Clinical Data vs. Preclinical Promise

A direct comparison of the clinical efficacy of Sunitinib with the preclinical data of pyrazole derivatives highlights the different stages of their development.

Sunitinib: Proven Clinical Benefit in Specific Indications

The efficacy of Sunitinib has been established in large-scale clinical trials. For instance, in patients with metastatic renal cell carcinoma, Sunitinib has demonstrated a significant improvement in progression-free survival (PFS) and overall survival (OS) compared to previous standard therapies.[12] Similarly, for patients with imatinib-resistant GIST, Sunitinib has shown a clear clinical benefit.[13] However, its efficacy can be lower in non-clear cell RCC histologies.[14] Recent studies have also explored Sunitinib in combination with other agents, such as anti-PD-L1 therapies, with mixed results on overall survival but some benefits in progression-free survival.[15]

Indication	Metric	Sunitinib Performance	Reference
Metastatic RCC	Median PFS	~11 months	[12]
Imatinib-Resistant GIST	Median TTP	27.3 weeks	[13]
Papillary RCC	Median PFS	5.6 months	[16][17]
Pancreatic Neuroendocrine Tumors	Objective Response Rate	23% (vs 4% for sunitinib)	[16][17]

Pyrazole Derivatives: Promising In Vitro Activity

The anti-cancer potential of pyrazole derivatives has been primarily demonstrated in in vitro studies across a variety of cancer cell lines.[6][18] These studies reveal that the cytotoxic and anti-proliferative activity of these compounds is highly dependent on their specific chemical structure.[19]

For example, certain novel pyrazole derivatives have shown potent activity against breast cancer (MCF-7), prostate cancer (DU145), and melanoma (A2058) cell lines, with IC50 values in the low micromolar range.[18] Other studies have highlighted the efficacy of pyrazole-based compounds against pancreatic, breast, and cervical cancer cell lines.[6][7] Furthermore, some pyrazolo[1,5-a]pyrimidines have exhibited potent inhibitory activity against colon (HCT-116), breast (MCF-7), and hepatocellular carcinoma (HepG2) cell lines, with IC50 values in the nanomolar range.[8]

While these preclinical findings are encouraging, it is crucial to note that they do not always translate to clinical success. Further in vivo studies and eventually clinical trials would be necessary to establish the therapeutic potential of any specific pyrazole derivative, including 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine.

Toxicity and Safety Profile: A Critical Consideration

The clinical utility of any anti-cancer agent is intrinsically linked to its safety and tolerability.

Sunitinib: A Well-Characterized but Significant Side Effect Profile

The use of Sunitinib is associated with a range of adverse effects, which are generally manageable but can be severe in some cases.[10][20] Common toxicities include:

• Fatigue

• Diarrhea

• Nausea and vomiting

• Hypertension

• Hand-foot syndrome

• Thrombocytopenia

• Hypothyroidism

The management of these side effects often requires dose modifications or interruptions.[13] Therapeutic drug monitoring has been suggested as a tool to optimize dosing and minimize severe toxicities.[20]

Pyrazole Derivatives: A Developing Understanding

The toxicity profile of the broad class of pyrazole derivatives is not as well-defined as that of Sunitinib and would be highly dependent on the specific compound. Early-stage in vitro studies on some pyrazole compounds have indicated low cytotoxicity on normal cells, which is a positive sign for their potential therapeutic window.[21] However, comprehensive in vivo toxicology studies are essential to determine the safety of any new pyrazole-based therapeutic candidate.

Mechanisms of Resistance: A Common Challenge

A significant challenge in targeted cancer therapy is the development of drug resistance.

Sunitinib Resistance

Resistance to Sunitinib can arise through various mechanisms, including:

• Activation of alternative signaling pathways: Tumor cells can bypass the blocked pathways by activating other pro-survival signals.

• Alterations in the tumor microenvironment.

• Increased drug efflux.

• Metabolic reprogramming of cancer cells.

Understanding these resistance mechanisms is crucial for developing strategies to overcome them, such as combination therapies.

Potential for Resistance to Pyrazole Derivatives

As with any targeted therapy, the development of resistance to pyrazole-based inhibitors is a potential concern. The specific mechanisms of resistance would depend on the compound's target. For kinase-inhibiting pyrazoles, resistance could emerge through mutations in the target kinase, similar to what is observed with other TKIs. For pyrazoles with other mechanisms of action, novel resistance pathways could emerge.

Experimental Protocols: A Guide for Preclinical Evaluation

For researchers investigating novel pyrazole derivatives like 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, a series of well-established experimental protocols can be employed to characterize their anti-cancer activity and compare it to standards like Sunitinib.

Synthesis of Pyrazole Derivatives

The synthesis of pyrazole derivatives often involves the condensation of a β-diketone with a hydrazine derivative.[6][7] For more complex structures, multi-step synthetic routes may be necessary.[1][22][23][24]

General Procedure for Pyrazole Synthesis:

• Dissolve the appropriate β-diketone and hydrazine hydrate in a suitable solvent (e.g., ethanol).

• Add a catalytic amount of acid or base if required.

• Reflux the reaction mixture for a specified period, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to allow for the precipitation of the product.

• Collect the solid product by filtration and purify by recrystallization.

• Characterize the final product using techniques such as NMR, mass spectrometry, and elemental analysis.

Caption: A generalized workflow for the synthesis of pyrazole derivatives.

In Vitro Anti-Cancer Activity Assays

Cell Viability Assay (MTT Assay):

• Seed cancer cells in 96-well plates at an appropriate density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound (e.g., 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine) and a positive control (e.g., Sunitinib) for a specified duration (e.g., 48 or 72 hours).

• Add MTT reagent to each well and incubate to allow for the formation of formazan crystals.

• Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

• Measure the absorbance at a specific wavelength using a microplate reader.

• Calculate the cell viability as a percentage of the untreated control and determine the IC50 value.[6][7]

Kinase Inhibition Assay:

• Utilize a commercially available kinase assay kit for the specific kinase of interest (e.g., VEGFR, PDGFR, CDK).

• Incubate the recombinant kinase with its substrate and ATP in the presence of varying concentrations of the inhibitor.

• Measure the kinase activity, typically through the detection of a phosphorylated product (e.g., using a phosphospecific antibody and a detection system like fluorescence or luminescence).

• Calculate the percentage of inhibition and determine the IC50 value.

In Vivo Tumor Models

• Implant human cancer cells (e.g., RCC or GIST xenografts) subcutaneously into immunocompromised mice.

• Once tumors reach a palpable size, randomize the mice into treatment and control groups.

• Administer the test compound and Sunitinib (as a positive control) orally or via another appropriate route at predetermined doses and schedules.

• Monitor tumor growth by measuring tumor volume regularly.

• At the end of the study, euthanize the animals and excise the tumors for further analysis (e.g., immunohistochemistry for markers of proliferation and angiogenesis).

Conclusion and Future Outlook

This comparative guide illuminates the distinct yet complementary roles of Sunitinib and the pyrazole scaffold in the landscape of anti-cancer drug discovery. Sunitinib stands as a testament to the success of multi-targeted kinase inhibition, with proven clinical efficacy in specific cancer types. Its well-documented mechanism of action, efficacy, and toxicity profile provide a crucial benchmark for the development of new TKIs.

The pyrazole class of compounds, represented here by the specific structure of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, offers a wealth of untapped potential. The versatility of the pyrazole scaffold allows for the development of compounds with diverse mechanisms of action, from kinase inhibition to autophagy modulation. The promising in vitro anti-cancer activity of numerous pyrazole derivatives underscores the importance of continued research in this area.

For researchers and drug development professionals, the path forward involves a systematic exploration of the vast chemical space of pyrazole derivatives. Key future directions include:

• Structure-Activity Relationship (SAR) Studies: To optimize the potency and selectivity of pyrazole-based compounds against specific cancer targets.

• Mechanism of Action Elucidation: To identify the precise molecular targets and pathways modulated by novel pyrazole derivatives.

• In Vivo Efficacy and Toxicology Studies: To translate promising in vitro findings into preclinical models and assess the safety of these compounds.

• Head-to-Head Preclinical Comparisons: To directly compare the efficacy and safety of lead pyrazole candidates with established drugs like Sunitinib in relevant cancer models.

By leveraging the lessons learned from the development of Sunitinib and harnessing the chemical versatility of the pyrazole scaffold, the scientific community can continue to advance the frontier of targeted cancer therapy, ultimately bringing more effective and safer treatments to patients.

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A Comparative Guide to Purity Validation of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine by HPLC-MS

In the landscape of pharmaceutical development, the rigorous assessment of an active pharmaceutical ingredient's (API) purity is a cornerstone of ensuring its safety and efficacy. For novel heterocyclic compounds such as 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine, a robust and validated analytical methodology is not merely a regulatory requirement but a critical component of the drug development lifecycle. This guide provides an in-depth, comparative analysis of High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) for the purity validation of this specific pyrazole derivative. We will explore the causality behind the experimental choices, present a detailed, self-validating protocol, and objectively compare HPLC-MS with alternative analytical techniques, supported by experimental data and authoritative references.

The Rationale for HPLC-MS in Purity Profiling

High-Performance Liquid Chromatography (HPLC) is a powerhouse in the pharmaceutical industry for separating complex mixtures.[1] When coupled with Mass Spectrometry (MS), it becomes an exceptionally sensitive and specific tool for both the quantification of the main compound and the detection and identification of trace-level impurities.[2][3] The choice of HPLC-MS for the purity validation of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine is underpinned by several key factors:

• Specificity: The combination of chromatographic separation based on polarity and mass-to-charge ratio detection provides an unparalleled level of specificity, allowing for the confident identification of the target analyte and its potential impurities, even in complex matrices.

• Sensitivity: Mass spectrometry offers exceptional sensitivity, enabling the detection and quantification of impurities at levels as low as 0.001%.[4] This is critical for adhering to the stringent limits set by regulatory bodies such as the International Council for Harmonisation (ICH).

• Versatility: HPLC-MS can be adapted to a wide range of analytes with varying polarities and molecular weights, making it a versatile platform for the analysis of diverse pharmaceutical compounds and their potential degradation products or synthesis byproducts.

Experimental Protocol: A Validated RP-HPLC-MS Method

The following protocol outlines a validated Reversed-Phase HPLC-MS method for the purity determination of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine. The method is designed to be robust and compliant with ICH Q2(R1) guidelines for analytical method validation.[5][6]

Instrumentation and Materials

• HPLC System: A high-performance liquid chromatography system equipped with a quaternary pump, autosampler, and column oven.

• Mass Spectrometer: A single quadrupole or triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatography Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is a suitable starting point for many pyrazole derivatives.[7]

• Solvents and Reagents: HPLC-grade acetonitrile, methanol, and water. Formic acid or trifluoroacetic acid for mobile phase modification. A reference standard of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine with known purity.

Chromatographic and Mass Spectrometric Conditions

The following table summarizes the recommended starting conditions for the HPLC-MS analysis. Optimization may be required based on the specific instrumentation and impurity profile.

Parameter	Condition
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Elution	0-5 min: 20% B; 5-25 min: 20-80% B; 25-30 min: 80% B; 30.1-35 min: 20% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Ionization Mode	ESI Positive
Scan Range (m/z)	50 - 500
Capillary Voltage	3.5 kV
Cone Voltage	30 V
Source Temperature	120 °C
Desolvation Temperature	350 °C

Rationale for Parameter Selection: A C18 column is chosen for its versatility in retaining moderately polar compounds like the target analyte. A gradient elution with acetonitrile and water allows for the effective separation of compounds with a range of polarities. Formic acid is added to the mobile phase to improve peak shape and enhance ionization efficiency in positive ESI mode.[8]

Sample and Standard Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the initial mobile phase (80:20 Water:Acetonitrile with 0.1% Formic Acid) to concentrations ranging from 0.1 µg/mL to 100 µg/mL. This range will be used to establish linearity.

• Sample Solution (1 mg/mL): Accurately weigh approximately 10 mg of the 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine sample to be tested and dissolve it in 10 mL of methanol. Further dilute with the initial mobile phase to the desired concentration for analysis.

Causality Behind the Choice of Methanol: Methanol is a common solvent for dissolving pyrazole derivatives and is compatible with reversed-phase HPLC.[7]

Method Validation

The analytical method must be validated to ensure it is suitable for its intended purpose.[6] The following validation parameters should be assessed according to ICH Q2(R1) guidelines:[5]

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This can be demonstrated by analyzing a placebo sample and stressed samples (e.g., acid, base, oxidative, thermal, and photolytic degradation).

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentrations should be used to establish the linear range.[6]

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value. This is typically assessed by recovery studies of spiked samples.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst precision).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy. The LOD and LOQ can be determined based on the standard deviation of the response and the slope of the calibration curve.[9]

Comparative Analysis of Analytical Techniques

While HPLC-MS is a powerful tool, it is essential to understand its performance in the context of other available analytical techniques for purity validation.

Caption: Key strengths of different analytical techniques for purity validation.

The following table provides a semi-quantitative comparison of HPLC-MS with Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy for the purity validation of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine.

Feature	HPLC-MS	GC-MS	NMR Spectroscopy
Applicability	Broad range of polar and non-polar compounds	Volatile and thermally stable compounds	Soluble compounds, provides structural information
Sensitivity (Typical LOQ)	~0.1 - 10 ng/mL	~1 - 100 pg/mL (for suitable compounds)	~1 - 10 µg/mL
Specificity	Very High (Chromatography + Mass)	Very High (Chromatography + Mass)	High (Unique spectral fingerprint)
Quantitative Accuracy	Excellent with proper validation	Good, can require derivatization	Good, qNMR is highly accurate
Sample Throughput	High	High	Low to Medium
Cost (Instrument)	High	Medium to High	Very High
Destructive	Yes	Yes	No

Data Interpretation: HPLC-MS offers a superior balance of applicability, sensitivity, and specificity for a non-volatile compound like 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine compared to GC-MS, which would likely require derivatization. While NMR is unparalleled for structural elucidation and can be quantitative (qNMR), it generally has lower sensitivity than MS-based methods.[10]

Visualizing the Workflow

The following diagram illustrates the typical workflow for the purity validation of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine using HPLC-MS.

Caption: HPLC-MS purity validation workflow.

Conclusion

The purity validation of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine is a critical step in its development as a potential pharmaceutical agent. This guide has detailed a robust and validated HPLC-MS method that offers the necessary specificity, sensitivity, and accuracy for this purpose. The causality behind the selection of each experimental parameter has been explained to provide a deeper understanding of the methodology.

A comparative analysis with other techniques such as GC-MS and NMR highlights the strengths and weaknesses of each, reinforcing the choice of HPLC-MS as the most suitable method for this application. By following the outlined protocol and adhering to the principles of method validation, researchers and drug development professionals can ensure the generation of reliable and defensible purity data, ultimately contributing to the development of safe and effective medicines.

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Safety & Regulatory Compliance

Comprehensive Guide to Personal Protective Equipment for Handling 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine

This guide provides essential safety and logistical information for the handling and disposal of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine. As researchers, scientists, and drug development professionals, it is imperative to approach this and similar novel chemical entities with a thorough understanding of potential hazards and the implementation of robust safety protocols. The following procedural guidance is designed to ensure a safe laboratory environment.

Hazard Assessment and Chemical Profile

For instance, the analogous compound 2-Benzyl-5-methyl-2H-pyrazol-3-ylamine is classified under GHS with the following hazard statements:

• H315: Causes skin irritation[1]

• H319: Causes serious eye irritation[1]

• H335: May cause respiratory irritation[1]

Furthermore, other pyrazole amines exhibit more significant toxicity. 2-Methyl-2H-pyrazol-3-ylamine is known to be toxic if swallowed, harmful in contact with skin, and harmful if inhaled[2]. Given these precedents, it is prudent to handle 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine as a substance with the potential for skin, eye, and respiratory irritation, as well as possible acute toxicity.

Key Physicochemical Properties (Predicted/Analog-Based):

Property	Value	Source
Molecular Formula	C11H13N3	N/A
Melting Point	69-70 °C (for 2-benzyl-5-methyl-2H-pyrazol-3-ylamine)	[1]
Boiling Point	187-192 °C @ 8 Torr (for 2-benzyl-5-methyl-2H-pyrazol-3-ylamine)	[1]

Personal Protective Equipment (PPE) Selection and Use

A multi-layered approach to PPE is critical to mitigate the risks of exposure. The following table outlines the recommended PPE for various laboratory operations involving 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine.

Operation	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions	Safety glasses with side shields or chemical splash goggles. A face shield is recommended if there is a risk of splashing.	Nitrile or neoprene gloves (double-gloving recommended).	Laboratory coat.	Use in a certified chemical fume hood is mandatory.
Conducting reactions and workup	Chemical splash goggles and a face shield.	Nitrile or neoprene gloves (double-gloving recommended). Regularly inspect for signs of degradation.	Chemical-resistant laboratory coat or apron over a standard lab coat.	Work must be performed in a certified chemical fume hood.
Handling spills	Chemical splash goggles and a face shield.	Heavy-duty nitrile or butyl rubber gloves.	Chemical-resistant suit or coveralls.[3]	A full-face respirator with appropriate cartridges for organic vapors and particulates may be necessary depending on the spill size.[4]
Waste disposal	Safety glasses with side shields or chemical splash goggles.	Nitrile or neoprene gloves.	Laboratory coat.	Use in a well-ventilated area.

Step-by-Step Handling Protocol

Adherence to a strict, step-by-step protocol is paramount for minimizing exposure risk.

Preparation and Weighing:

• Pre-use Inspection: Before handling the compound, inspect all PPE for integrity.

• Fume Hood Operation: Ensure the chemical fume hood is functioning correctly.

• Donning PPE: Put on a lab coat, followed by safety glasses and inner gloves.

• Compound Handling: Transfer the required amount of 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine to a tared container within the fume hood.

• Double Gloving: Don a second pair of gloves over the first.

• Cleaning: After weighing, decontaminate the spatula and weighing vessel with an appropriate solvent (e.g., ethanol) and wipe down the balance and surrounding surfaces.

Reaction and Workup:

• Glassware Inspection: Ensure all glassware is free of cracks and defects.

• Closed System: Whenever possible, conduct reactions in a closed system within the fume hood.

• Temperature Control: Use a reliable method for temperature control to prevent uncontrolled reactions.

• Quenching: Carefully quench the reaction mixture according to the established procedure.

• Extraction and Purification: Perform all extractions and chromatographic separations within the fume hood.

Workflow for PPE Selection and Use

The following diagram illustrates the decision-making process for selecting and using appropriate PPE when handling 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine.

Caption: PPE Selection and Use Workflow

Spill Management and Decontamination

In the event of a spill, immediate and appropriate action is required to prevent wider contamination and exposure.

Small Spills (in a fume hood):

• Alert Personnel: Notify others in the immediate area.

• Containment: Use an absorbent material, such as vermiculite or sand, to contain the spill.

• Neutralization/Decontamination: While specific decontamination solutions for this compound are not defined, a general-purpose laboratory decontaminant can be used.

• Collection: Carefully collect the absorbed material into a designated waste container.

• Final Cleaning: Clean the spill area with soap and water.

Large Spills (outside a fume hood):

• Evacuate: Evacuate the immediate area.

• Isolate: Close the doors to the laboratory and prevent entry.

• Emergency Services: Contact your institution's emergency response team.

Disposal Plan

Proper disposal of chemical waste is crucial for environmental protection and regulatory compliance.

Waste Segregation and Collection:

• Dedicated Waste Containers: Use separate, clearly labeled, and sealed containers for solid and liquid waste containing 2-Benzyl-4-methyl-2H-pyrazol-3-ylamine.[5]

• Solid Waste: This includes contaminated gloves, absorbent materials, and disposable labware.

• Liquid Waste: This includes reaction residues and solvent rinses. Do not mix with other waste streams unless compatibility has been confirmed.[5]

Disposal Procedure:

• Labeling: Ensure all waste containers are accurately labeled with the chemical name and hazard warnings.

• Storage: Store waste containers in a designated, well-ventilated, and secondary containment area.

• Professional Disposal: Arrange for the disposal of the chemical waste through a licensed and reputable hazardous waste disposal company.[6]

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